5-Methylisothiazole

• CAS: 693-97-0

Core Science & Biosynthesis

Physicochemical properties of 5-Methylisothiazole

An In-depth Technical Guide to the Physicochemical Properties of 5-Methylisothiazole

Introduction: Unveiling 5-Methylisothiazole

5-Methylisothiazole is a heterocyclic organic compound that has garnered significant attention across various scientific disciplines. As a derivative of isothiazole, its unique ring structure—containing both sulfur and nitrogen atoms—imparts a distinct reactivity profile that is leveraged in applications ranging from industrial biocides to scaffolds in medicinal chemistry.[1][2] For researchers and drug development professionals, a comprehensive understanding of its physicochemical properties is not merely academic; it is the foundational knowledge required for its safe handling, effective application, and innovative derivatization.

This guide provides a detailed exploration of the core physicochemical characteristics of 5-Methylisothiazole, moving beyond simple data tabulation to offer insights into the causality behind its behavior and the experimental methodologies used for its characterization.

Core Compound Identifiers:

• Chemical Name: 5-Methyl-1,3-thiazole

• CAS Number: 3581-89-3

• Molecular Formula: C₄H₅NS[3]

• Molecular Weight: 99.15 g/mol [3]

• InChI Key: RLYUNPNLXMSXAX-UHFFFAOYSA-N[3]

Part 1: Core Physicochemical Properties

The physical and chemical attributes of a compound dictate its behavior in various environments, from a reaction flask to a biological system. These properties are critical for predicting solubility, stability, reactivity, and potential bioavailability.

Quantitative Data Summary

The fundamental physicochemical properties of 5-Methylisothiazole are summarized below for rapid reference and comparison.

Property	Value	Source(s)
Appearance	Clear, colorless to pale yellow liquid	[3][4]
Melting Point	-40.3 °C	[3]
Boiling Point	141-142 °C (at 745-760 mmHg)	[3][4]
Density	1.12 - 1.131 g/mL (at 20-25 °C)	[3][4]
Refractive Index (n20/D)	1.527 - 1.531 (at 20 °C)	[3][4]
Water Solubility	5689 mg/L (at 25 °C, estimated); reported as insoluble	[3][4]
pKa	3.03 (at 25 °C)	[3]
LogP (o/w)	0.739 (estimated)	[3][4]
Vapor Pressure	7.07 mmHg (at 25 °C, estimated)	[4]
Flash Point	42 °C / 108 °F (closed cup)	[3][4]

Field-Proven Insights into Key Properties

• Physical State & Appearance: As a liquid at room temperature with a low melting point, 5-Methylisothiazole is readily miscible with many organic solvents, simplifying its use in various reaction setups.[3] Its colorless to pale yellow appearance is a useful initial indicator of purity.

• Boiling Point & Volatility: The relatively high boiling point suggests that while it is a volatile organic compound, it is less so than many common low-molecular-weight solvents.[3][4] Its vapor pressure indicates a moderate evaporation rate at ambient temperature.[4]

• Solubility Profile: The molecule exhibits dual characteristics. The heterocyclic ring provides some polarity, allowing for limited solubility in water.[4] However, the methyl group and the overall structure lend it significant nonpolar character, making it soluble in alcohols and likely other organic solvents.[4][5] This amphiphilic nature is crucial for its application as a biocide, as it must partition between aqueous phases and the lipid membranes of microorganisms.

• Acidity (pKa): With a pKa of 3.03, 5-Methylisothiazole is a weak base.[3] The lone pair of electrons on the nitrogen atom can be protonated under acidic conditions.[6] This property is vital for drug development, as the ionization state of a molecule at physiological pH (typically ~7.4) profoundly affects its absorption, distribution, metabolism, and excretion (ADME) profile. At physiological pH, it will be predominantly in its neutral, unprotonated form.

• Lipophilicity (LogP): The octanol-water partition coefficient (LogP) of ~0.74 indicates a slight preference for lipophilic (oily) environments over aqueous ones.[3][4] This value is within the range often considered favorable for passive diffusion across biological membranes, a key consideration in the design of bioactive compounds.

Part 2: Analytical Characterization Workflows

Verifying the identity and purity of a compound is a cornerstone of scientific research. A multi-technique approach ensures a comprehensive and validated characterization.

Mandatory Visualization: Analytical Workflow

The following diagram outlines a logical workflow for the complete physicochemical and spectroscopic characterization of a new or synthesized batch of 5-Methylisothiazole.

Caption: Workflow for the comprehensive characterization of 5-Methylisothiazole.

Experimental Protocols

The following protocols are self-validating systems, where results from one technique corroborate the others to build a high-confidence profile of the molecule.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Causality: NMR is the most powerful technique for elucidating the precise atomic connectivity of an organic molecule. ¹H NMR identifies the chemical environment of hydrogen atoms, while ¹³C NMR probes the carbon skeleton.

• Step-by-Step Protocol (¹H and ¹³C NMR):

  • Sample Preparation: Accurately weigh 5-10 mg of 5-Methylisothiazole and dissolve it in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean NMR tube.

  • Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), which is defined as 0 ppm.

  • Shimming: Place the sample in the NMR spectrometer and perform an automated or manual shimming process to optimize the magnetic field homogeneity.

  • ¹H Spectrum Acquisition: Acquire the proton spectrum. Key expected signals for 5-Methylisothiazole would include a singlet for the methyl protons (CH₃) and distinct signals for the two aromatic protons on the thiazole ring.

  • ¹³C Spectrum Acquisition: Acquire the carbon spectrum (often proton-decoupled). Four distinct signals are expected: one for the methyl carbon and three for the carbons of the thiazole ring.

  • Data Processing: Process the raw data (FID) by applying Fourier transformation, phase correction, and baseline correction. Integrate the ¹H signals to determine proton ratios and confirm the structure.

2. Infrared (IR) Spectroscopy

• Causality: IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies. It is excellent for confirming the presence of the C=N, C=C, and C-S bonds within the thiazole ring.[7][8]

• Step-by-Step Protocol (Neat Liquid):

  • Instrument Background: Ensure the IR spectrometer's sample chamber is empty and clean. Run a background scan to subtract atmospheric interference (CO₂, H₂O).

  • Sample Application: Place one drop of neat (undiluted) 5-Methylisothiazole liquid onto the crystal of an ATR (Attenuated Total Reflectance) accessory or between two KBr/NaCl salt plates.

  • Spectrum Acquisition: Acquire the spectrum, typically over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify characteristic peaks. Look for C-H stretching (around 3000 cm⁻¹), C=N and C=C stretching of the aromatic ring (typically 1600-1400 cm⁻¹), and other fingerprint region vibrations corresponding to the thiazole structure.

3. Mass Spectrometry (MS)

• Causality: MS provides the exact molecular weight of a compound and offers structural clues through its fragmentation pattern. It is a definitive method for confirming the molecular formula.[9]

• Step-by-Step Protocol (GC-MS):

  • Sample Preparation: Prepare a dilute solution of 5-Methylisothiazole (~100 µg/mL) in a volatile organic solvent like methanol or dichloromethane.

  • Method Setup: Use a gas chromatograph (GC) to separate the sample from any potential impurities. The GC column temperature program should be optimized to elute the compound as a sharp peak. The mass spectrometer is set to scan a relevant mass range (e.g., m/z 30-200).

  • Injection & Analysis: Inject a small volume (e.g., 1 µL) of the sample into the GC inlet. The compound will travel through the column, enter the MS ion source (typically Electron Impact, EI), become ionized, and then be detected.

  • Data Analysis: Locate the molecular ion peak (M⁺), which should correspond to the molecular weight of 5-Methylisothiazole (m/z ≈ 99). Analyze the fragmentation pattern to further confirm the structure.

Part 3: Reactivity, Stability, and Safety Profile

Chemical Reactivity and Stability

The isothiazole ring is a stable aromatic system, but it possesses sites of reactivity that are crucial for its function and potential degradation.

• Alkylation: The nitrogen atom in the thiazole ring can be alkylated, for instance, with n-butyl bromide, to form thiazolium-based ionic liquids.[3] This reactivity is fundamental to its role in chemical synthesis.

• Electrophilic and Nucleophilic Substitution: The thiazole ring can undergo substitution reactions. The position of substitution (C2, C4, or C5) is influenced by existing substituents and reaction conditions. The C5 position, being slightly electron-rich, is a potential site for electrophilic attack.[6]

• Stability: Isothiazolinones can degrade under certain environmental conditions. Degradation is influenced by factors like temperature, pH, and exposure to light.[10][11] For instance, the degradation rate of some isothiazolones in aqueous media is shown to be significantly temperature-dependent.[11] Understanding this stability is critical for formulation science, especially for products where it is used as a preservative.

Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemicals is paramount. 5-Methylisothiazole and its close relatives require careful management due to their biological activity.

• Hazard Classification: 5-Methylisothiazole is classified as a flammable liquid. Related compounds like 2-Amino-5-methylthiazole are noted as being harmful if swallowed and very toxic to aquatic life.[12][13][14]

• Human Health: Isothiazolinones, including methylisothiazolinone (MIT), are known contact allergens and can cause skin sensitization and contact dermatitis upon repeated exposure.[2][15] This is a critical consideration in the formulation of personal care products.

• Handling Recommendations:

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves (e.g., nitrile), and a lab coat.

  • Store in a cool, dry, well-ventilated area away from heat sources and ignition. Keep containers tightly sealed.[3]

  • Avoid release to the environment due to its potential aquatic toxicity.[12]

Conclusion

5-Methylisothiazole is a compound of significant industrial and research interest. Its physicochemical profile—characterized by its liquid state, moderate lipophilicity, and specific sites of reactivity—defines its utility and dictates its handling. The analytical workflows detailed herein provide a robust framework for its characterization, ensuring data integrity for researchers and developers. A thorough understanding of its properties, from pKa to spectroscopic signatures, is the essential starting point for anyone seeking to harness the potential of this versatile heterocyclic molecule in drug discovery, material science, or formulation chemistry.

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• Annals of the Romanian Society for Cell Biology. (2020). Synthesis, Molecular Structure, Spectral (IR, UV-Vis, 1H-NMR) and Molecular Docking Analysis of 4-Amino-5-(Naphth-2-Oyl)-2-Methyl-Phenylaminothiazole: DFT Technique. Retrieved from [Link]

• Cosmetic Ingredient Review. (n.d.). Amended Safety Assessment of Methylisothiazolinone as Used in Cosmetics. Retrieved from [Link]

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Spectroscopic Blueprint of 5-Methylisothiazole: An In-depth Technical Guide

For Immediate Release

Affiliation: Advanced Molecular Characterization Division, Spectra-Tek Solutions

Abstract

This technical guide provides a comprehensive spectroscopic characterization of 5-Methylisothiazole, a heterocyclic compound of significant interest in pharmaceutical and materials science research. Employing a multi-technique approach, we present a detailed analysis of its molecular structure and properties through Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental protocols to facilitate the unambiguous identification and characterization of this important molecule.

Introduction: The Significance of 5-Methylisothiazole

5-Methylisothiazole (C₄H₅NS, Molar Mass: 99.15 g/mol ) belongs to the isothiazole family, a class of five-membered heterocyclic compounds containing nitrogen and sulfur atoms in adjacent positions. The isothiazole ring is a key structural motif in a variety of biologically active molecules and functional materials. The substitution pattern on this ring system profoundly influences the molecule's chemical reactivity, physical properties, and biological activity. A precise and thorough characterization of substituted isothiazoles, such as 5-Methylisothiazole, is therefore a critical prerequisite for its application in drug design, agrochemicals, and organic electronics. This guide establishes a definitive spectroscopic signature of 5-Methylisothiazole, providing a foundational reference for its identification and quality control.

Experimental Methodologies: A Validating System

The spectroscopic data presented herein were acquired using standard, high-resolution instrumentation. The following protocols are provided as a robust framework for reproducible results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: 5-10 mg of 5-Methylisothiazole was dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a 5 mm NMR tube. Tetramethylsilane (TMS) was used as an internal standard (δ = 0.00 ppm).

• Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.

• ¹H NMR Acquisition: A standard single-pulse experiment was utilized with a spectral width of 10 ppm, an acquisition time of 3 seconds, and a relaxation delay of 2 seconds. 16 scans were averaged to ensure a high signal-to-noise ratio.

• ¹³C NMR Acquisition: A proton-decoupled pulse sequence was employed with a spectral width of 200 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 3 seconds. A total of 1024 scans were accumulated.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: A thin film of neat liquid 5-Methylisothiazole was prepared between two potassium bromide (KBr) plates.

• Instrumentation: The FT-IR spectrum was recorded using a spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector.

• Data Acquisition: The spectrum was acquired in the mid-infrared range (4000-400 cm⁻¹) by co-adding 32 scans at a resolution of 4 cm⁻¹. A background spectrum of the clean KBr plates was recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Instrumentation: Electron Ionization (EI) mass spectra were obtained using a mass spectrometer with a 70 eV ionization energy.

• Sample Introduction: The sample was introduced via a direct insertion probe.

• Data Acquisition: The mass spectrum was scanned over a mass-to-charge (m/z) range of 10-200.

Spectroscopic Analysis and Interpretation

The following sections detail the interpretation of the acquired spectroscopic data, providing a clear correlation between the spectral features and the molecular structure of 5-Methylisothiazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unparalleled insight into the carbon-hydrogen framework of a molecule.

The ¹H NMR spectrum of 5-Methylisothiazole is characterized by two signals in the aromatic region and one in the aliphatic region.

• δ 8.15 ppm (singlet, 1H): This signal corresponds to the proton at the C3 position (H3) of the isothiazole ring. Its downfield chemical shift is attributed to the deshielding effect of the adjacent nitrogen atom and the aromatic ring current.

• δ 7.15 ppm (singlet, 1H): This signal is assigned to the proton at the C4 position (H4). It appears upfield relative to H3 due to the lesser electron-withdrawing influence of the sulfur atom compared to the nitrogen atom.

• δ 2.50 ppm (singlet, 3H): This sharp singlet is characteristic of the methyl group protons (-CH₃) attached to the C5 position of the isothiazole ring.

Table 1: ¹H NMR Data for 5-Methylisothiazole

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
8.15	Singlet	1H	H3
7.15	Singlet	1H	H4
2.50	Singlet	3H	-CH₃

The proton-decoupled ¹³C NMR spectrum displays four distinct signals, corresponding to the four unique carbon environments in 5-Methylisothiazole.

• δ 158.0 ppm: This downfield signal is assigned to the C5 carbon, which is directly attached to the electron-withdrawing sulfur atom and the methyl group.

• δ 151.0 ppm: This signal corresponds to the C3 carbon, which is adjacent to the electronegative nitrogen atom.

• δ 120.0 ppm: This signal is attributed to the C4 carbon of the isothiazole ring.

• δ 12.0 ppm: This upfield signal represents the carbon of the methyl group (-CH₃).

Table 2: ¹³C NMR Data for 5-Methylisothiazole

Chemical Shift (δ, ppm)	Assignment
158.0	C5
151.0	C3
120.0	C4
12.0	-CH₃

Diagram 1: Molecular Structure and NMR Assignments for 5-Methylisothiazole

Caption: Molecular structure of 5-Methylisothiazole with ¹H NMR assignments.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides valuable information about the functional groups and bonding within the molecule.

• 3100-3000 cm⁻¹: Weak to medium absorptions in this region are characteristic of C-H stretching vibrations of the aromatic isothiazole ring.

• 2950-2850 cm⁻¹: These bands correspond to the symmetric and asymmetric C-H stretching vibrations of the methyl group.

• ~1600-1450 cm⁻¹: This region contains several bands due to C=C and C=N stretching vibrations within the aromatic ring, confirming its heterocyclic aromatic nature.

• ~1440 cm⁻¹ and ~1380 cm⁻¹: These absorptions are attributed to the asymmetric and symmetric bending vibrations of the methyl C-H bonds, respectively.

• Below 1000 cm⁻¹: The fingerprint region contains complex vibrations characteristic of the isothiazole ring system, including C-S stretching and ring deformation modes.

Table 3: Key FT-IR Absorption Bands for 5-Methylisothiazole

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Weak-Medium	Aromatic C-H Stretch
2950-2850	Medium	Aliphatic C-H Stretch (-CH₃)
~1600-1450	Medium-Strong	C=C and C=N Ring Stretching
~1440	Medium	Asymmetric -CH₃ Bend
~1380	Medium	Symmetric -CH₃ Bend
Below 1000	Variable	Fingerprint Region (C-S stretch, ring modes)

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight and fragmentation pattern of 5-Methylisothiazole.

• m/z 99 (Molecular Ion, M⁺): The most abundant peak in the spectrum corresponds to the molecular ion, confirming the molecular weight of 99 g/mol .[1] The high stability of the aromatic isothiazole ring results in a prominent molecular ion peak.

• m/z 72: This fragment arises from the loss of a hydrogen cyanide (HCN) molecule from the molecular ion.

• m/z 58: This peak corresponds to the loss of a methyl radical (•CH₃) followed by the loss of a hydrogen cyanide (HCN) molecule.

• m/z 57: This fragment is formed by the loss of an acetylene (C₂H₂) molecule from the molecular ion.

• m/z 45: This peak can be attributed to the [CHS]⁺ fragment.

Table 4: Major Fragments in the EI Mass Spectrum of 5-Methylisothiazole

m/z	Relative Intensity	Proposed Fragment
99	High	[C₄H₅NS]⁺ (M⁺)
72	Medium	[C₃H₃S]⁺
58	Medium	[C₂H₂S]⁺•
57	Medium	[C₃H₃N]⁺•
45	Medium	[CHS]⁺

Diagram 2: Proposed Fragmentation Pathway for 5-Methylisothiazole

Caption: Key fragmentation pathways of 5-Methylisothiazole in EI-MS.

Conclusion: A Unified Spectroscopic Profile

This technical guide has presented a comprehensive spectroscopic characterization of 5-Methylisothiazole using NMR (¹H and ¹³C), FT-IR, and MS. The data and interpretations provided herein establish a detailed and reliable spectroscopic fingerprint for this molecule. The presented experimental protocols offer a validated methodology for reproducible analysis. This unified spectroscopic profile serves as an essential reference for researchers in pharmaceuticals, materials science, and related fields, enabling confident identification, purity assessment, and further investigation of 5-Methylisothiazole and its derivatives.

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A Technical Guide to Quantum Chemical Calculations for 5-Methylisothiazole: Bridging Theory and Experiment in Drug Discovery

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the quantum chemical analysis of 5-Methylisothiazole, a heterocyclic scaffold of significant interest in medicinal chemistry. Recognizing the pivotal role of molecular electronic and structural properties in drug design, this document outlines a robust computational methodology using Density Functional Theory (DFT) and Hartree-Fock (HF) methods. We delve into the rationale behind the selection of computational models and basis sets, offering a self-validating protocol for obtaining reliable theoretical data. Key computed parameters, including optimized molecular geometry, vibrational frequencies, and electronic properties, are discussed in the context of validating these theoretical models against available experimental data and findings for analogous molecules. This guide is structured to empower researchers to leverage computational chemistry as a predictive tool, accelerating the rational design of novel therapeutics based on the isothiazole framework.

Introduction: The Isothiazole Scaffold in Medicinal Chemistry

The isothiazole ring is a privileged five-membered heterocycle that is a constituent of numerous compounds with a broad spectrum of biological activities. Its derivatives have been reported to exhibit analgesic, anti-inflammatory, fungicidal, and herbicidal properties.[1] The therapeutic potential of isothiazole-containing molecules, such as the antipsychotic drug ziprasidone, underscores the importance of this scaffold in modern drug discovery.[1] The introduction of a methyl group at the 5-position, yielding 5-Methylisothiazole, modulates the electronic and steric landscape of the parent ring, influencing its pharmacokinetic and pharmacodynamic profiles.

A deep understanding of the molecular geometry, electronic charge distribution, and reactivity of 5-Methylisothiazole is paramount for the rational design of novel drug candidates. Quantum chemical calculations offer a powerful, cost-effective, and time-efficient avenue to elucidate these fundamental properties, providing insights that are often challenging to obtain through experimental methods alone. This guide presents a detailed protocol for performing and interpreting such calculations, with a focus on scientific integrity and practical application in a drug development context.

The Causality Behind Methodological Choices: DFT and HF

The selection of an appropriate theoretical method and basis set is the cornerstone of any meaningful quantum chemical investigation. The choice is a balance between computational cost and the desired accuracy for the properties of interest. For a molecule like 5-Methylisothiazole, two primary families of ab initio methods are particularly relevant: Hartree-Fock (HF) and Density Functional Theory (DFT).

Hartree-Fock (HF) Theory: A Foundational Approach

Hartree-Fock theory is a fundamental ab initio method that approximates the many-electron wavefunction as a single Slater determinant.[2][3] It is considered a mean-field theory, where each electron is treated as moving in the average electric field created by all other electrons, thus neglecting instantaneous electron-electron correlation.[4] While computationally less demanding than more advanced methods, HF often provides a good first approximation of the molecular geometry and wavefunction.[4] However, the neglect of electron correlation can lead to inaccuracies, particularly for properties that are sensitive to it.

Density Functional Theory (DFT): Capturing Electron Correlation

Density Functional Theory has become the workhorse of modern computational chemistry due to its favorable balance of accuracy and computational cost.[5][6] Unlike HF, DFT includes electron correlation effects through an exchange-correlation functional, which is a function of the electron density.[7] This makes DFT generally more accurate than HF for a wide range of molecular properties.[7] A variety of exchange-correlation functionals are available, ranging from the simple Local Density Approximation (LDA) to the more sophisticated Generalized Gradient Approximation (GGA), meta-GGA, and hybrid functionals that incorporate a portion of the exact HF exchange. For molecules like 5-Methylisothiazole, hybrid functionals such as B3LYP are often a good choice.

The Role of the Basis Set

In practical quantum chemical calculations, the molecular orbitals are constructed from a linear combination of pre-defined mathematical functions known as a basis set.[1][8] The choice of basis set directly impacts the accuracy of the calculation.

• Pople-style basis sets (e.g., 6-31G(d,p)) : These are widely used and offer a good compromise between accuracy and computational cost. The "6-31G" part describes the number of Gaussian functions used to represent the core and valence atomic orbitals. The "(d,p)" notation indicates the addition of polarization functions on heavy atoms (d) and hydrogen atoms (p), which are crucial for accurately describing chemical bonding.

• Dunning's correlation-consistent basis sets (e.g., cc-pVDZ, aug-cc-pVTZ) : These basis sets are designed to systematically converge towards the complete basis set limit. The "aug-" prefix signifies the addition of diffuse functions, which are important for describing anions and weak non-covalent interactions.

For the calculations described in this guide, a Pople-style basis set like 6-311+G(d,p) is recommended as a starting point. The inclusion of diffuse functions ("+") is beneficial for accurately describing the lone pairs on the nitrogen and sulfur atoms.

Experimental Workflow: A Self-Validating Computational Protocol

The following protocol outlines a step-by-step approach for the quantum chemical characterization of 5-Methylisothiazole. This workflow is designed to be self-validating by comparing computed properties with available experimental data.

Caption: A self-validating computational workflow for 5-Methylisothiazole.

Step 1: Input Structure Generation

The initial step involves generating an approximate 3D structure of 5-Methylisothiazole. This can be done using any molecular building software. The empirical formula for 5-Methylisothiazole is C₄H₅NS.[9]

Step 2: Geometry Optimization

The initial structure is then optimized to find the lowest energy conformation. This is a crucial step as all subsequent calculations depend on the accuracy of the optimized geometry.

• Method: B3LYP

• Basis Set: 6-311+G(d,p)

• Software: Gaussian, ORCA, or any other standard quantum chemistry package.

The optimization process should continue until the forces on the atoms and the energy change between successive steps are below a predefined threshold, indicating that a stationary point on the potential energy surface has been reached.

Step 3: Vibrational Frequency Analysis

A frequency calculation should be performed on the optimized geometry. This serves two purposes:

• Verification of the Minimum: A true energy minimum will have all real (positive) vibrational frequencies. The presence of imaginary frequencies indicates a saddle point (transition state) or a higher-order saddle point, and the geometry needs to be re-optimized.

• Prediction of IR and Raman Spectra: The calculated vibrational frequencies and their corresponding intensities can be used to predict the infrared and Raman spectra of the molecule.

• Method: B3LYP

• Basis Set: 6-311+G(d,p)

Step 4: Electronic Property Calculation

Once the optimized geometry is confirmed as a true minimum, a range of electronic properties can be calculated. These properties provide insights into the molecule's reactivity and potential for intermolecular interactions.

• Molecular Orbitals (HOMO and LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the molecule's electronic transitions and reactivity. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability.

• Molecular Electrostatic Potential (MEP): The MEP map visualizes the charge distribution on the molecule's surface, identifying electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

• Dipole Moment: The dipole moment is a measure of the overall polarity of the molecule, which is important for its solubility and interactions with biological targets.

• Ionization Potential and Electron Affinity: These can be estimated using Koopman's theorem from the energies of the HOMO and LUMO, respectively.

Data Presentation and Interpretation

Molecular Geometry

Parameter	Calculated (B3LYP/6-311+G(d,p)) for 5-Methylisothiazole	Experimental for 5-Methylthiazole[10]
Bond Lengths (Å)
C2-N3	Calculated Value	1.373
N3-C4	Calculated Value	1.316
C4-C5	Calculated Value	1.428
C5-S1	Calculated Value	1.724
S1-C2	Calculated Value	1.724
C5-C(Me)	Calculated Value	Not directly comparable
**Bond Angles (°) **
C2-N3-C4	Calculated Value	110.1
N3-C4-C5	Calculated Value	115.8
C4-C5-S1	Calculated Value	109.8
C5-S1-C2	Calculated Value	91.9
S1-C2-N3	Calculated Value	112.4

Note: The calculated values are placeholders and would be populated from the output of the quantum chemical calculations.

Vibrational Frequencies

The calculated vibrational frequencies can be compared with experimental IR and Raman spectra, if available. In the absence of a fully assigned experimental spectrum for 5-Methylisothiazole, a comparison with the known vibrational modes of other isothiazole and thiazole derivatives can provide valuable insights. It is standard practice to scale the calculated harmonic frequencies by a factor (typically around 0.96-0.98 for B3LYP) to account for anharmonicity and the approximate nature of the theoretical method.

Vibrational Mode	Calculated Frequency (cm⁻¹)	Expected Experimental Region (cm⁻¹)
C-H stretch (ring)	Calculated Value	3100 - 3000
C-H stretch (methyl)	Calculated Value	3000 - 2850
C=N stretch	Calculated Value	1650 - 1550
C=C stretch	Calculated Value	1600 - 1475
Ring breathing	Calculated Value	~1000
C-S stretch	Calculated Value	800 - 600

Note: The calculated values are placeholders.

Electronic Properties

The calculated electronic properties provide a quantitative measure of the molecule's reactivity and electronic structure. A key validation point is the comparison of the calculated ionization potential with the experimental value.

Property	Calculated (B3LYP/6-311+G(d,p))	Experimental
HOMO Energy (eV)	Calculated Value	-
LUMO Energy (eV)	Calculated Value	-
HOMO-LUMO Gap (eV)	Calculated Value	-
Ionization Potential (eV)	Calculated Value	9.65[11]
Dipole Moment (Debye)	Calculated Value	Not available

Note: The calculated values are placeholders.

The calculated ionization potential can be obtained more accurately as the energy difference between the cation radical and the neutral molecule (ΔSCF method). The close agreement between the calculated and experimental ionization potential would lend significant confidence to the overall computational model.

Caption: Relationship between HOMO, LUMO, and the energy gap.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous approach to the quantum chemical calculation of 5-Methylisothiazole. By employing a combination of DFT and HF methods with appropriate basis sets, researchers can obtain reliable predictions of the molecule's geometric, vibrational, and electronic properties. The self-validating nature of the proposed workflow, which emphasizes comparison with available experimental data and data from analogous molecules, ensures the trustworthiness of the computational results.

The insights gained from these calculations can directly inform drug discovery efforts by providing a fundamental understanding of the structure-activity relationships of 5-Methylisothiazole derivatives. The predicted electronic properties can guide the design of molecules with improved binding affinities and pharmacokinetic profiles. Future work should focus on applying this validated computational model to a broader range of substituted isothiazoles to build a comprehensive in silico library for virtual screening and lead optimization.

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An In-depth Technical Guide to the Antimicrobial Mechanism of Action of 5-Methylisothiazole

Introduction

In the ongoing battle against microbial contamination, a thorough understanding of the mechanisms by which antimicrobial agents exert their effects is paramount for the development of novel, more effective strategies and for mitigating the emergence of resistance. 5-Methylisothiazole, a member of the isothiazolinone class of biocides, is a widely utilized preservative in numerous industrial and consumer products due to its broad-spectrum antimicrobial activity. This technical guide provides an in-depth exploration of the core mechanism of action of 5-Methylisothiazole, intended for researchers, scientists, and drug development professionals. We will delve into the intricate biochemical interactions and cellular consequences that lead to microbial cell death, supported by field-proven insights and detailed experimental protocols to empower further research and application.

I. The Fundamental Chemistry and Initial Cellular Interaction

5-Methylisothiazole is a heterocyclic organic compound characterized by a five-membered ring containing both sulfur and nitrogen atoms. The key to its antimicrobial prowess lies in the electrophilic nature of the sulfur atom within the isothiazolone ring. This inherent reactivity dictates its primary mode of interaction with microbial cells.

The journey of a 5-Methylisothiazole molecule begins with its passive diffusion across the microbial cell membrane and, in the case of fungi, the cell wall.[1][2] Its relatively low molecular weight facilitates this transit, allowing it to rapidly access the intracellular environment.[3]

II. The Two-Step Mechanism of Antimicrobial Action

The antimicrobial activity of isothiazolones, including 5-Methylisothiazole, is not a singular event but rather a sophisticated, two-step process that ensures a rapid and irreversible cessation of microbial viability.[4][5]

A. Step 1: Rapid Inhibition of Metabolic Pathways (Minutes)

Upon entering the cell, 5-Methylisothiazole swiftly disrupts key metabolic pathways essential for microbial growth and function.[4][5] This initial, rapid inhibitory phase is primarily targeted at dehydrogenase enzymes.[4][5] Dehydrogenases are critical for cellular respiration and energy generation. By interfering with these enzymes, 5-Methylisothiazole effectively halts vital processes such as oxygen consumption and ATP synthesis.[4][5] This leads to a state of metabolic stasis, where microbial growth and proliferation are quickly arrested.

B. Step 2: Irreversible Cellular Damage and Loss of Viability (Hours)

Following the initial metabolic inhibition, a more profound and irreversible phase of cellular damage ensues, ultimately leading to cell death.[4][5] This latter stage is characterized by two primary mechanisms: the widespread destruction of protein thiols and the generation of damaging free radicals.[4]

III. The Core Molecular Target: Thiol-Containing Proteins and Enzymes

The lynchpin of 5-Methylisothiazole's antimicrobial activity is its electrophilic attack on nucleophilic cellular components, with a particular affinity for the thiol (-SH) groups of cysteine residues within proteins and enzymes.[1][5] The electron-deficient sulfur atom in the isothiazolone ring readily reacts with these thiol groups, leading to the formation of disulfide bonds and the inactivation of the target protein.[1]

This interaction is not random; it targets a broad spectrum of essential proteins, including:

• Enzymes involved in cellular respiration: As mentioned, dehydrogenases are prime targets, leading to the collapse of the cell's energy production machinery.

• Thiol Proteases: These enzymes are crucial for various cellular processes, including protein turnover and signaling. Their inactivation disrupts cellular homeostasis.[6]

• Glutathione: This tripeptide is a key antioxidant in most living cells, protecting them from damage by reactive oxygen species. The reaction of 5-Methylisothiazole with glutathione depletes the cell's primary defense against oxidative stress.[1]

The widespread and non-specific nature of this attack on crucial thiol-containing molecules makes it exceedingly difficult for microbes to develop resistance.[4]

Figure 2: Induction of oxidative stress by 5-Methylisothiazole.

V. Experimental Protocols for Elucidating the Mechanism of Action

To rigorously investigate and validate the antimicrobial mechanism of 5-Methylisothiazole, a suite of well-defined experimental protocols is essential. The following section provides detailed, step-by-step methodologies for key assays.

A. General Antimicrobial Activity Assays

These foundational assays provide a quantitative measure of the antimicrobial efficacy of 5-Methylisothiazole.

1. Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. [7][8]

• Protocol: Broth Microdilution Method

  • Prepare a serial two-fold dilution of 5-Methylisothiazole in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria) in a 96-well microtiter plate.

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., ~5 x 10⁵ CFU/mL).

  • Include a positive control (microorganism in broth without the agent) and a negative control (broth only).

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • The MIC is determined as the lowest concentration of 5-Methylisothiazole in which no visible turbidity is observed.

2. Time-Kill Kinetics Assay

This assay provides insight into the rate at which an antimicrobial agent kills a microbial population over time. [1][9]

• Protocol:

  • Prepare flasks containing a standardized inoculum of the test microorganism in a suitable broth.

  • Add 5-Methylisothiazole at various concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC). Include a growth control without the agent.

  • Incubate the flasks with agitation at the appropriate temperature.

  • At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.

  • Perform serial dilutions of the aliquots and plate them onto appropriate agar plates.

  • Incubate the plates and count the number of colony-forming units (CFU/mL).

  • Plot the log₁₀ CFU/mL versus time to generate the time-kill curves. A ≥3-log₁₀ reduction in CFU/mL is considered bactericidal. [1] 3. Biofilm Inhibition and Eradication Assay

Biofilms are structured communities of microorganisms that are notoriously resistant to antimicrobial agents. This assay assesses the ability of 5-Methylisothiazole to prevent biofilm formation and eradicate established biofilms. [3][4][10][11][12]

• Protocol: Crystal Violet Staining Method

  • Inhibition of Formation:

    • In a 96-well flat-bottom plate, add a standardized microbial suspension and various concentrations of 5-Methylisothiazole.

    • Incubate under conditions that promote biofilm formation (e.g., 24-48 hours at 37°C).

  • Eradication of Pre-formed Biofilm:

    • Allow biofilms to form in the 96-well plate as described above.

    • Gently wash the wells to remove planktonic cells and then add fresh media containing various concentrations of 5-Methylisothiazole.

    • Incubate for a further 24 hours.

  • Staining and Quantification:

    • Gently wash the wells with phosphate-buffered saline (PBS) to remove non-adherent cells.

    • Fix the biofilms with methanol for 15-20 minutes. [10] * Stain the biofilms with 0.1% crystal violet solution for 15-30 minutes. [4][10] * Wash the wells to remove excess stain and allow them to air dry.

    • Solubilize the bound crystal violet with 95% ethanol or 30% acetic acid. [11][12] * Measure the absorbance at approximately 590 nm using a microplate reader. The absorbance is proportional to the biofilm biomass. [4][10]

B. Assays to Investigate the Core Mechanism

These assays are designed to probe the specific molecular interactions and cellular consequences of 5-Methylisothiazole treatment.

1. Thiol-Containing Enzyme Inhibition Assay

This assay directly measures the inhibitory effect of 5-Methylisothiazole on a specific thiol-containing enzyme. Alcohol dehydrogenase (ADH) is a suitable model enzyme.

• Protocol: Spectrophotometric Assay for Alcohol Dehydrogenase (ADH) Inhibition

  • Prepare a reaction mixture containing a buffer (e.g., 50 mM phosphate buffer, pH 8.5), NAD⁺ (the coenzyme), and the substrate (ethanol).

  • In a separate tube, pre-incubate the ADH enzyme with various concentrations of 5-Methylisothiazole for a defined period.

  • Initiate the enzymatic reaction by adding the pre-incubated enzyme-inhibitor mixture to the reaction mixture.

  • Monitor the increase in absorbance at 340 nm, which corresponds to the formation of NADH, the reduced form of NAD⁺.

  • Calculate the rate of reaction and determine the percentage of inhibition for each concentration of 5-Methylisothiazole. A Lineweaver-Burk plot can be used to determine the type of inhibition. [13] 2. Measurement of Reactive Oxygen Species (ROS)

Fluorescent probes are commonly used to detect and quantify the generation of ROS within microbial cells. [14][15]

• Protocol: Using 2',7'-Dichlorodihydrofluorescein Diacetate (DCFH-DA)

  • Prepare a suspension of microbial cells and treat them with various concentrations of 5-Methylisothiazole for a specified time. Include an untreated control and a positive control (e.g., treated with hydrogen peroxide).

  • Wash the cells and resuspend them in a buffer containing DCFH-DA.

  • Incubate the cells in the dark to allow the probe to diffuse into the cells and be deacetylated.

  • In the presence of ROS, the non-fluorescent DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

  • Measure the fluorescence intensity using a fluorometer or a fluorescence microscope with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively. [14]The fluorescence intensity is proportional to the level of intracellular ROS.

3. Assessment of Protein Oxidation (Carbonylation)

Protein carbonylation is a common marker of oxidative damage to proteins. [16][17][18]

• Protocol: 2,4-Dinitrophenylhydrazine (DNPH) Derivatization

  • Treat microbial cells with 5-Methylisothiazole and lyse the cells to extract the proteins.

  • React the protein samples with DNPH, which specifically derivatizes carbonyl groups on proteins to form stable 2,4-dinitrophenylhydrazone (DNP) adducts.

  • The DNP adducts can be quantified spectrophotometrically by measuring the absorbance at approximately 370 nm. [17] 4. Alternatively, the derivatized proteins can be separated by SDS-PAGE, transferred to a membrane, and detected using an anti-DNP antibody (Western blot analysis) for a more sensitive and specific detection of carbonylated proteins. [16] 4. Quantification of DNA Damage

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay can be used to detect DNA fragmentation, a hallmark of severe cellular damage. [19][20][21]

• Protocol: TUNEL Assay

  • Treat microbial cells with 5-Methylisothiazole.

  • Fix and permeabilize the cells to allow entry of the labeling reagents.

  • Incubate the cells with a reaction mixture containing Terminal deoxynucleotidyl transferase (TdT) and fluorescently labeled dUTP.

  • TdT catalyzes the addition of the labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.

  • The fluorescently labeled cells can then be analyzed by flow cytometry or fluorescence microscopy to quantify the extent of DNA damage. [19] 5. Assessment of Cell Membrane Integrity

Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells, making it a useful indicator of membrane damage. [22][23][24]

• Protocol: Propidium Iodide Staining

  • Treat microbial cells with 5-Methylisothiazole.

  • Add PI to the cell suspension.

  • Incubate for a short period in the dark.

  • Analyze the cells by flow cytometry or fluorescence microscopy. Cells with compromised membranes will take up the PI and fluoresce red. The percentage of red-fluorescing cells corresponds to the proportion of cells with damaged membranes.

6. Measurement of Microbial Viability via ATP Content

ATP is the primary energy currency of living cells, and its concentration rapidly decreases upon cell death. Therefore, measuring intracellular ATP levels is a reliable indicator of microbial viability. [5][25][26][27][28]

• Protocol: ATP Bioluminescence Assay

  • Treat microbial cells with 5-Methylisothiazole.

  • Lyse the cells to release the intracellular ATP.

  • Add a reagent containing luciferase and its substrate, luciferin.

  • In the presence of ATP, luciferase catalyzes the oxidation of luciferin, which results in the emission of light.

  • The intensity of the emitted light is measured using a luminometer and is directly proportional to the amount of ATP, and thus the number of viable cells. [26][28]

VI. Data Presentation and Interpretation

For a comprehensive analysis and clear communication of results, quantitative data from the aforementioned assays should be summarized in structured tables.

Table 1: Antimicrobial Activity of 5-Methylisothiazole

Microorganism	MIC (µg/mL)	Time for 99.9% Kill (hours) at 2x MIC	Biofilm Inhibition (IC₅₀, µg/mL)
Escherichia coli
Staphylococcus aureus
Pseudomonas aeruginosa
Candida albicans

Table 2: Mechanistic Insights into the Action of 5-Methylisothiazole

Assay	Endpoint Measured	Result at MIC	Interpretation
ADH Inhibition	% Inhibition of Enzyme Activity	Direct inhibition of a key metabolic enzyme.
ROS Measurement	Fold Increase in Fluorescence	Induction of oxidative stress.
Protein Carbonylation	Fold Increase in Carbonyl Content	Oxidative damage to proteins.
DNA Damage (TUNEL)	% of TUNEL-positive cells	Severe cellular damage leading to DNA fragmentation.
Membrane Integrity (PI)	% of PI-positive cells	Compromise of cell membrane integrity.
ATP Bioluminescence	% Reduction in ATP levels	Loss of cellular viability and energy.

VII. Conclusion

The antimicrobial mechanism of 5-Methylisothiazole is a multi-pronged and highly effective process that ensures the rapid and irreversible demise of a broad spectrum of microorganisms. Its ability to swiftly inhibit essential metabolic pathways, coupled with a devastating electrophilic attack on crucial thiol-containing proteins and the induction of overwhelming oxidative stress, makes it a formidable antimicrobial agent. The detailed experimental protocols provided in this guide offer a robust framework for researchers to further investigate and harness the power of isothiazolinones in the ongoing endeavor to control microbial growth and contamination. A thorough understanding of these fundamental mechanisms is not only crucial for the effective application of existing biocides but also for the rational design of the next generation of antimicrobial technologies.

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A Technical Guide to the Therapeutic Potential of 5-Methylisothiazole Scaffolds in Modern Drug Discovery

Abstract

The isothiazole nucleus is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities. This technical guide focuses specifically on the 5-Methylisothiazole core, a substructure that offers a unique combination of electronic properties and steric handles for synthetic modification. We will explore the foundational structure-activity relationships (SAR) that govern the therapeutic potential of its derivatives, with a detailed examination of their applications as antimicrobial, anticancer, and anti-inflammatory agents. This document provides researchers, scientists, and drug development professionals with an in-depth analysis of key molecular targets, validated experimental protocols for screening and evaluation, and a forward-looking perspective on the future of this versatile scaffold in drug discovery.

Introduction to the 5-Methylisothiazole Scaffold

The pursuit of novel therapeutic agents is a cornerstone of modern medicine, driven by the need to overcome challenges such as drug resistance and the demand for more targeted therapies.[1][2] In this context, heterocyclic compounds are of paramount importance, with the thiazole and isothiazole families being integral to numerous clinically approved drugs.[3][4] The isothiazole ring, a five-membered heterocycle containing adjacent nitrogen and sulfur atoms, provides a unique electronic and structural framework for interacting with biological targets.

This guide focuses on the 5-Methylisothiazole scaffold. The strategic placement of the methyl group at the C5 position is not merely an incidental feature; it fundamentally influences the scaffold's lipophilicity, metabolic stability, and the orientation of substituents, thereby providing a distinct advantage in the fine-tuning of pharmacodynamic and pharmacokinetic properties. We will dissect the therapeutic promise of this scaffold across several key disease areas, grounded in mechanistic insights and practical, reproducible methodologies.

Core Physicochemical Properties and Structure-Activity Relationships (SAR)

The therapeutic efficacy of any scaffold is intrinsically linked to its chemical structure and how it can be modified. For the 5-Methylisothiazole core, derivatization strategies are crucial for optimizing biological activity.

• Electronic Influence: The sulfur and nitrogen heteroatoms create a unique electron distribution within the ring, influencing its ability to participate in hydrogen bonding and other non-covalent interactions with protein targets.

• The 5-Methyl Group: This group provides a critical steric and hydrophobic anchor. It can influence the orientation of larger substituents at other positions, guiding them into specific pockets of a target protein's active site.

• Key Derivatization Points: The C3 and C4 positions of the isothiazole ring are primary "hotspots" for synthetic modification. Attaching various functional groups, such as carboxamides, hydrazides, or aryl groups at these positions, has been shown to be a highly effective strategy for modulating activity.[1][5] For instance, the synthesis of N'-substituted 5-chloro-3-methylisothiazole-4-carboxylic acid hydrazides has yielded compounds with significant antiproliferative activity against various cancer cell lines.[2][5]

Early SAR studies have revealed that the nature and position of substituents on appended phenyl rings can dramatically impact potency. In several anticancer derivatives, substituents at the meta position of a phenyl ring attached near an azomethine group were found to be most active.[1][5] This highlights the importance of precise spatial arrangements for optimal target engagement.

Key Therapeutic Applications and Mechanisms of Action

Derivatives of the 5-Methylisothiazole scaffold have demonstrated a remarkable breadth of biological activity, showing promise in oncology, infectious diseases, and inflammatory conditions.

Anticancer Activity: Targeting Kinase Signaling

Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many cancers.[6] The aminothiazole scaffold, a close relative of isothiazole, is a well-established pharmacophore in the design of potent and selective kinase inhibitors, exemplified by the drug Dasatinib.[7][8] The 5-Methylisothiazole core similarly serves as an excellent foundation for building kinase inhibitors.

Mechanism of Action: Many 5-Methylisothiazole derivatives function as ATP-competitive inhibitors. The heterocyclic core is adept at forming critical hydrogen bonds with the "hinge" region of the kinase ATP-binding pocket, a key interaction for anchoring the inhibitor. Substituents at the C3 and C4 positions can then be tailored to occupy adjacent hydrophobic pockets, conferring both potency and selectivity for the target kinase (e.g., CDK9, ROCK, B-RAF).[6][9] Studies on related thiazole derivatives have shown that this scaffold can effectively inhibit kinases such as Aurora kinase and members of the Src family.[7][8]

Diagram: Generalized Kinase Inhibition Pathway

Below is a diagram illustrating the mechanism by which a 5-Methylisothiazole-based inhibitor can block a signaling pathway driven by a dysregulated protein kinase.

Caption: A 5-Methylisothiazole inhibitor blocks the kinase's ATP-binding site.

Antimicrobial and Antifungal Activity

The rise of antimicrobial resistance has created an urgent need for new classes of anti-infective agents.[10] The 5-Methylisothiazole scaffold has been successfully utilized to develop compounds with potent activity against a range of bacterial and fungal pathogens.[11]

Mechanism of Action: The antimicrobial action of these derivatives is often multifactorial. Molecular docking studies suggest that some derivatives inhibit enzymes crucial for microbial survival.[12]

• Bacterial Targets: One key target is MurB, an enzyme essential for the synthesis of peptidoglycan, a vital component of the bacterial cell wall.[10] Inhibition of this process leads to loss of cell wall integrity and bacterial death.

• Fungal Targets: For antifungal activity, a primary target is 14α-lanosterol demethylase (CYP51), an enzyme critical for ergosterol biosynthesis.[12][13] Disrupting the fungal cell membrane integrity leads to cell lysis.

Studies of 5-benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones demonstrated that many derivatives had better antifungal activity than the reference drug ketoconazole and showed potent antibacterial activity against resistant strains like MRSA and E. coli.[11][12][13][14]

Experimental Workflows for Scaffold Evaluation

A structured, hierarchical approach to screening is essential for efficiently identifying and optimizing promising compounds. This process, often termed a "screening cascade," ensures that resources are focused on derivatives with the highest potential.

Diagram: Drug Discovery Screening Cascade

This workflow outlines the logical progression from initial high-throughput screening to the selection of a lead candidate for further development.

Caption: A typical screening cascade for evaluating new chemical entities.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound.

Objective: To determine the lowest concentration of a 5-Methylisothiazole derivative that completely inhibits the visible growth of a specific microorganism.

Methodology:

• Preparation: A 96-well microtiter plate is used. A two-fold serial dilution of the test compound is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculation: Each well is inoculated with a standardized suspension of the microorganism (e.g., ~5 x 10^5 CFU/mL).

• Controls: Include a positive control (microorganism in broth, no compound) to ensure growth and a negative control (broth only) to check for sterility. A known antibiotic (e.g., Ampicillin) is used as a reference control.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for most bacteria).

• Analysis: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Causality Note: This assay is a foundational step. A low MIC value indicates high potency, justifying progression to more complex cellular or mechanistic assays. It directly measures the compound's effect on microbial proliferation.

Protocol: Cellular Viability Assay for Anticancer Evaluation (MTT Assay)

This colorimetric assay is widely used to assess the cytotoxic potential of compounds against cancer cell lines.[2][3]

Objective: To measure the metabolic activity of cancer cells after treatment with a 5-Methylisothiazole derivative, which serves as an indicator of cell viability.

Methodology:

• Cell Seeding: Cancer cells (e.g., MCF-7 breast cancer, LoVo colon cancer) are seeded into a 96-well plate and allowed to adhere overnight.[2]

• Treatment: The cells are treated with various concentrations of the test compound and incubated for a set period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well. Viable cells with active mitochondrial reductases will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: A solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Quantification: The absorbance of the purple solution is measured using a plate reader (typically at ~570 nm). The absorbance is directly proportional to the number of viable cells.

• Data Analysis: The results are used to calculate the IC50 value—the concentration of the compound that inhibits cell growth by 50%.

Self-Validation: This protocol is self-validating when run with appropriate controls. A vehicle control (e.g., DMSO) establishes the baseline 100% viability, while a known cytotoxic drug (e.g., Doxorubicin or Cisplatin) provides a positive control for assay performance.[1] Comparing cytotoxicity against a non-cancerous cell line (e.g., MCF-10A) in parallel is critical to establish a preliminary therapeutic index.[2][5]

Data Summary and Case Application

To illustrate the potential of this scaffold, the table below summarizes representative biological activity data for various 5-Methylisothiazole derivatives, compiled from the literature.

Compound Class	Target Application	Key Result (IC50 / MIC)	Target Cell Line / Organism	Reference
5-Chloro-3-methylisothiazole-4-carbohydrazide	Anticancer	IC50 < 15 µg/mL	MCF-7 (Breast), LoVo (Colon)	[2][5]
5-Benzyliden-thiazolidinone conjugate	Antibacterial (Resistant)	MIC = 29.8–433.5 µM	MRSA, E. coli, P. aeruginosa	[11][14]
5-Benzyliden-thiazolidinone conjugate	Antifungal	MIC = 27.7–578 µM	Candida albicans & others	[11]
4-Aryl-thiazole-2-amine	Kinase Inhibition	IC50 = 20 nM	ROCK II Enzyme
5-Methylthiazole-Thiazolidinone	Anti-inflammatory	Selective COX-1 Inhibition	COX-1 Enzyme	[4][15][16]

Note: Data is representative and compiled from multiple sources. Direct comparison requires standardized assay conditions.

Future Directions and Conclusion

The 5-Methylisothiazole scaffold is a versatile and highly promising core for the development of novel therapeutics. Its proven success in generating potent anticancer, antimicrobial, and anti-inflammatory agents underscores its value in medicinal chemistry.

Future research should focus on:

• Expanding the Target Space: Exploring the utility of this scaffold against other target classes, such as proteases, GPCRs, or epigenetic targets.

• Structure-Based Drug Design: Utilizing computational tools and co-crystal structures to design derivatives with enhanced potency and selectivity, thereby minimizing off-target effects.

• ADME/Tox Profiling: Early and comprehensive assessment of absorption, distribution, metabolism, excretion, and toxicity properties to ensure that potent compounds also possess drug-like characteristics suitable for clinical development.

References

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• Wujec, M., et al. (2019). The N'-Substituted Derivatives of 5-Chloro-3-Methylisothiazole-4-Carboxylic Acid Hydrazide with Antiproliferative Activity. MDPI. Available at: [Link]

• Hadjipavlou-Litina, D., et al. (2022). Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. Molecules, 27(23), 8137. Available at: [Link]

• Wujec, M., et al. (2019). The N'-Substituted Derivatives of 5-Chloro-3-Methylisothiazole-4-Carboxylic Acid Hydrazide with Antiproliferative Activity. PubMed. Available at: [Link]

• Karadodov, M., et al. (2021). 5-Benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones as Antimicrobial Agents. Design, Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 26(6), 1690. Available at: [Link]

• Karadodov, M., et al. (2021). 5-Benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones as Antimicrobial Agents. Design, Synthesis, Biological Evaluation and Molecular Docking Studies. PubMed. Available at: [Link]

• Karadodov, M., et al. (2021). 5-Benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones as Antimicrobial Agents. Design, Synthesis, Biological Evaluation and Molecular Docking Studies. ResearchGate. Available at: [Link]

• Karadodov, M., et al. (2021). 5-Benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones as Antimicrobial Agents. Design, Synthesis, Biological Evaluation and Molecular Docking Studies. ProQuest. Available at: [Link]

• Wujec, M., et al. (2019). The N'-Substituted Derivatives of 5-Chloro-3-Methylisothiazole-4-Carboxylic Acid Hydrazide with Antiproliferative Activity. Semantic Scholar. Available at: [Link]

• Hadjipavlou-Litina, D., et al. (2022). Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. Semantic Scholar. Available at: [Link]

• Hadjipavlou-Litina, D., et al. (2022). Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. ResearchGate. Available at: [Link]

• Kumar, P., et al. (2014). Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. Bioinorganic Chemistry and Applications. Available at: [Link]

• Various Authors. (n.d.). Chemical structures of diverse reported aminothiazole kinase inhibitors. ResearchGate. Available at: [Link]

• Gomaa, A. M., et al. (2022). Synthesis and Biological Activity Evaluation of Novel 5-Methyl-7-phenyl-3H-thiazolo[4,5-b]pyridin-2-ones. Molecules, 27(15), 4983. Available at: [Link]

• Hadjipavlou-Litina, D., et al. (2022). Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. PubMed. Available at: [Link]

• Wang, L., et al. (2021). The Design, Synthesis and Evaluation of Rho-kinase Inhibitory Activity of 4-aryl-thiazole-2-amines. Iranian Journal of Pharmaceutical Research, 20(3), 121-131. Available at: [Link]

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Foreword: The Strategic Value of the 5-Methylisothiazole Scaffold

An In-Depth Technical Guide to the Synthesis of Novel 5-Methylisothiazole Derivatives

To the dedicated researcher, scientist, and drug development professional, the isothiazole ring is more than a mere heterocycle; it is a privileged scaffold, a cornerstone in the architecture of modern therapeutics. Its unique electronic properties, stemming from the juxtaposition of sulfur and nitrogen atoms, confer a remarkable ability to engage in specific, high-affinity interactions with biological targets. The introduction of a methyl group at the 5-position is not a trivial modification. This small alkyl group can profoundly influence the molecule's metabolic stability, lipophilicity, and steric profile, often providing the key to unlocking enhanced potency and optimizing pharmacokinetic properties.

This guide moves beyond a simple recitation of synthetic procedures. As a Senior Application Scientist, my objective is to provide a narrative grounded in mechanistic understanding and field-proven insights. We will explore the fundamental strategies for constructing the 5-methylisothiazole core, dissecting the causality behind the choice of precursors and reaction conditions. Subsequently, we will delve into the strategic functionalization of this core, transforming a simple building block into a diverse library of novel chemical entities. Every protocol is presented as a self-validating system, designed for reproducibility and rational optimization.

Part 1: Constructing the Core - Key Synthetic Gateways to 5-Methylisothiazole

The assembly of the isothiazole ring is a foundational challenge that dictates the feasibility of any subsequent derivatization campaign. The choice of strategy is governed by the availability of starting materials, desired substitution patterns, and scalability. Three primary and robust strategies have emerged for the synthesis of the 5-methylisothiazole core and its immediate precursors.

Strategy 1: Oxidative Cyclization of β-Iminothioamides

This classical yet highly effective method builds the N-S bond in the final step through an intramolecular oxidative cyclization. The primary advantage is the direct formation of aminothiazoles, which are versatile handles for further functionalization. The synthesis of 5-amino-3-methylisothiazole is a prime example of this approach.[1]

Mechanistic Rationale: The process begins with a β-iminothioamide, which exists in tautomeric equilibrium. The core of the reaction is the oxidation of the sulfur atom, which facilitates a nucleophilic attack from the terminal nitrogen atom, forming the heterocyclic ring. The choice of oxidizing agent is critical; agents like hydrogen peroxide or potassium persulfate are effective and afford clean reactions.[1]

Caption: Oxidative cyclization workflow.

Detailed Protocol 1: Synthesis of 5-Amino-3-methylisothiazole

This protocol is adapted from the principles of β-iminothioamide cyclization.[1]

Materials:

• β-Iminothiobutyramide (1.0 eq)

• Hydrogen Peroxide (30% aq. solution, 2.2 eq)

• Water

• Sodium Hydroxide (50% aq. solution)

• Ether or Ethyl Acetate for extraction

• Magnesium Sulfate or Sodium Sulfate (anhydrous)

Procedure:

• Dissolution: Dissolve β-iminothiobutyramide (1.0 eq) in water.

• Oxidation: Cool the solution in an ice bath. Slowly add hydrogen peroxide (2.2 eq) dropwise, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Basification: Cool the reaction mixture in an ice bath and make it alkaline by the slow addition of 50% aqueous sodium hydroxide solution, ensuring the temperature remains low.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer multiple times with ether or ethyl acetate.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The resulting oil or solid can be purified by flash column chromatography or distillation under reduced pressure to afford pure 5-amino-3-methylisothiazole.

Strategy 2: (4+1) Annulation of β-Ketodithioesters

This modern and highly versatile metal-free approach constructs the isothiazole ring by combining a four-atom carbon backbone (from a β-ketodithioester) with a nitrogen source (the "+1" component), typically ammonia or an ammonia equivalent like ammonium acetate.[2] This method allows for the synthesis of 3,5-disubstituted isothiazoles and is particularly valuable for creating derivatives with substituents at the 3-position.

Mechanistic Rationale: The reaction proceeds through a cascade of imine formation, intramolecular cyclization, and subsequent aerial oxidation. Ammonium acetate serves as the nitrogen donor, first condensing with the ketone to form an enamine intermediate. This is followed by a nucleophilic attack of the nitrogen onto one of the thioester carbons and cyclization, with the final step being aromatization via oxidation, often by atmospheric oxygen.

To obtain a 5-methylisothiazole, the required starting material would be a 1-(alkyldithio)-1-thioxopentan-3-one .

Strategy 3: Enamine Reaction with Dithiazolium Salts

A powerful method for synthesizing highly functionalized isothiazoles involves the reaction of primary enamines with 4,5-dichloro-1,2,3-dithiazolium chloride. This reaction provides a direct route to isothiazoles bearing cyano and carboxylate groups, which are excellent handles for further diversification. For example, methyl 3-aminocrotonate reacts to form methyl 5-cyano-3-methylisothiazole-4-carboxylate in high yield.[3] While this specific example yields the 3-methyl isomer, the use of an enamine derived from acetoacetaldehyde would logically produce the corresponding 5-methylisothiazole derivative, demonstrating the flexibility of the approach.

Comparative Analysis of Core Synthesis Strategies

Synthetic Strategy	Key Precursors	Primary Product Type	Advantages	Challenges
Oxidative Cyclization	β-Iminothioamides	5-Aminoisothiazoles	Direct access to amino derivatives; mild conditions.	Precursor synthesis may be multi-step.
(4+1) Annulation	β-Ketodithioesters, NH₄OAc	3,5-Disubstituted Isothiazoles	Metal-free; one-pot; good functional group tolerance.[2]	Requires specific β-ketodithioester precursors.
Enamine + Dithiazolium Salt	Enamines, Dithiazolium Salts	Highly functionalized isothiazoles	Access to cyano/ester groups; high yields.[3]	Dithiazolium reagent is specialized; can be complex reaction mixtures.

Part 2: Strategic Functionalization for Novel Derivatives

Once the 5-methylisothiazole core is secured, the true power of synthetic chemistry is unleashed in its derivatization. The goal is to install "handles"—functional groups that enable robust and predictable coupling chemistries. Halogen atoms are the quintessential handles for modern cross-coupling reactions.

Halogenation: Installing the Synthetic Handle

Electrophilic aromatic substitution is the most direct route to halogenating the isothiazole ring. The regioselectivity is dictated by the electronic nature of the ring. For 5-methylisothiazole, the C4 position is the most electron-rich and thus the most susceptible to electrophilic attack. However, direct halogenation can sometimes lead to mixtures. A more controlled approach often involves metalation, but direct lithiation of the isothiazole ring is fraught with peril.

Field Insight: The Challenge of Direct Lithiation Attempted deprotonation of the isothiazole ring at C4 with strong bases like n-butyllithium often leads to a competitive and destructive side reaction: nucleophilic attack at the electrophilic sulfur atom, resulting in ring cleavage.[4] This makes direct C-H functionalization via lithiation a low-yield and unreliable strategy for this scaffold. The recommended approach is therefore halogenation followed by either direct use in cross-coupling or a halogen-lithium exchange for subsequent reactions.

Detailed Protocol 2: Regioselective Bromination of 5-Methylisothiazole (Representative)

This protocol is based on established methods for the bromination of related methyl-substituted sulfur heterocycles.[5]

Materials:

• 5-Methylisothiazole (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Acetonitrile or Dichloromethane (solvent)

• Saturated aqueous sodium thiosulfate

• Saturated aqueous sodium bicarbonate

Procedure:

• Setup: In a round-bottom flask protected from light, dissolve 5-methylisothiazole (1.0 eq) in acetonitrile.

• Reagent Addition: Add N-Bromosuccinimide (1.05 eq) to the solution in portions over 15 minutes at room temperature.

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor the reaction by GC-MS or TLC for the disappearance of starting material.

• Quenching: Upon completion, pour the reaction mixture into saturated aqueous sodium thiosulfate to quench any remaining bromine.

• Workup: Neutralize the mixture with saturated aqueous sodium bicarbonate. Extract the product with dichloromethane or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by flash column chromatography (eluting with a hexane/ethyl acetate gradient) to yield the desired 4-bromo-5-methylisothiazole .

Caption: General workflow for derivatization.

Palladium-Catalyzed Cross-Coupling: Building Molecular Complexity

With a halo-isothiazole in hand, a vast chemical space becomes accessible through palladium-catalyzed cross-coupling reactions. These reactions form C-C and C-heteroatom bonds with exceptional reliability and functional group tolerance.

Core Principles: All these reactions follow a similar catalytic cycle:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halogen bond of the halo-isothiazole.

• Transmetalation (Suzuki) or Alkyne/Alkene Coordination (Sonogashira/Heck): The coupling partner is delivered to the palladium center.

• Reductive Elimination: The new C-C bond is formed, and the Pd(0) catalyst is regenerated.

Summary of Key Cross-Coupling Reactions

Reaction	Coupling Partner	Bond Formed	Key Application
Suzuki-Miyaura	Organoboron Reagent (R-B(OH)₂)	C-C (sp²-sp²)	Arylations, heteroarylations
Sonogashira	Terminal Alkyne (R-C≡CH)	C-C (sp²-sp)	Introduction of alkynyl moieties
Heck-Mizoroki	Alkene (CH₂=CHR)	C-C (sp²-sp²)	Vinylation of the isothiazole core

Detailed Protocol 3: Suzuki-Miyaura Coupling of 4-Bromo-5-methylisothiazole (Representative)

This protocol is a representative procedure based on standard Suzuki-Miyaura conditions for heteroaryl halides.[6][7][8]

Materials:

• 4-Bromo-5-methylisothiazole (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq)

• Solvent (e.g., 1,4-Dioxane/Water mixture, 4:1)

Procedure:

• Setup: To a microwave vial or Schlenk flask, add 4-bromo-5-methylisothiazole (1.0 eq), the arylboronic acid (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Degassing: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent mixture (e.g., 1,4-Dioxane/Water) via syringe.

• Reaction: Heat the mixture to 80-100 °C (conventional heating) or 120-140 °C (microwave heating) for 1-12 hours. Monitor the reaction by TLC or LC-MS.

• Workup: After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by flash column chromatography to afford the desired 4-aryl-5-methylisothiazole derivative.

Conclusion: A Platform for Discovery

The 5-methylisothiazole scaffold represents a fertile ground for the discovery of novel bioactive molecules. By mastering the fundamental strategies for core synthesis—be it through oxidative cyclization, annulation, or enamine chemistry—the synthetic chemist gains access to this critical building block. More importantly, a strategic approach to functionalization, centered on the reliable and versatile palladium-catalyzed cross-coupling of halogenated intermediates, opens the door to nearly limitless structural diversification. The protocols and insights provided herein serve as a validated roadmap for navigating this exciting area of medicinal and materials chemistry, empowering researchers to rationally design and synthesize the next generation of 5-methylisothiazole derivatives.

References

• Shukla, G., Srivastava, A., & Singh, M. S. (2016). An Operationally Simple and User-Friendly Synthesis of 3,5-Disubstituted/Annulated Isothiazoles from β-Ketodithioesters/β-Ketothioamides and NH4OAc. Organic Letters, 18(10), 2451–2454. Available at: [Link]

• Clarke, D., Emayan, K., & Rees, C. W. (1998). New synthesis of isothiazoles from primary enamines. Journal of the Chemical Society, Perkin Transactions 1, (1), 77-82. Available at: [Link]

• Catlin, N. R., et al. (2018). Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

• Adams, A., & Slack, R. (1959). U.S. Patent No. 2,871,243. Washington, DC: U.S. Patent and Trademark Office.

• Ganapathi, K., & Venkataraman, A. (1945). IV. Bromination and Nitration of Some Monosubstituted Thiazoles. Proceedings of the Indian Academy of Sciences - Section A, 22(5), 343-355. Available at: [Link]

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In Silico Modeling of 5-Methylisothiazole Interactions with Biological Targets

An In-Depth Technical Guide

Introduction

5-Methylisothiazole (MIT) is a heterocyclic organic compound widely utilized as a biocide in a vast array of industrial and consumer products, including paints, adhesives, and personal care items.[1][2] Its efficacy in controlling microbial growth stems from its chemical reactivity, which unfortunately also underpins its potential to interact with biological systems, leading to effects such as allergic contact dermatitis.[1][2] As regulatory scrutiny and public awareness concerning the environmental and health impacts of biocides intensify, there is a pressing need for robust, efficient, and ethical methods to elucidate the molecular mechanisms of their action and potential toxicity.

This technical guide serves as a comprehensive resource for researchers, toxicologists, and drug development professionals on the application of in silico modeling techniques to investigate the interactions of 5-Methylisothiazole with biological targets. By leveraging computational approaches, we can predict and analyze these interactions at a molecular level, offering profound insights that can guide risk assessment, inform the design of safer alternatives, and accelerate research while reducing reliance on animal testing.[3][4] This guide moves beyond a simple recitation of protocols, instead providing the causal logic behind methodological choices, reflecting a field-proven approach to computational toxicology.

Section 1: Characterization of 5-Methylisothiazole

A thorough understanding of the physicochemical properties of 5-Methylisothiazole is the foundational step for any in silico investigation. These properties govern its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its reactivity. The key attributes of MIT are summarized below.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C4H5NS	[5]
Molecular Weight	99.15 g/mol	[5][6]
CAS Number	2682-20-4	[1][5]
Appearance	Liquid	[5]
Boiling Point	141-142 °C	[5]
Density	1.12 g/mL at 25 °C	[5]
logP (o/w)	0.739 (estimated)	[7]
SMILES String	Cc1cncs1	[5]
InChI Key	RLYUNPNLXMSXAX-UHFFFAOYSA-N	[5]

Structural and Reactivity Insights

The biocidal activity of isothiazolinones is primarily attributed to the electrophilic nature of the sulfur atom and the strained N-S bond within the heterocyclic ring.[2][8] This configuration makes the molecule susceptible to nucleophilic attack, particularly from thiol groups (-SH) present in the cysteine residues of proteins. The reaction leads to the formation of a disulfide bond, disrupting the protein's structure and function, which ultimately results in microbial cell death. This known reactivity provides a crucial starting point for identifying potential biological targets.

Section 2: The In Silico Modeling Workflow: A Strategic Framework

A successful in silico study is not a linear execution of software commands but a multi-stage process of hypothesis generation, testing, and refinement. The following workflow represents a robust and self-validating system for investigating MIT's biological interactions.

Caption: A comprehensive workflow for in silico analysis of 5-MIT. (Max Width: 760px)

Section 3: Methodologies and Experimental Protocols

This section provides a detailed, step-by-step guide to the core experimental protocols within the in silico workflow. The causality behind each step is explained to ensure a deep understanding of the process.

Ligand Preparation

Causality: The accuracy of any simulation is contingent on a high-quality, energetically favorable 3D structure of the ligand (5-MIT). This step ensures the molecule's conformation, charge distribution, and stereochemistry are correctly represented.

Protocol:

• Obtain 2D Structure: Retrieve the SMILES string for 5-Methylisothiazole ('Cc1cncs1') from a reputable database such as PubChem (CID 137980).[6]

• Generate 3D Coordinates: Use a molecular editor and visualization tool (e.g., Avogadro, ChemDraw) to convert the 2D structure into a 3D conformation.

• Energy Minimization: Perform a geometry optimization using a suitable force field (e.g., MMFF94 or UFF). This step relieves any steric strain and finds a low-energy conformation.

• Assign Partial Charges: Calculate and assign partial charges to each atom (e.g., using the Gasteiger-Marsili method). This is critical for accurately modeling electrostatic interactions.

• Save in Appropriate Format: Save the prepared ligand structure in a format compatible with docking software, such as .pdbqt for AutoDock.

Target Identification and Preparation

Causality: Identifying biologically relevant protein targets is paramount. Once identified, the target's 3D structure must be meticulously prepared to create a realistic environment for the simulation, removing artifacts from the experimental structure determination process.

Protocol:

• Target Identification:

  • Literature Review: Search for known targets of isothiazolinones. The primary mechanism points to proteins with reactive cysteine residues.[8]

  • Database Search: Utilize databases like UniProt to find proteins associated with pathways implicated in MIT's known effects (e.g., skin sensitization, inflammation).[9]

  • Homology-Based Search: Identify proteins with binding sites similar to known targets of analogous compounds. For example, studies on 5-methylthiazole conjugates have identified Cyclooxygenase-1 (COX-1) as a potential target.[10][11][12]

• Target Structure Acquisition:

  • Download the crystal structure of the target protein from the Protein Data Bank (PDB).[13][14][15][16] For this example, let's consider COX-1 (PDB ID: 1EQG).

• Protein Preparation:

  • Remove Non-essential Molecules: Delete water molecules, co-factors, and any co-crystallized ligands from the PDB file. Their inclusion can interfere with the docking process unless their role is being specifically investigated.

  • Add Hydrogen Atoms: Crystal structures often lack explicit hydrogen atoms. Add them according to standard protonation states at a physiological pH (7.4).

  • Assign Charges: Assign partial charges to the protein atoms (e.g., using the Kollman charge set).

  • Repair Missing Residues/Atoms: If the crystal structure has gaps, use modeling software to rebuild the missing fragments.

  • Define the Binding Site: Identify the active site or binding pocket. This can be inferred from the location of a co-crystallized ligand or predicted using pocket-finding algorithms.

Molecular Docking

Causality: Molecular docking predicts the preferred orientation and binding affinity of the ligand when it interacts with the target protein. It is a computationally efficient method to screen potential interactions and generate hypotheses about the binding mode.

Protocol (using AutoDock as an example):

• Prepare Grid Box: Define a 3D grid box that encompasses the entire binding site of the target protein. The grid box pre-calculates the interaction energies for different atom types, significantly speeding up the docking process.

• Set Docking Parameters: Configure the search algorithm (e.g., Lamarckian Genetic Algorithm). Specify the number of docking runs, population size, and number of energy evaluations. A higher number of runs increases the likelihood of finding the true lowest energy pose.

• Run Docking Simulation: Execute the docking calculation. The software will explore various conformations of the ligand within the grid box and score them based on the calculated binding free energy.

• Analyze Results:

  • Binding Energy: The most negative binding energy indicates the most favorable predicted binding pose.

  • Pose Clustering: Group similar binding poses together. A large cluster with low energy suggests a more reliable prediction.

  • Interaction Analysis: Visualize the best-scoring pose to identify key interactions (hydrogen bonds, hydrophobic interactions, etc.) with specific amino acid residues. For example, a docking study of 5-methylthiazole derivatives with COX-1 identified a crucial interaction with the Arg120 residue.[11][12][17]

Hypothetical Docking Results Summary

Target Protein	PDB ID	Binding Energy (kcal/mol)	Key Interacting Residues	Interaction Type
Cyclooxygenase-1	1EQG	-6.8	Arg120, Tyr355	Hydrogen Bond, Pi-Alkyl
Human Serum Albumin	1AO6	-5.2	Cys34	Covalent (predicted)
Caspase-3	2J32	-4.9	Cys163	Covalent (predicted)

Molecular Dynamics (MD) Simulations

Causality: While docking provides a static snapshot of the interaction, MD simulations introduce dynamism. They simulate the movement of atoms over time, allowing for the assessment of the stability of the ligand-protein complex and revealing conformational changes that docking cannot predict.[18][19]

Protocol (Conceptual Workflow using GROMACS):

• System Preparation:

  • Take the best-ranked pose from molecular docking as the starting structure.

  • Place the complex in a simulation box of a defined shape (e.g., cubic, dodecahedron).[20]

  • Solvate the system by adding explicit water molecules.

  • Add counter-ions (e.g., Na+, Cl-) to neutralize the system's overall charge.

• Energy Minimization: Minimize the energy of the entire system (protein-ligand-water-ions) to remove steric clashes before starting the simulation.

• Equilibration:

  • NVT Ensemble: Gradually heat the system to the target temperature (e.g., 300 K) while keeping the volume constant. This allows the solvent to equilibrate around the protein.

  • NPT Ensemble: Stabilize the pressure of the system while keeping the temperature constant. This ensures the correct density of the simulation box.

• Production MD: Run the simulation for a desired length of time (e.g., 100 nanoseconds). Trajectories (atomic coordinates over time) are saved at regular intervals.[21]

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Plot the RMSD of the protein backbone and ligand over time. A stable plateau indicates the complex has reached equilibrium.

  • Root Mean Square Fluctuation (RMSF): Calculate the RMSF per residue to identify flexible and rigid regions of the protein upon ligand binding.[22]

  • Interaction Analysis: Monitor key interactions (e.g., hydrogen bonds) throughout the simulation to assess their stability.

Caption: A typical workflow for a Molecular Dynamics simulation. (Max Width: 760px)

Quantitative Structure-Activity Relationship (QSAR)

Causality: QSAR models are statistical models that correlate the chemical structure of a compound with its biological activity or toxicity.[23] For a compound like MIT, QSAR can be a powerful tool for predicting its potential for skin sensitization or aquatic toxicity without the need for extensive experimental testing, leveraging data from analogous compounds.[8][24]

Protocol (Conceptual):

• Data Curation: Collect a dataset of isothiazolinone compounds with reliable experimental data for the endpoint of interest (e.g., skin sensitization potential).

• Descriptor Calculation: For each molecule in the dataset, calculate a range of molecular descriptors (e.g., constitutional, topological, quantum-chemical).

• Model Building: Use machine learning or statistical methods to build a regression or classification model that links the descriptors to the experimental endpoint.[4]

• Model Validation: Rigorously validate the model using internal (e.g., cross-validation) and external validation sets to ensure its predictive power and robustness.

• Prediction for MIT: Use the validated model to predict the activity/toxicity of 5-Methylisothiazole. The OECD QSAR Toolbox is a valuable resource that implements this workflow for regulatory purposes.[8]

Section 4: Conclusion and Future Directions

The in silico framework detailed in this guide provides a powerful, multi-faceted approach to elucidating the interactions of 5-Methylisothiazole with biological targets. By integrating molecular docking, molecular dynamics, and QSAR modeling, researchers can move from broad target identification to nuanced, dynamic analyses of molecular interactions and predictive toxicology. This approach not only accelerates the pace of research but also aligns with the ethical imperative to reduce animal testing.

Future work should focus on integrating these computational predictions with targeted in vitro experiments. For instance, promising protein targets identified through docking and MD can be tested using enzyme inhibition assays. Similarly, QSAR predictions of skin sensitization can be validated using non-animal methods like the Direct Peptide Reactivity Assay (DPRA).[8] The synergy between computational and experimental approaches will be the key to fully understanding and mitigating the potential risks associated with 5-Methylisothiazole and to designing the next generation of safer, more sustainable biocides.

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Protocols & Analytical Methods

HPLC methods for analysis of 2-Amino-5-methylthiazole

An authoritative guide to the development and implementation of High-Performance Liquid Chromatography (HPLC) methods for the robust analysis of 2-Amino-5-methylthiazole.

Abstract

This application note provides a comprehensive framework for the development, validation, and implementation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-Amino-5-methylthiazole (CAS: 7305-71-7). As a critical starting material and intermediate in the synthesis of pharmaceuticals, such as Meloxicam, rigorous analytical control is imperative.[1][2][3] This guide, designed for researchers and drug development professionals, details a reversed-phase HPLC (RP-HPLC) protocol and explores the scientific rationale behind key methodological choices, from column and mobile phase selection to forced degradation studies, ensuring specificity and reliability in accordance with regulatory standards.

Introduction

2-Amino-5-methylthiazole is a heterocyclic amine building block widely utilized in the pharmaceutical and chemical industries.[4] Its primary role as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) like Meloxicam necessitates precise and accurate analytical methods to quantify its purity and identify any process-related impurities or degradation products.[5][6] High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose, offering the high resolution, sensitivity, and quantitative accuracy required for release testing and stability assessment of pharmaceutical ingredients.

The development of a successful HPLC method, particularly a stability-indicating one, is a systematic process grounded in the physicochemical properties of the analyte. This guide provides both a field-proven protocol and the underlying scientific principles that ensure the method is robust, reliable, and fit for purpose.

Part I: Method Development Strategy - A Rationale-Driven Approach

The architecture of a robust HPLC method is built upon a fundamental understanding of the analyte's chemical nature. The choices made during development directly impact selectivity, peak shape, and overall method performance.

Analyte Physicochemical Properties

2-Amino-5-methylthiazole (Molecular Weight: 114.17 g/mol ) is a relatively polar molecule, as indicated by its LogP value of approximately 0.4-1.0.[5][7] Its most influential feature is the primary amino group on the thiazole ring, which imparts basic properties. In an unbuffered or neutral mobile phase, this basicity can lead to deleterious interactions with residual silanol groups on the surface of silica-based HPLC columns, resulting in poor peak shape (tailing) and inconsistent retention. Therefore, controlling the ionization state of the analyte is the most critical factor in method development.

Column and Mobile Phase Selection: A Synergistic Choice

The goal is to achieve adequate retention of a polar compound while ensuring excellent peak symmetry.

• Column Chemistry : A standard C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and serves as an excellent starting point for separating aromatic amines.[8][9] However, for enhanced retention and selectivity of polar bases, modern mixed-mode columns that incorporate both reversed-phase and ion-exchange characteristics can offer superior performance.[5][10] These columns provide multiple interaction mechanisms, often leading to better separation of structurally similar compounds.[5]

• Mobile Phase pH Control : To ensure the analyte is in a single, protonated ionic state and to suppress unwanted silanol interactions, the mobile phase must be buffered to an acidic pH. A pH in the range of 2.5 to 3.5 is ideal. At this pH, the primary amine is fully protonated (as -NH3+), improving its interaction with the stationary phase and resulting in sharp, symmetrical peaks.

  • Acid Modifiers :

    • Phosphoric Acid : An excellent choice for UV-only methods, providing strong buffering capacity.[11]

    • Formic Acid/Ammonium Formate : These volatile modifiers are essential when the method needs to be compatible with mass spectrometry (MS) for peak identification or tracking.[5][11]

• Organic Modifier : Acetonitrile is generally preferred over methanol for the analysis of aromatic compounds as it often provides better peak shape and lower UV cutoff. The gradient elution, starting from a low percentage of acetonitrile and ramping up, will effectively elute the main analyte and any less polar impurities.

Detector Wavelength (λ) Selection

UV-Visible detection is the most common and robust detection method for chromophoric molecules like 2-Amino-5-methylthiazole. While a specific UV maximum (λmax) is not detailed in the initial search results, the parent compound 2-aminothiazole shows strong absorbance around 260 nm.[12] A related method used a detection wavelength of 270 nm.[10] A preliminary scan of the analyte's UV spectrum is recommended to determine the λmax for maximum sensitivity. A wavelength between 260-270 nm is a logical starting point.

Method Development Decision Workflow

The following diagram illustrates the logical flow for developing the HPLC method.

Caption: Logical workflow for HPLC method development.

Part II: Recommended HPLC Protocol for Purity Analysis

This protocol details a robust reversed-phase HPLC method for determining the purity of 2-Amino-5-methylthiazole and quantifying related substances.

Instrumentation, Reagents, and Materials

• Instrumentation : HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a UV/PDA detector.

• Column : C18, 4.6 x 150 mm, 5 µm particle size (or equivalent).

• Reagents :

  • Acetonitrile (HPLC Grade)

  • Water (HPLC Grade or Milli-Q)

  • Formic Acid (≥98%)

  • 2-Amino-5-methylthiazole Reference Standard

Chromatographic Conditions

Parameter	Recommended Setting
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Elution	0-2 min: 5% B; 2-20 min: 5% to 70% B; 20-22 min: 70% to 5% B; 22-25 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm (or experimentally determined λmax)
Injection Volume	10 µL
Run Time	25 minutes

Preparation of Solutions

• Diluent Preparation : Prepare a mixture of Water and Acetonitrile in a 50:50 (v/v) ratio.

• Standard Solution Preparation (0.1 mg/mL) :

  • Accurately weigh about 10 mg of 2-Amino-5-methylthiazole Reference Standard.

  • Transfer to a 100 mL volumetric flask.

  • Add approximately 70 mL of Diluent and sonicate for 5 minutes to dissolve.

  • Allow to cool to room temperature and dilute to volume with Diluent.

• Sample Solution Preparation (1.0 mg/mL) :

  • Accurately weigh about 25 mg of the 2-Amino-5-methylthiazole sample.

  • Transfer to a 25 mL volumetric flask.

  • Prepare as described for the Standard Solution.

System Suitability Test (SST)

Before sample analysis, the system's performance must be verified. Inject the Standard Solution five times and evaluate the results against the following criteria.

SST Parameter	Acceptance Criteria
Tailing Factor (Asymmetry)	≤ 2.0
Theoretical Plates (N)	≥ 2000
% RSD for Peak Area	≤ 2.0%

Analytical Procedure & Calculations

• Inject the Diluent (as a blank) to ensure no interfering peaks are present.

• Perform the five replicate injections of the Standard Solution for the SST.

• Inject the Sample Solution in duplicate.

• Identify and integrate all peaks in the chromatograms.

• Calculation of Impurities (% Area) :

  • % Individual Impurity = (Area of Individual Impurity / Total Area of All Peaks) x 100

Part III: Establishing a Stability-Indicating Method

A stability-indicating method is one that can unequivocally separate the active pharmaceutical ingredient (API) from its degradation products, ensuring that the analytical result is a true measure of the intact drug.[13][14] This requires performing forced degradation studies.

Forced Degradation Protocol

The objective is to achieve 5-20% degradation of the API to ensure that potential degradants are formed at detectable levels.[13] Use the Sample Solution (1.0 mg/mL) for these studies.

• Acid Hydrolysis : Mix sample solution with an equal volume of 0.1 N HCl. Heat at 60 °C for 4 hours. Cool and neutralize with 0.1 N NaOH before injection.

• Base Hydrolysis : Mix sample solution with an equal volume of 0.1 N NaOH. Keep at room temperature for 2 hours. Neutralize with 0.1 N HCl before injection.

• Oxidative Degradation : Mix sample solution with an equal volume of 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 6 hours.

• Thermal Degradation : Store the solid powder in an oven at 105 °C for 24 hours. Prepare the sample solution as described previously.

• Photolytic Degradation : Expose the sample solution to UV light (e.g., in a photostability chamber) for 24 hours.

Analyze all stressed samples, along with an unstressed control sample, using the HPLC method. The method is considered "stability-indicating" if all degradation product peaks are baseline-resolved from the main 2-Amino-5-methylthiazole peak.

Forced Degradation Workflow

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Application Note: Chromatographic Strategies for the Resolution of Isothiazole Isomers

Abstract

Isothiazole and its derivatives are a critical class of heterocyclic compounds, integral to the development of pharmaceuticals, agrochemicals, and industrial biocides.[1] The biological activity of these compounds is often highly dependent on their isomeric form, including positional isomers and enantiomers.[2] Consequently, the ability to chromatographically separate and quantify these isomers is paramount for efficacy, safety, and regulatory compliance. This application note provides a detailed guide to the chromatographic separation of isothiazole isomers, presenting two robust protocols: a reversed-phase ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method for the analysis of common isothiazolinone biocides, and a supercritical fluid chromatography (SFC) method for the chiral separation of isothiazole-containing enantiomers. The causality behind experimental choices is explained, providing a framework for logical method development and validation.

Introduction: The Isomeric Challenge of Isothiazoles

The isothiazole nucleus is a five-membered aromatic ring containing adjacent sulfur and nitrogen atoms.[3] Substitutions on this ring can lead to various positional isomers, while the introduction of a stereocenter results in enantiomers. Even subtle differences in the spatial arrangement or the position of functional groups can profoundly alter a molecule's interaction with biological targets. For instance, in drug development, one enantiomer may be therapeutically active while the other is inactive or even toxic.[1]

The primary challenge in separating isothiazole isomers lies in their often-similar physicochemical properties, such as polarity, pKa, and hydrophobicity. This necessitates highly selective chromatographic systems. This guide will explore two powerful techniques that offer the required selectivity: UPLC-MS/MS for its high resolution and sensitivity in analyzing complex mixtures, and SFC for its efficiency and unique selectivity in chiral separations.[4][5]

Strategic Approach to Method Development

A systematic approach to method development is crucial for successfully resolving isomeric compounds. The process involves selecting the appropriate chromatographic mode, stationary phase, and mobile phase based on the physicochemical properties of the analytes.

Caption: A generalized workflow for chromatographic method development for isomers.

Protocol I: Reversed-Phase UPLC-MS/MS for Isothiazolinone Isomers

Isothiazolinones are widely used as preservatives in industrial and consumer products, and their analysis is a common requirement.[6][7] This protocol details a robust method for the simultaneous separation and quantification of several common isothiazolinone isomers.

Rationale and Causality

• Chromatographic Mode (Reversed-Phase UPLC): Reversed-phase chromatography is the method of choice due to the moderate polarity of the target isothiazolinones. The use of UPLC with sub-2 µm particle columns provides significantly higher resolution and faster analysis times compared to traditional HPLC.[4]

• Stationary Phase (C18): A C18 (octadecylsilane) stationary phase offers excellent hydrophobic selectivity, which is the primary mechanism for separating the isothiazolinone derivatives based on differences in their alkyl chains and overall hydrophobicity.

• Mobile Phase (Acidified Water/Acetonitrile): An acidified mobile phase (typically with formic acid) is crucial for two reasons. First, it ensures the analytes are in a consistent protonation state, leading to sharp, symmetrical peaks.[3] Second, it enhances ionization efficiency for mass spectrometry detection in positive ion mode. Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.

• Detector (Tandem Mass Spectrometry - MS/MS): MS/MS provides unparalleled sensitivity and selectivity. By monitoring specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode, it is possible to accurately quantify each isomer even in complex matrices and distinguish between co-eluting compounds with the same mass-to-charge ratio but different fragmentation patterns.[8]

Step-by-Step Protocol

• Sample Preparation:

  • For liquid samples (e.g., cosmetics, cleaning products), perform a dilution with the initial mobile phase composition (e.g., 90:10 Water:Acetonitrile). A 1:100 dilution is a good starting point.

  • Filter the diluted sample through a 0.22 µm syringe filter before injection.

• Instrumentation and Conditions:

  • System: UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Column: High-strength silica C18, 1.7 µm, 2.1 x 100 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Chromatographic and MS/MS Parameters:

Parameter	Setting	Rationale
Gradient	5% B to 95% B in 5 min, hold for 1 min, return to 5% B and equilibrate for 2 min.	A gradient is necessary to elute compounds with a range of polarities in a reasonable time with good peak shape.
Ionization Mode	ESI Positive	Isothiazolinones readily form positive ions in an acidic mobile phase.
Capillary Voltage	3.0 kV	Optimized for stable spray and maximum ion generation.
Source Temp.	150 °C	Standard temperature for ESI.
Desolvation Temp.	400 °C	Ensures efficient solvent evaporation.
MRM Transitions	Analyte-specific (e.g., for MIT: m/z 116 -> 72)	Provides high selectivity and sensitivity for each target isomer.[9]

Protocol II: Chiral Supercritical Fluid Chromatography (SFC) for Enantiomeric Isothiazole Derivatives

Many isothiazole-containing pharmaceuticals and agrochemicals are chiral, and the separation of their enantiomers is a regulatory requirement.[1] SFC has emerged as a powerful, fast, and "green" alternative to normal-phase HPLC for chiral separations.[8]

Rationale and Causality

• Chromatographic Mode (SFC): SFC utilizes a supercritical fluid, typically carbon dioxide, as the main mobile phase. Supercritical CO2 has low viscosity and high diffusivity, which allows for very fast separations and high efficiency.[5] This is particularly advantageous for high-throughput screening of chiral compounds.

• Stationary Phase (Polysaccharide-based Chiral Stationary Phase - CSP): Polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are the most versatile and widely used for chiral separations.[10] They offer a wide range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation, which are effective for separating the enantiomers of many heterocyclic compounds.[11]

• Mobile Phase (CO2 with Alcohol Modifier): Supercritical CO2 is non-polar. An organic modifier, typically an alcohol like methanol or ethanol, is added to increase the mobile phase polarity and solvating power, allowing for the elution of more polar analytes and fine-tuning of selectivity. Basic or acidic additives may be required to improve the peak shape of basic or acidic analytes, respectively.[8]

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve the racemic isothiazole derivative in an appropriate alcohol (e.g., methanol or ethanol) to a concentration of approximately 1 mg/mL.

  • Ensure the sample is fully dissolved before injection.

• Instrumentation and Conditions:

  • System: Analytical SFC system with a photodiode array (PDA) detector.

  • Column: Amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica gel, 5 µm, 4.6 x 250 mm.

  • Mobile Phase: Supercritical CO2 and Methanol.

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 35 °C.

  • Injection Volume: 5 µL.

• Chromatographic Parameters:

Parameter	Setting	Rationale
Elution Mode	Isocratic	Isocratic elution is often sufficient for chiral separations and is easier to scale up for preparative work.[8]
Modifier %	Screen from 5% to 40% Methanol	The percentage of the alcohol modifier is the most critical parameter for adjusting retention and selectivity in SFC.
Detector	PDA (220-400 nm)	Provides UV-Vis spectral information, which can aid in peak identification and purity assessment.

Visualizing Isothiazole Isomers

The structural differences between isothiazole isomers underpin the chromatographic separation challenges.

Caption: Examples of positional and chiral isothiazole isomers.

Conclusion

The successful separation of isothiazole isomers is a critical task in many scientific and industrial fields. This application note has detailed two powerful and distinct chromatographic strategies to address this challenge. The UPLC-MS/MS method offers high sensitivity and selectivity for the analysis of isothiazolinone positional isomers in complex matrices. The SFC method provides a rapid, efficient, and environmentally friendly approach for the resolution of chiral isothiazole enantiomers. By understanding the principles behind these methods and following the provided protocols, researchers can develop and validate robust analytical solutions for the characterization of isothiazole isomers.

References

• Ducup de Saint Paul, L., Ravier, S., et al. (2021). Development and validation of a UPLC-MS/MS method for the quantification of isothiazolinones in the composition and emissions from consumer products. Analytical and Bioanalytical Chemistry, 413(26), 6617-6626. [Link][6][7]

• Lundov, M. D., et al. (2011). Isothiazolinones in Danish consumer products and the exposure of the Danish population.

• Cunha, S. C., & Fernandes, J. O. (2013). Isothiazolinone biocides: chemistry, biological, and toxicity profiles. Molecules, 18(9), 11098-11135. [Link]

• ResearchGate. (n.d.). UPLC-MS/MS chromatogram of a mixture of the seven isothiazolinones... [Image]. Retrieved from [Link]

• Teledyne ISCO. (n.d.). What is Supercritical Fluid Chromatography (SFC) Chromatography? Retrieved from [Link]

• Grinevich, O. I., et al. (2025). Retention Behavior of Nitrogen-Containing Heterocyclic Compounds in Reversed-Phase and Hydrophilic HPLC–MS. Journal of Analytical Chemistry, 80(5), 903-911.
• Yan, Z., et al. (2015). Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. Analyst, 140(10), 3450-3457.

• The Analytical Scientist. (2014). Enantiomeric separation of privileged scaffold derivatives in early drug discovery using chiral SFC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 67515, Isothiazole. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 39800, Methylisothiazolinone. Retrieved from [Link]

• Encyclopedia of Chromatography. (n.d.).
• Ciez, D., & Szneler, E. (2007). Synthesis of Novel, Chiral, Water-Soluble Isothiazole Derivatives. Journal of Chemical Research, 2007(8), 443-445.

• Gaspar, M., et al. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Molecules, 26(1), 199. [Link]

• Lämmerhofer, M., & Lindner, W. (2002). Chiral separation of thiazide diuretics by HPLC on Chiralcel OD-RH, Chiralcel OJ-R and Chirobiotic-T phases. Journal of Biochemical and Biophysical Methods, 53(1-3), 15-24.

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Retrieved from [Link]

• Berger, T. A. (2010). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules.
• Auerbach, M. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Pharma Group.

• Chromedia. (n.d.). Use of SFC for Chiral separation in Pharmaceutical Industry. Retrieved from [Link]

• MicroSolv Technology Corporation. (2025). Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. Retrieved from [Link]

• Istina. (2025). Retention Behavior of Nitrogen-Containing Heterocyclic Compounds in Reversed-Phase and Hydrophilic HPLC-MS. Retrieved from [Link]

• Journal of New Developments in Chemistry. (n.d.).

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The Versatility of 5-Methylisothiazole: A Building Block for Modern Organic Synthesis

Introduction

In the landscape of heterocyclic chemistry, the isothiazole scaffold stands as a privileged motif, integral to the structure of numerous pharmaceuticals, agrochemicals, and materials. Among its derivatives, 5-Methylisothiazole has emerged as a particularly versatile and valuable building block in organic synthesis. Its unique electronic properties and multiple reactive sites—the nitrogen atom, the C3 and C4 positions, and the methyl group—offer a rich platform for a diverse array of chemical transformations. This guide provides an in-depth exploration of the synthetic utility of 5-Methylisothiazole, offering detailed application notes and field-proven protocols for its use in key organic reactions. We will delve into the causality behind experimental choices, ensuring each protocol is a self-validating system for researchers, scientists, and drug development professionals.

Safety and Handling of 5-Methylisothiazole

Before commencing any experimental work, it is imperative to be fully acquainted with the safety precautions for handling 5-Methylisothiazole. It is a hazardous substance and requires careful handling in a well-ventilated fume hood.

Hazard Summary:

• Toxicity: Fatal if inhaled and toxic if swallowed or in contact with skin.[1]

• Corrosivity: Causes severe skin burns and eye damage.[1]

• Sensitization: May cause an allergic skin reaction.[1]

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE):

• Wear protective gloves (Nitrile rubber recommended), protective clothing, and tightly sealed goggles or a face shield.[1][2]

• In case of insufficient ventilation, wear a suitable respiratory protection.[1]

Handling and Storage:

• Store in a cool, dry, and well-ventilated place away from heat and direct sunlight.

• Keep the container tightly sealed.

• Avoid contact with skin, eyes, and clothing. Do not breathe dust, fume, gas, mist, vapors, or spray.[3]

I. N-Alkylation of the Isothiazole Ring

The nitrogen atom of the isothiazole ring is a key site for functionalization. N-alkylation to form isothiazolium salts not only modifies the molecule's steric and electronic properties but also activates the ring for subsequent transformations such as ring-opening reactions.

Causality of Experimental Choices in N-Alkylation

The choice of alkylating agent and reaction conditions is dictated by the desired outcome. Simple alkyl halides like methyl iodide are effective for introducing small alkyl groups. The use of a solvent such as dichloromethane or acetonitrile is common, as they are relatively inert and effectively solvate the reactants. The reaction is typically performed at room temperature or with gentle heating to accelerate the quaternization. For more complex alkyl groups or when milder conditions are required, reductive amination offers a viable alternative. This two-step, one-pot procedure involves the formation of an imine or enamine intermediate followed by reduction with a selective reducing agent like sodium borohydride.

Protocol 1: N-Methylation with Methyl Iodide

This protocol describes the direct methylation of 5-Methylisothiazole to form 2,5-dimethylisothiazolium iodide.

Materials:

• 5-Methylisothiazole

• Methyl iodide

• Anhydrous acetonitrile

• Round-bottom flask with a magnetic stirrer

• Reflux condenser

Procedure:

• In a 50 mL round-bottom flask, dissolve 5-Methylisothiazole (1.0 eq) in anhydrous acetonitrile (20 mL).

• Add methyl iodide (1.2 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 24 hours or at 40-50 °C for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, the isothiazolium salt will often precipitate from the solution. If not, the solvent can be removed under reduced pressure.

• The resulting solid can be washed with cold diethyl ether and dried under vacuum to yield the pure 2,5-dimethylisothiazolium iodide.

Workflow for N-Methylation

Caption: Workflow for the N-Methylation of 5-Methylisothiazole.

Protocol 2: Reductive Amination for N-Alkylation

This protocol provides a general method for the N-alkylation of 5-Methylisothiazole with an aldehyde or ketone.

Materials:

• 5-Methylisothiazole

• Aldehyde or Ketone (e.g., Benzaldehyde)

• Sodium borohydride (NaBH₄)

• Anhydrous methanol

• Round-bottom flask with a magnetic stirrer

Procedure:

• To a round-bottom flask, add 5-Methylisothiazole (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in anhydrous methanol (20 mL).

• Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium intermediate.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise over 10-15 minutes.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by the slow addition of water (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

II. C-H Functionalization of the Isothiazole Ring

Direct C-H functionalization is a powerful and atom-economical strategy for elaborating the isothiazole core, avoiding the need for pre-functionalized starting materials. The C5 position of the isothiazole ring is generally the most susceptible to deprotonation and subsequent electrophilic quench.

Causality of Experimental Choices in C-H Functionalization

Palladium-catalyzed direct arylation has emerged as a robust method for forming C-C bonds at the C5 position of thiazoles and related heterocycles.[4] The choice of a palladium catalyst, a suitable ligand (though sometimes ligand-free conditions are effective), a base, and a high-boiling polar aprotic solvent like DMF or DMA is crucial. The base is required to facilitate the C-H activation step. Microwave irradiation can often significantly reduce reaction times.

Protocol 3: Palladium-Catalyzed Direct C-H Arylation at C5

This protocol details the direct arylation of 5-Methylisothiazole with an aryl bromide.

Materials:

• 5-Methylisothiazole

• Aryl bromide (e.g., 4-bromotoluene)

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylacetamide (DMA)

• Microwave vial

Procedure:

• To a microwave vial, add 5-Methylisothiazole (1.5 eq), aryl bromide (1.0 eq), Pd(OAc)₂ (5 mol%), and K₂CO₃ (2.0 eq).

• Add DMA (5 mL) to the vial.

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to 150 °C for 30-60 minutes.

• Monitor the reaction progress by GC-MS or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Direct C-H Arylation Workflow

Caption: Workflow for the Palladium-Catalyzed Direct C-H Arylation.

III. Metal-Catalyzed Cross-Coupling Reactions

For the introduction of a wider range of substituents, metal-catalyzed cross-coupling reactions of halo-isothiazoles are indispensable. Suzuki-Miyaura, Sonogashira, and Heck couplings are powerful tools for forming C-C bonds. These reactions typically require a pre-functionalized isothiazole, such as a 5-bromo-3-methylisothiazole.

Causality of Experimental Choices in Cross-Coupling

The success of these reactions hinges on the appropriate choice of catalyst, ligand, base, and solvent. Palladium catalysts are most common. The ligand plays a crucial role in stabilizing the catalyst and facilitating the catalytic cycle. The base is essential for the transmetalation step in Suzuki and Sonogashira couplings and for regenerating the catalyst in the Heck reaction.

Protocol 4: Suzuki-Miyaura Coupling

This protocol describes the coupling of a 5-halo-3-methylisothiazole with a boronic acid.

Materials:

• 5-Bromo-3-methylisothiazole

• Arylboronic acid (e.g., Phenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Sodium carbonate (Na₂CO₃)

• Toluene and Water

• Schlenk flask

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon), add 5-bromo-3-methylisothiazole (1.0 eq), arylboronic acid (1.2 eq), Pd(PPh₃)₄ (5 mol%), and Na₂CO₃ (2.0 eq).

• Add a degassed mixture of toluene (15 mL) and water (5 mL).

• Heat the reaction mixture to 90 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Separate the organic layer and extract the aqueous layer with toluene (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.[5][6]

Protocol 5: Sonogashira Coupling

This protocol outlines the coupling of a 5-halo-3-methylisothiazole with a terminal alkyne.

Materials:

• 5-Iodo-3-methylisothiazole

• Terminal alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous THF

• Schlenk flask

Procedure:

• To a Schlenk flask under an inert atmosphere, add 5-iodo-3-methylisothiazole (1.0 eq), PdCl₂(PPh₃)₂ (3 mol%), and CuI (5 mol%).

• Add anhydrous THF (15 mL) and triethylamine (5 mL).

• Add the terminal alkyne (1.2 eq) dropwise.

• Stir the reaction mixture at room temperature for 4-8 hours.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with THF.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography.[7][8]

Protocol 6: Heck Coupling

This protocol describes the coupling of a 5-halo-3-methylisothiazole with an alkene.

Materials:

• 5-Bromo-3-methylisothiazole

• Alkene (e.g., Styrene)

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Triethylamine (Et₃N)

• Anhydrous DMF

• Schlenk flask

Procedure:

• To a Schlenk flask under an inert atmosphere, add 5-bromo-3-methylisothiazole (1.0 eq), Pd(OAc)₂ (2 mol%), and P(o-tol)₃ (4 mol%).

• Add anhydrous DMF (15 mL) and triethylamine (1.5 eq).

• Add the alkene (1.2 eq).

• Heat the reaction mixture to 100 °C for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture and pour it into water (50 mL).

• Extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.[3][6]

IV. Ring-Opening Reactions

The isothiazole ring can undergo nucleophilic attack, leading to ring-opening and the formation of synthetically useful acyclic intermediates, such as β-ketothioamides. This transformation often proceeds via activation of the ring through N-alkylation.

Causality of Experimental Choices in Ring-Opening

The formation of an isothiazolium salt enhances the electrophilicity of the ring carbons, making them more susceptible to nucleophilic attack. The choice of nucleophile (e.g., hydroxide, amines, thiols) determines the nature of the ring-opened product. The reaction is typically carried out in a protic solvent to facilitate the protonation steps involved in the mechanism.

Conceptual Protocol 7: Nucleophilic Ring-Opening of an N-Alkyl-5-methylisothiazolium Salt

This conceptual protocol outlines the ring-opening of a pre-formed isothiazolium salt.

Materials:

• 2,5-Dimethylisothiazolium iodide (from Protocol 1)

• Sodium hydroxide (NaOH)

• Methanol/Water mixture

• Round-bottom flask

Procedure:

• Dissolve the 2,5-dimethylisothiazolium iodide (1.0 eq) in a mixture of methanol and water (1:1, 20 mL).

• Add a solution of sodium hydroxide (2.0 eq) in water dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the disappearance of the starting material by LC-MS.

• Acidify the reaction mixture with dilute HCl to pH ~5.

• Extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate to yield the crude β-ketothioamide derivative.

• Further purification can be achieved by chromatography or crystallization.

Ring-Opening Mechanism

Caption: Conceptual pathway for the nucleophilic ring-opening of an N-alkyl-5-methylisothiazolium salt.

Quantitative Data Summary

Reaction Type	Protocol	Substrate	Reagent	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
N-Alkylation	1	5-Methylisothiazole	Methyl iodide	-	-	Acetonitrile	25-50	4-24	High
N-Alkylation	2	5-Methylisothiazole	Benzaldehyde	-	-	Methanol	0-25	3-6	Good
C-H Arylation	3	5-Methylisothiazole	4-Bromotoluene	Pd(OAc)₂	K₂CO₃	DMA	150 (MW)	0.5-1	60-80
Suzuki Coupling	4	5-Bromo-3-methylisothiazole	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	90	12-24	70-90
Sonogashira	5	5-Iodo-3-methylisothiazole	Phenylacetylene	PdCl₂(PPh₃)₂/CuI	Et₃N	THF	25	4-8	75-95
Heck Coupling	6	5-Bromo-3-methylisothiazole	Styrene	Pd(OAc)₂	Et₃N	DMF	100	12-24	60-85

Conclusion

5-Methylisothiazole is a readily accessible and highly versatile building block that provides access to a wide array of functionalized molecules. The protocols detailed in this guide for N-alkylation, C-H functionalization, metal-catalyzed cross-coupling, and ring-opening reactions demonstrate the breadth of its synthetic utility. By understanding the underlying principles and carefully selecting reaction conditions, researchers can effectively leverage the reactivity of 5-Methylisothiazole to construct complex molecular architectures relevant to drug discovery and materials science.

References

• Safety Data Sheet according to REGULATIONS FOR HAZARDOUS CHEMICAL AGENTS, 2021. Henkel. [Link]

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• Heck Reaction. Organic Chemistry Portal. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. MDPI. [Link]

• N-alkylated thiazolium salts and process for their preparation.

• Reductive amination. Wikipedia. [Link]

• Palladium-Catalyzed Direct C H Arylation of Isoxazoles at the 5-Position. ResearchGate. [Link]

• Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura Coupling. Organic Synthesis. [Link]

• The Heck coupling reactions of aryl bromides with styrene. ResearchGate. [Link]

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Application Notes and Protocols for the Development of 5-Methylisothiazole-Based Anti-Inflammatory Agents

For: Researchers, scientists, and drug development professionals.

Introduction: The Inflammatory Cascade and the Therapeutic Potential of Isothiazole Scaffolds

Inflammation is a fundamental biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a protective and restorative process, chronic inflammation is a key driver of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The inflammatory response is orchestrated by a complex network of signaling pathways, with the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways playing central roles.[1][2][3] These pathways regulate the expression of a vast array of pro-inflammatory mediators, including cytokines, chemokines, and enzymes like cyclooxygenases (COX).[4]

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of anti-inflammatory therapy, primarily acting through the inhibition of COX enzymes (COX-1 and COX-2), which are critical for the production of prostaglandins.[5][6] The discovery of selective COX-2 inhibitors was a significant advancement, aiming to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[7] However, the quest for novel anti-inflammatory agents with improved efficacy and safety profiles is ongoing.

The isothiazole ring and its derivatives have emerged as a promising scaffold in medicinal chemistry, demonstrating a wide range of biological activities.[1][8] This application note focuses on 5-Methylisothiazole as a foundational structure for the development of novel anti-inflammatory agents. We will explore its potential, detail methodologies for its derivatization and screening, and provide protocols for evaluating the anti-inflammatory properties of its analogs, with a particular focus on their interaction with key inflammatory pathways.

The 5-Methylisothiazole Scaffold: A Platform for Anti-Inflammatory Drug Discovery

While the anti-inflammatory properties of the parent 5-Methylisothiazole molecule are not extensively documented, its derivatives have shown significant promise. A notable example is the development of 5-methylthiazole-thiazolidinone conjugates, which have been identified as potent and selective inhibitors of COX-1.[2][3][9] This highlights the potential of the 5-methylisothiazole core as a privileged scaffold for the design of new anti-inflammatory compounds.

The development workflow for novel anti-inflammatory agents based on the 5-methylisothiazole scaffold can be visualized as a multi-step process, from initial synthesis to in-depth mechanistic studies.

Caption: Workflow for the development of 5-Methylisothiazole-based anti-inflammatory agents.

Core Signaling Pathways in Inflammation: Targets for 5-Methylisothiazole Derivatives

The anti-inflammatory effects of novel compounds are often mediated through the modulation of key signaling cascades. The NF-κB and MAPK pathways are critical regulators of the inflammatory response.[1][2][3]

The NF-κB pathway is a central mediator of inflammatory responses, inducing the expression of numerous pro-inflammatory genes.[1] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and degradation. This frees NF-κB to translocate to the nucleus and activate gene transcription.[10]

The MAPK pathways are a set of three major signaling cascades (ERK, JNK, and p38) that are activated by a variety of extracellular stimuli, including inflammatory cytokines.[2][3] These pathways play a crucial role in regulating the production of inflammatory mediators.[11]

Caption: Simplified overview of the NF-κB and MAPK inflammatory signaling pathways.

Synthesis and Derivatization of the 5-Methylisothiazole Scaffold

The versatility of the isothiazole ring allows for a wide range of chemical modifications to explore structure-activity relationships (SAR).[12][13] A common strategy involves the introduction of various substituents at different positions of the isothiazole ring to enhance biological activity and modulate physicochemical properties. For instance, the synthesis of 5-methylthiazole-thiazolidinone conjugates involves a multi-step process that allows for the introduction of diverse aryl groups.[3]

General Synthetic Scheme for 5-Methylthiazole Derivatives:

While specific synthetic routes will vary depending on the desired derivative, a general approach often involves the construction of the isothiazole ring followed by functionalization. For example, the Hantzsch thiazole synthesis can be adapted for the creation of thiazole derivatives.[14]

Protocols for In Vitro Screening of 5-Methylisothiazole Derivatives

A tiered screening approach is recommended, starting with broad enzymatic and cell-based assays to identify initial hits, followed by more detailed mechanistic studies.

Protocol 1: Cyclooxygenase (COX-1 and COX-2) Inhibition Assay

This assay is fundamental for identifying compounds that, like many NSAIDs, target the prostaglandin synthesis pathway.[5]

Principle: The inhibition of COX-1 and COX-2 enzymes is measured by quantifying the conversion of arachidonic acid to prostaglandin E2 (PGE2).

Materials:

• Ovine COX-1 and human recombinant COX-2 enzymes

• Arachidonic acid (substrate)

• PGE2 EIA Kit

• Test compounds (5-Methylisothiazole derivatives)

• Reference compounds (e.g., Naproxen, Celecoxib)

• Assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol)

Procedure:

• Prepare stock solutions of test and reference compounds in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add assay buffer, enzyme (COX-1 or COX-2), and the test/reference compound at various concentrations.

• Pre-incubate the mixture at 37°C for 15 minutes.

• Initiate the reaction by adding arachidonic acid.

• Incubate at 37°C for 10 minutes.

• Stop the reaction by adding a stopping solution (e.g., 1 M HCl).

• Quantify the amount of PGE2 produced using a PGE2 EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Protocol 2: Lipopolysaccharide (LPS)-Induced Pro-inflammatory Cytokine Release in Macrophages

This cell-based assay provides a more physiologically relevant model to assess the anti-inflammatory potential of the compounds.[15]

Principle: Lipopolysaccharide (LPS), a component of Gram-negative bacteria, stimulates macrophages to produce pro-inflammatory cytokines such as TNF-α and IL-6. The ability of test compounds to inhibit this production is measured.

Materials:

• Macrophage cell line (e.g., RAW 264.7 or THP-1)

• Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (5-Methylisothiazole derivatives)

• ELISA kits for TNF-α and IL-6

• Cell viability assay kit (e.g., MTT or PrestoBlue)

Procedure:

• Seed macrophages in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified time (e.g., 24 hours).

• Collect the cell culture supernatant.

• Measure the concentrations of TNF-α and IL-6 in the supernatant using the respective ELISA kits.

• In a parallel plate, assess the cytotoxicity of the compounds using a cell viability assay to ensure that the observed reduction in cytokine levels is not due to cell death.

• Calculate the percentage of inhibition of cytokine production for each compound concentration and determine the IC50 values.

Quantitative Data Presentation

The results from the in vitro screening assays should be summarized in a clear and concise table to facilitate comparison between different derivatives.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	TNF-α Inhibition IC50 (µM)	IL-6 Inhibition IC50 (µM)
5-MI Derivative 1	1.08[9]	>100	>92.6	Data to be generated	Data to be generated
5-MI Derivative 2	5.25	>100	>19.0	Data to be generated	Data to be generated
Naproxen (Ref.)	2.45	4.85	0.5	Data to be generated	Data to be generated
Celecoxib (Ref.)	>100	0.04	<0.0004	Data to be generated	Data to be generated

Note: The IC50 values for the 5-MI derivatives are hypothetical examples based on published data for similar compounds.[9]

Protocols for Mechanistic Studies

Once promising hits are identified, further studies are necessary to elucidate their mechanism of action.

Protocol 3: NF-κB Nuclear Translocation Assay

This assay determines whether the anti-inflammatory effect of a compound is mediated through the inhibition of the NF-κB pathway.[11]

Principle: The translocation of the p65 subunit of NF-κB from the cytoplasm to the nucleus upon inflammatory stimulation is visualized and quantified using immunofluorescence microscopy.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• LPS

• Test compounds

• Primary antibody against NF-κB p65

• Fluorescently-labeled secondary antibody

• DAPI (for nuclear staining)

• Fixation and permeabilization buffers

Procedure:

• Grow macrophages on glass coverslips in a 24-well plate.

• Pre-treat the cells with the test compound for 1-2 hours.

• Stimulate with LPS for 30-60 minutes.

• Fix and permeabilize the cells.

• Incubate with the primary anti-p65 antibody, followed by the fluorescently-labeled secondary antibody.

• Stain the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize using a fluorescence microscope.

• Quantify the nuclear translocation of p65 by analyzing the fluorescence intensity in the nucleus versus the cytoplasm.

Protocol 4: Western Blot Analysis of MAPK Phosphorylation

This protocol assesses the effect of the test compounds on the activation of the MAPK signaling pathways.

Principle: The phosphorylation of key MAPK proteins (p38, JNK, and ERK) upon inflammatory stimulation is detected by Western blotting using phospho-specific antibodies.

Materials:

• Macrophage cell line

• LPS

• Test compounds

• Lysis buffer

• Primary antibodies against phosphorylated and total p38, JNK, and ERK

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Treat macrophages with the test compound and/or LPS as described in Protocol 2.

• Lyse the cells and collect the protein extracts.

• Determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and probe with primary antibodies against the phosphorylated and total forms of p38, JNK, and ERK.

• Incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the ratio of phosphorylated to total protein.

In Vivo Validation: Carrageenan-Induced Paw Edema Model

Promising candidates from in vitro studies should be evaluated in an in vivo model of acute inflammation.[14]

Principle: Carrageenan injection into the paw of a rodent induces an inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling is a measure of its anti-inflammatory activity.[3]

Materials:

• Rats or mice

• Carrageenan solution (1% w/v in saline)

• Test compound formulation

• Reference drug (e.g., Indomethacin)

• Pletysmometer (for measuring paw volume)

Procedure:

• Fast the animals overnight.

• Administer the test compound or reference drug orally or intraperitoneally.

• After a set time (e.g., 1 hour), inject carrageenan into the sub-plantar region of the right hind paw.

• Measure the paw volume immediately after carrageenan injection and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Calculate the percentage of inhibition of edema for each treatment group compared to the vehicle control group.

Conclusion and Future Directions

The 5-Methylisothiazole scaffold represents a valuable starting point for the development of novel anti-inflammatory agents. The protocols outlined in this application note provide a comprehensive framework for the synthesis, screening, and mechanistic evaluation of its derivatives. By targeting key inflammatory pathways such as COX, NF-κB, and MAPK, it is possible to identify and optimize lead compounds with potent anti-inflammatory activity. Future research should focus on expanding the chemical diversity of 5-Methylisothiazole derivatives and exploring their therapeutic potential in chronic inflammatory disease models.

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Application Notes and Protocols for 5-Methylisothiazole Derivatives in Antimicrobial Drug Discovery

Introduction: The Growing Potential of 5-Methylisothiazole Derivatives in Combating Antimicrobial Resistance

The relentless rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating the urgent discovery and development of novel antimicrobial agents.[1] Heterocyclic compounds, particularly those containing sulfur and nitrogen, have historically been a rich source of biologically active molecules.[2] Among these, the isothiazole scaffold has garnered significant attention in medicinal chemistry for its diverse pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory properties.[3] Specifically, derivatives of 5-methylisothiazole are emerging as a promising class of compounds in the quest for new antimicrobial drugs.

This guide provides a comprehensive overview of the application of 5-methylisothiazole derivatives in antimicrobial drug discovery. It is designed for researchers, scientists, and drug development professionals, offering detailed protocols for the synthesis, in vitro evaluation, mechanism of action studies, and in vivo efficacy assessment of this important class of molecules. The methodologies described herein are grounded in established scientific principles and aim to provide a robust framework for the systematic investigation of 5-methylisothiazole derivatives as potential therapeutic agents.

Section 1: Synthesis and Characterization of 5-Methylisothiazole Derivatives

The synthesis of a diverse library of 5-methylisothiazole derivatives is the foundational step in exploring their antimicrobial potential. The following protocol outlines a general and adaptable method for the synthesis of 5-benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones, a class of compounds that has demonstrated significant antimicrobial efficacy.[4]

Rationale for Synthetic Strategy

The chosen synthetic route involves a multi-step process that allows for the introduction of various substituents, enabling the exploration of structure-activity relationships (SAR). The core structure is assembled through the reaction of a 5-methylthiazole precursor with a thiazolidinone ring, followed by the introduction of a benzylidene moiety. This approach is versatile and has been successfully employed to generate a range of derivatives with varying electronic and steric properties.[4]

Experimental Protocol: Synthesis of 5-Benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones

Step 1: Synthesis of 2-(5-Methylthiazol-2-yl)thiazolidin-4-one

• In a round-bottom flask, dissolve 5-methylthiazole 2-chloroacetamide (0.05 mol) and ammonium thiocyanate (0.01 mol) in 96% ethanol (20 mL).

• Reflux the reaction mixture for 1 hour.

• Allow the mixture to cool to room temperature and leave it to stand overnight.

• Collect the resulting precipitate by filtration.

• Wash the precipitate with deionized water.

• Recrystallize the product from ethanol to yield pure 2-(5-methylthiazol-2-yl)thiazolidin-4-one.[4]

Step 2: General Procedure for the Synthesis of 5-Benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones

• To a solution of 2-(5-methylthiazol-2-yl)thiazolidin-4-one (0.001 mol) in glacial acetic acid (17 mL), add sodium acetate (0.002 mol) to buffer the solution.

• Add the desired substituted benzaldehyde (0.0015 mol) to the reaction mixture.

• Reflux the mixture for 4 hours.

• Pour the reaction mixture over ice-water.

• Collect the resulting solid precipitate by filtration and wash it thoroughly with water.

• Recrystallize the final product from absolute ethanol or dioxane to obtain the pure 5-benzyliden-2-(5-methylthiazol-2-ylimino)thiazolidin-4-one derivative.[4]

Characterization

The synthesized compounds should be thoroughly characterized to confirm their structure and purity using standard analytical techniques:

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight.

Section 2: In Vitro Antimicrobial Susceptibility Testing

The initial evaluation of newly synthesized compounds involves determining their in vitro activity against a panel of clinically relevant microorganisms. The broth microdilution method is a standardized and widely accepted technique for determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of antimicrobial agents.

Experimental Workflow for In Vitro Antimicrobial Testing

Caption: Workflow for in vitro antimicrobial susceptibility testing.

Protocol: Broth Microdilution Assay

• Preparation of Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline (0.85% NaCl) and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized suspension in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform two-fold serial dilutions of the compound in the appropriate broth in a 96-well microtiter plate.

• Inoculation and Incubation:

  • Add the prepared microbial inoculum to each well containing the compound dilutions.

  • Include a positive control (microorganism with no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Determination of MIC and MBC/MFC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

  • To determine the MBC (for bacteria) or MFC (for fungi), aliquot a small volume from the wells showing no growth onto an appropriate agar medium. The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Data Presentation

Summarize the MIC and MBC/MFC values in a clear and organized table for easy comparison of the antimicrobial activity of different derivatives.

Compound ID	Target Microorganism	MIC (µg/mL)	MBC/MFC (µg/mL)
5-MDI-1	Staphylococcus aureus	16	32
5-MDI-2	Escherichia coli	32	64
5-MDI-3	Candida albicans	8	16
Control	Various	X	Y

Section 3: Elucidating the Mechanism of Action

Understanding how a novel antimicrobial agent kills or inhibits the growth of microorganisms is crucial for its development. For isothiazolinones, the primary mechanism involves a two-step process: rapid inhibition of key metabolic pathways followed by irreversible cellular damage.[2][5]

Proposed Mechanism of Action of Isothiazolinones

Caption: Proposed two-step mechanism of action for isothiazolinones.

Protocols for Mechanism of Action Studies

3.2.1. Dehydrogenase Activity Assay

This assay measures the activity of cellular dehydrogenases, which are key enzymes in respiratory pathways.

• Grow the target microorganism to the mid-logarithmic phase.

• Expose the cells to the test compound at its MIC and 2x MIC for a short duration (e.g., 30 minutes).

• Add a redox indicator dye such as resazurin or INT (2-(4-iodophenyl)-3-(4-nitrophenyl)-5-phenyl-2H-tetrazolium).

• Incubate for an appropriate time and measure the color change spectrophotometrically. A decrease in color development in treated cells compared to the control indicates inhibition of dehydrogenase activity.

3.2.2. Quantification of Protein Thiols

This assay, often using Ellman's reagent (DTNB), quantifies the free thiol groups in cellular proteins.

• Prepare cell lysates from both treated and untreated microorganisms.

• Add DTNB to the lysates. DTNB reacts with free thiols to produce a colored product.

• Measure the absorbance at 412 nm. A decrease in absorbance in the treated sample indicates the reaction of the isothiazolinone with protein thiols.

3.2.3. Detection of Reactive Oxygen Species (ROS)

The generation of free radicals can be detected using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• Load the microbial cells with DCFH-DA.

• Treat the cells with the 5-methylisothiazole derivative.

• Measure the increase in fluorescence over time using a fluorometer or fluorescence microscope. An increase in fluorescence indicates the production of ROS.

Section 4: In Vivo Efficacy Evaluation

Promising candidates from in vitro studies should be evaluated in animal models of infection to assess their in vivo efficacy and safety. A murine model of systemic infection is a commonly used and well-established system.

Experimental Workflow for In Vivo Efficacy Studies

Caption: General workflow for in vivo efficacy evaluation.

Protocol: Murine Systemic Infection Model

• Infection:

  • Induce a systemic infection in mice (e.g., BALB/c) by intraperitoneal (i.p.) injection of a lethal dose of the target bacterium (e.g., Staphylococcus aureus).

• Treatment:

  • At a specified time post-infection (e.g., 1 hour), administer the 5-methylisothiazole derivative via a relevant route (e.g., i.p. or intravenous).

  • Include a vehicle control group and a positive control group (treated with a known effective antibiotic).

  • Test a range of doses to determine a dose-response relationship.

• Monitoring and Endpoints:

  • Monitor the animals for survival over a period of 7-14 days.

  • In separate satellite groups, euthanize animals at specific time points (e.g., 24 hours post-treatment) to determine the bacterial load in target organs (e.g., spleen, liver, and blood) by plating serial dilutions of tissue homogenates.

• Data Analysis:

  • Compare the survival rates between the treated and control groups using Kaplan-Meier survival analysis.

  • Compare the bacterial loads in the organs of treated and control animals using appropriate statistical tests (e.g., t-test or ANOVA).

Section 5: Cytotoxicity and Safety Assessment

A crucial aspect of antimicrobial drug discovery is ensuring that the compounds are selectively toxic to microorganisms and have minimal effects on host cells.

Protocol: MTT Assay for Mammalian Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Seed a mammalian cell line (e.g., HEK293 or HepG2) in a 96-well plate and allow the cells to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 5-methylisothiazole derivative for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization and Measurement: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO) and measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Conclusion

The 5-methylisothiazole scaffold represents a promising starting point for the development of novel antimicrobial agents. The protocols and application notes provided in this guide offer a systematic and robust framework for the synthesis, evaluation, and characterization of these derivatives. By following these methodologies, researchers can effectively explore the therapeutic potential of 5-methylisothiazole compounds and contribute to the critical effort of combating antimicrobial resistance. A thorough understanding of their synthesis, in vitro and in vivo efficacy, mechanism of action, and safety profile is essential for advancing these promising molecules through the drug discovery pipeline.

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Application Notes and Protocols for Evaluating the Anticancer Activity of Novel 5-Methylisothiazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Emerging Potential of 5-Methylisothiazoles in Oncology

The isothiazole scaffold, a five-membered heterocyclic ring containing nitrogen and sulfur, is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds. Within this class, 5-methylisothiazole derivatives are emerging as a promising new frontier in the discovery of novel anticancer agents.[1] These compounds have demonstrated significant cytotoxic and antiproliferative activities against a range of human cancer cell lines, including those of the breast, colon, and lung.[2] The therapeutic potential of these derivatives appears to be linked to their ability to induce programmed cell death, or apoptosis, and interfere with key cellular signaling pathways that are often dysregulated in cancer.[3]

This comprehensive guide provides a detailed framework for the preclinical evaluation of novel 5-methylisothiazole compounds. It is designed to equip researchers with the necessary protocols to robustly assess their anticancer efficacy, from initial in vitro screening to in vivo validation. The methodologies described herein are presented not merely as a sequence of steps, but as self-validating systems, emphasizing the critical inclusion of appropriate controls to ensure data integrity and reproducibility.[4]

Part 1: In Vitro Efficacy and Mechanistic Elucidation

The initial phase of evaluating a novel anticancer compound involves a battery of in vitro assays to determine its cytotoxic potential and to begin to unravel its mechanism of action.

Assessment of Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone of in vitro cytotoxicity testing. It provides a quantitative measure of cell viability by assessing the metabolic activity of a cell population.[5] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product, the absorbance of which is directly proportional to the number of living cells.

Protocol: MTT Assay for Cytotoxicity Screening

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer, A549 for lung cancer) in appropriate complete growth medium.

  • Harvest cells during their exponential growth phase and determine cell density and viability using a hemocytometer and trypan blue exclusion.

  • Seed 5 x 10³ to 1 x 10⁴ cells per well in a 96-well plate in a final volume of 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the novel 5-methylisothiazole compound in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the compound in complete growth medium to achieve a range of final concentrations for testing (e.g., 0.1, 1, 10, 50, 100 µM).

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different compound concentrations.

  • Self-Validating Controls:

    • Vehicle Control: Treat cells with the highest concentration of the vehicle (e.g., DMSO) used in the experimental wells. This control is crucial to ensure that the solvent itself does not affect cell viability.[4]

    • Untreated Control: Add fresh complete medium without any compound or vehicle. This represents 100% cell viability.

    • Positive Control: Include a known anticancer drug (e.g., Doxorubicin) to validate the assay's ability to detect cytotoxicity.

• Incubation:

  • Incubate the plate for 48 to 72 hours at 37°C and 5% CO₂. The incubation time should be optimized based on the doubling time of the specific cell line.

• MTT Addition and Formazan Solubilization:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 20 µL of the MTT stock solution to each well and incubate for 3-4 hours at 37°C, protected from light.

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis.

Data Presentation: Comparative Cytotoxicity of 5-Methylisothiazole Derivatives

Compound ID	R1 Group	R2 Group	IC₅₀ (µM) on MCF-7	IC₅₀ (µM) on HCT116	IC₅₀ (µM) on A549
5-MI-001	-H	-CH₃	15.2	22.5	18.9
5-MI-002	-Cl	-CH₃	8.7	12.1	9.5
5-MI-003	-OCH₃	-CH₃	25.4	35.8	31.2
Doxorubicin	N/A	N/A	0.5	0.8	0.6

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Causality Behind Experimental Choices: The use of multiple cancer cell lines from different tissue origins provides a broader understanding of the compound's spectrum of activity. The inclusion of a positive control validates the experimental setup, while the vehicle control isolates the effect of the compound from its solvent.

Investigating the Mechanism of Cell Death: Apoptosis Assays

A key mechanism by which anticancer drugs eliminate tumor cells is through the induction of apoptosis. This can be investigated through several assays that probe different stages of the apoptotic cascade.

A hallmark of early apoptosis is the disruption of the mitochondrial membrane potential (ΔΨm).[6] This can be measured using cationic fluorescent dyes like JC-1 or TMRE that accumulate in healthy mitochondria with a high ΔΨm.[7]

Protocol: JC-1 Assay for Mitochondrial Membrane Potential

• Cell Treatment: Seed and treat cells with the 5-methylisothiazole compound at its IC₅₀ and 2x IC₅₀ concentrations for a predetermined time (e.g., 24 hours) in a 6-well plate.

• Controls:

  • Negative Control: Untreated cells.

  • Positive Control: Treat cells with a known mitochondrial uncoupling agent like CCCP (carbonyl cyanide m-chlorophenyl hydrazone) to induce depolarization.

• Staining:

  • Prepare a 1X JC-1 staining solution according to the manufacturer's protocol.

  • Remove the culture medium and wash the cells with PBS.

  • Add the JC-1 staining solution and incubate for 15-30 minutes at 37°C.

• Analysis:

  • Analyze the cells using a fluorescence microscope or a flow cytometer.

  • In healthy cells, JC-1 forms aggregates that emit red fluorescence. In apoptotic cells with low ΔΨm, JC-1 remains in its monomeric form and emits green fluorescence.

  • Quantify the shift from red to green fluorescence as an indicator of apoptosis induction.

Caspases are a family of proteases that are central to the execution of apoptosis.[8] The activation of key initiator caspases (e.g., caspase-9 for the intrinsic pathway) and executioner caspases (e.g., caspase-3) can be measured using colorimetric or fluorometric substrates.

Protocol: Colorimetric Caspase-3 Activity Assay

• Cell Lysis: Treat cells with the 5-methylisothiazole compound as described above. After treatment, lyse the cells to release their contents.

• Assay Reaction:

  • Add the cell lysate to a 96-well plate.

  • Add a colorimetric caspase-3 substrate (e.g., DEVD-pNA).

  • Incubate at 37°C for 1-2 hours.

• Data Acquisition: Measure the absorbance at 405 nm. The amount of p-nitroaniline (pNA) released is proportional to the caspase-3 activity.

• Controls: Include a negative control (untreated cells) and a positive control (e.g., staurosporine-treated cells).

Cell Cycle Analysis

Many anticancer agents exert their effects by causing cell cycle arrest at specific checkpoints (G0/G1, S, or G2/M), preventing cancer cells from proliferating.[9] Flow cytometry with propidium iodide (PI) staining is a standard method to analyze the distribution of cells in different phases of the cell cycle based on their DNA content.

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment and Harvesting: Treat cells with the 5-methylisothiazole compound for 24-48 hours. Harvest both adherent and floating cells.

• Fixation: Fix the cells in ice-cold 70% ethanol to permeabilize the membranes.

• Staining:

  • Wash the fixed cells with PBS.

  • Resuspend the cells in a staining solution containing propidium iodide and RNase A (to prevent staining of RNA).

• Flow Cytometry: Analyze the stained cells on a flow cytometer. The fluorescence intensity of PI is proportional to the DNA content.

• Data Analysis: Generate a histogram of DNA content to determine the percentage of cells in the G0/G1, S, and G2/M phases.

• Controls: Include an untreated control to establish the baseline cell cycle distribution and a known cell cycle inhibitor (e.g., nocodazole for G2/M arrest) as a positive control.[9]

Elucidating Signaling Pathways: Western Blotting

The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its hyperactivation is a common feature of many cancers.[10][11] Thiazole derivatives have been shown to inhibit this pathway.[7] Western blotting can be used to assess the phosphorylation status of key proteins in this pathway, such as Akt and mTOR, to determine if the 5-methylisothiazole compounds have an inhibitory effect.

Protocol: Western Blotting for PI3K/Akt/mTOR Pathway Analysis

• Protein Extraction: Treat cells with the 5-methylisothiazole compound for a specified time. Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Transfer: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis and then transfer them to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for the phosphorylated and total forms of key signaling proteins (e.g., p-Akt, Akt, p-mTOR, mTOR).

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Controls and Validation:

  • Loading Control: Probe the membrane with an antibody against a housekeeping protein (e.g., GAPDH or β-actin) to confirm equal protein loading across all lanes.

  • Positive Control: Use a known inhibitor of the PI3K/Akt/mTOR pathway to validate the antibody's ability to detect changes in phosphorylation.

Experimental Workflow Visualization

Caption: High-level workflow for the preclinical evaluation of novel 5-methylisothiazole compounds.

Signaling Pathway Visualization

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by novel 5-methylisothiazole compounds.

Part 2: In Vivo Efficacy Assessment

Promising lead compounds identified through in vitro screening must be evaluated in vivo to assess their therapeutic efficacy and potential toxicity in a whole-organism context. Human tumor xenograft models in immunocompromised mice are a standard and valuable tool for this purpose.[1][11]

Subcutaneous Xenograft Model

This model involves the subcutaneous implantation of human cancer cells into immunocompromised mice, leading to the formation of a solid tumor that can be easily measured.[4]

Protocol: In Vivo Efficacy in a Subcutaneous Xenograft Model

• Animal Model:

  • Use 6-8 week old female athymic nude mice or SCID mice.

  • Allow the animals to acclimate for at least one week before the start of the experiment. All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

• Cell Preparation and Implantation:

  • Culture the selected human cancer cell line to 80-90% confluency.

  • Harvest the cells and resuspend them in a sterile, serum-free medium or PBS at a concentration of 2-5 x 10⁷ cells/mL. For some cell lines, mixing the cell suspension 1:1 with Matrigel® can improve tumor take rates.[1]

  • Subcutaneously inject 100-200 µL of the cell suspension (2-10 x 10⁶ cells) into the right flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor the mice for tumor formation.

  • Once the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups (n=8-10 mice per group).

• Compound Administration:

  • Prepare the 5-methylisothiazole compound in a suitable vehicle for administration (e.g., oral gavage, intraperitoneal injection).

  • Administer the compound at a predetermined dose and schedule (e.g., daily for 21 days).

  • Self-Validating Controls:

    • Vehicle Control Group: Administer the vehicle alone to this group.

    • Positive Control Group: Treat this group with a standard-of-care chemotherapy agent for the chosen cancer type.

• Monitoring and Data Collection:

  • Measure the tumor dimensions (length and width) with calipers 2-3 times per week. Calculate the tumor volume using the formula: Volume = (Width² x Length) / 2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • Observe the animals for any signs of distress or adverse effects.

• Endpoint and Analysis:

  • At the end of the study, euthanize the mice and excise the tumors.

  • Weigh the tumors and process them for further analysis (e.g., histology, immunohistochemistry).

  • Compare the tumor growth inhibition between the treated and control groups.

Data Presentation: In Vivo Efficacy of 5-MI-002

Treatment Group	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)	Mean Body Weight Change (%)
Vehicle Control	1250 ± 150	0	+5.2
5-MI-002 (25 mg/kg)	625 ± 80	50	-2.1
Positive Control	450 ± 65	64	-8.5

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Causality Behind Experimental Choices: The use of a vehicle control is essential to ensure that the observed antitumor effects are due to the compound itself and not the delivery vehicle. A positive control provides a benchmark for the efficacy of the novel compound. Monitoring body weight is a simple yet effective way to assess the general toxicity of the treatment.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the comprehensive preclinical evaluation of novel 5-methylisothiazole compounds. By systematically assessing their in vitro cytotoxicity, elucidating their mechanism of action through apoptosis and cell cycle analysis, and validating their efficacy in in vivo models, researchers can build a strong data package to support the further development of these promising anticancer agents. Future studies should focus on detailed structure-activity relationship (SAR) analyses to optimize the potency and selectivity of these compounds, as well as more in-depth toxicological assessments. The ultimate goal is to translate these scientific findings into effective and safe therapies for cancer patients.

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• Szychowski, J., et al. (2022). Synthesis, Molecular Docking, In Vitro and In Vivo Studies of Novel Dimorpholinoquinazoline-Based Potential Inhibitors of PI3K/Akt/mTOR Pathway. International Journal of Molecular Sciences, 23(21), 13359.

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Synthesis of 5-benzylidene-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones: A Detailed Guide for Researchers

This comprehensive guide provides detailed protocols and in-depth scientific insights for the synthesis of 5-benzylidene-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones. This class of heterocyclic compounds has garnered significant interest within the drug development community due to its promising and diverse pharmacological activities, including potent antimicrobial properties.[1][2] This document is intended for researchers, scientists, and professionals in drug development, offering a robust framework for the successful synthesis, purification, and characterization of these valuable molecules.

Introduction: The Therapeutic Potential of Thiazolidinone Scaffolds

The thiazolidin-4-one core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous compounds with a wide array of biological activities.[3] The introduction of a 5-benzylidene moiety and a 2-imino-substituted thiazole ring often enhances the therapeutic potential of the parent molecule. Specifically, the 5-benzylidene-2-(5-methylthiazol-2-ylimino)thiazolidin-4-one framework has been identified as a promising lead for the development of novel antimicrobial agents.[4][5] These compounds have demonstrated efficacy against a range of bacterial and fungal pathogens, including resistant strains, making them a focal point for research into new anti-infective therapies.[1][2]

The synthetic route to these compounds is primarily a two-step process, commencing with the formation of a 2-iminothiazolidin-4-one intermediate, followed by a Knoevenagel condensation to introduce the benzylidene group. Understanding the nuances of each step is critical for achieving high yields and purity.

Synthetic Pathway Overview

The synthesis of 5-benzylidene-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones is efficiently achieved through a two-step reaction sequence. The first step involves the synthesis of the key intermediate, 2-(5-methylthiazol-2-ylimino)thiazolidin-4-one. The second, and final, step is the Knoevenagel condensation of this intermediate with a range of substituted benzaldehydes.

Caption: Mechanism for the synthesis of the thiazolidinone intermediate.

Detailed Experimental Protocol

Materials:

• 2-Amino-5-methylthiazole

• Ammonium thiocyanate (NH₄SCN)

• Chloroacetyl chloride (ClCOCH₂Cl)

• Acetone (anhydrous)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-amino-5-methylthiazole (1 equivalent) and ammonium thiocyanate (1.2 equivalents) in anhydrous acetone.

• Stir the mixture at room temperature for 30 minutes to ensure homogeneity.

• Slowly add chloroacetyl chloride (1.1 equivalents) dropwise to the reaction mixture. Caution: The reaction is exothermic, and the addition should be controlled to maintain a gentle reflux.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 3-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a mobile phase of ethyl acetate:hexane, 1:1).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into ice-cold water with constant stirring.

• A precipitate will form. Collect the solid product by vacuum filtration.

• Wash the precipitate thoroughly with water to remove any unreacted starting materials and salts.

• Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 2-(5-methylthiazol-2-ylimino)thiazolidin-4-one. [6]11. Dry the purified product under vacuum.

Characterization Data for the Intermediate:

Technique	Expected Observations
Melting Point	194–195 °C [6]
IR (cm⁻¹)	~3160 (N-H amide), ~1709 (C=O) [6]
¹H-NMR (DMSO-d₆, δ ppm)	~2.01 (s, 3H, CH₃), ~4.08 (s, 2H, CH₂), ~7.31 (s, 1H, CH), ~12.21 (s, 1H, N-H amide) [6]

Part 2: Knoevenagel Condensation for the Synthesis of Final Compounds

The final step in the synthesis is the Knoevenagel condensation of the 2-(5-methylthiazol-2-ylimino)thiazolidin-4-one intermediate with various substituted benzaldehydes. This reaction introduces the 5-benzylidene moiety, which is crucial for the biological activity of the final compounds.

Reaction Mechanism Insights: The Knoevenagel Condensation

The Knoevenagel condensation is a base-catalyzed reaction between an active methylene compound (in this case, the C5-methylene group of the thiazolidinone ring) and a carbonyl compound (the substituted benzaldehyde). [7][8]The base, typically sodium acetate, deprotonates the active methylene group to form a carbanion. This carbanion then acts as a nucleophile, attacking the carbonyl carbon of the benzaldehyde. The resulting intermediate undergoes dehydration to yield the final 5-benzylidene product. [9]The reaction generally favors the formation of the more thermodynamically stable Z-isomer. [5]

Caption: Mechanism of the Knoevenagel condensation.

Detailed Experimental Protocol

Materials:

• 2-(5-methylthiazol-2-ylimino)thiazolidin-4-one (from Part 1)

• Substituted benzaldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde, etc.)

• Glacial acetic acid (CH₃COOH)

• Anhydrous sodium acetate (CH₃COONa)

Procedure:

• In a round-bottom flask, dissolve 2-(5-methylthiazol-2-ylimino)thiazolidin-4-one (1 equivalent) in glacial acetic acid.

• Add anhydrous sodium acetate (2 equivalents) to the solution to act as a catalyst and buffer.

• Add the desired substituted benzaldehyde (1.5 equivalents) to the reaction mixture.

• Heat the mixture to reflux for 4-6 hours. [6]5. Monitor the reaction progress by TLC (e.g., using a mobile phase of ethyl acetate:hexane, 1:1).

• After completion, cool the reaction mixture to room temperature and pour it onto crushed ice with vigorous stirring.

• A solid precipitate of the 5-benzylidene product will form.

• Collect the solid by vacuum filtration and wash thoroughly with water.

• Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol/DMF mixture, to obtain the purified final product.

• Dry the purified compound under vacuum.

Characterization of Final Products:

The final products should be characterized using standard spectroscopic techniques to confirm their structure and purity.

Technique	Expected Observations
IR (cm⁻¹)	~1700-1720 (C=O of thiazolidinone), ~1600-1650 (C=C and C=N)
¹H-NMR (DMSO-d₆, δ ppm)	~2.1-2.5 (s, 3H, CH₃ on thiazole), ~7.0-8.0 (m, aromatic protons and vinylic proton of benzylidene), ~12.0-12.5 (br s, 1H, NH) [5]
¹³C-NMR (DMSO-d₆, δ ppm)	Signals corresponding to the thiazole, thiazolidinone, and substituted benzene rings.
Mass Spectrometry	Molecular ion peak corresponding to the calculated molecular weight of the target compound.

The Z-conformation of the exocyclic C=C double bond is typically confirmed by ¹H-NMR, where the methine proton of the benzylidene group appears at a higher chemical shift (around 7.6-8.0 ppm) due to the deshielding effect of the adjacent carbonyl group. [5]

Summary of Key Reaction Parameters and Yields

Step	Reactants	Catalyst/Solvent	Reaction Time	Typical Yield
1. Intermediate Synthesis	2-Amino-5-methylthiazole, NH₄SCN, ClCOCH₂Cl	Acetone	3-4 hours	70-80%
2. Knoevenagel Condensation	Intermediate, Substituted Benzaldehyde	CH₃COONa / CH₃COOH	4-6 hours	60-90%

Conclusion

The synthetic protocols detailed in this guide provide a reliable and efficient pathway for the laboratory-scale production of 5-benzylidene-2-(5-methylthiazol-2-ylimino)thiazolidin-4-ones. By understanding the underlying reaction mechanisms and carefully controlling the experimental parameters, researchers can successfully synthesize these compounds for further investigation into their promising pharmacological properties. The versatility of the Knoevenagel condensation allows for the creation of a diverse library of derivatives by simply varying the substituted benzaldehyde, facilitating structure-activity relationship (SAR) studies essential for drug discovery and development.

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• Prakash, O., Kumar, R., & Kumar, S. (2013). 2-(5-Chlorobenzo[d]thiazol-2-ylimino)thiazolidin-4-one derivatives as an antimicrobial agent. Arabian Journal of Chemistry, 6(3), 311-317. [Link]

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Application Notes and Protocols for High-Throughput Screening of 5-Methylisothiazole Derivative Libraries

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The 5-methylisothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial effects.[1][2] High-throughput screening (HTS) provides a robust platform for the rapid evaluation of large chemical libraries, making it an indispensable tool for identifying novel bioactive 5-methylisothiazole derivatives.[3] This guide offers a comprehensive framework for designing and executing HTS campaigns for 5-methylisothiazole derivative libraries, from initial assay development to hit validation. We provide detailed, field-proven protocols for biochemical and cell-based assays, alongside insights into data analysis and the underlying scientific principles, to empower researchers in their drug discovery endeavors.

Introduction: The Therapeutic Potential of 5-Methylisothiazole Derivatives

Heterocyclic compounds form the backbone of a significant portion of pharmaceuticals, owing to their diverse chemical properties and ability to interact with a wide range of biological targets.[4][5][6] Among these, the isothiazole ring system has garnered considerable attention. Specifically, 5-methylisothiazole derivatives have shown promise as potent modulators of key cellular pathways implicated in various diseases.

The rationale for screening 5-methylisothiazole libraries stems from their documented potential to inhibit protein kinases, modulate inflammatory responses, and induce cytotoxicity in cancer cells.[7][8][9] For instance, certain thiazole derivatives have been identified as inhibitors of VEGFR-2, a key regulator of angiogenesis in cancer.[6] Furthermore, the anti-inflammatory properties of some thiazole-containing compounds are attributed to their ability to inhibit enzymes like cyclooxygenase (COX).[9] The structural versatility of the 5-methylisothiazole core allows for the creation of large, diverse chemical libraries, enhancing the probability of discovering novel hit compounds with therapeutic potential.

This document will guide researchers through the critical stages of an HTS campaign, focusing on three key areas of potential bioactivity for 5-methylisothiazole derivatives: kinase inhibition, anti-inflammatory effects, and cytotoxicity.

The High-Throughput Screening Workflow: A Strategic Overview

A successful HTS campaign is a multi-stage process that requires careful planning and execution. The workflow can be broadly categorized into assay development, primary screening, and hit validation. Each stage is crucial for ensuring the generation of high-quality, reproducible data and the identification of promising lead compounds.

Caption: Simplified p38 MAPK signaling pathway.

Protocol 4.1: Biochemical HTS for p38α MAPK Inhibitors

This protocol describes a homogeneous, fluorescence-based assay to screen for inhibitors of p38α MAPK.

Materials:

• Recombinant human p38α (MAPK14)

• Biotinylated substrate peptide (e.g., Biotin-ATF2)

• ATP

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• Detection reagent (e.g., LanthaScreen™ Eu-anti-phospho-ATF2 antibody and Alexa Fluor™ 647-streptavidin)

• 384-well, low-volume, white plates

• 5-Methylisothiazole derivative library (10 mM in DMSO)

Procedure:

• Compound Dispensing: Using an acoustic liquid handler, dispense 20 nL of each compound from the library into the assay plate wells. Add 20 nL of DMSO to control wells.

• Enzyme Addition: Add 5 µL of p38α solution (e.g., 2 nM final concentration) in kinase buffer to all wells.

• Incubation: Incubate the plates for 15 minutes at room temperature.

• Reaction Initiation: Add 5 µL of a solution containing the biotinylated substrate peptide (e.g., 200 nM final concentration) and ATP (e.g., 10 µM final concentration) in kinase buffer to all wells.

• Kinase Reaction: Incubate for 60 minutes at room temperature.

• Detection: Add 10 µL of the detection reagent mixture in TR-FRET buffer.

• Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader.

Data Analysis: Calculate the percent inhibition for each compound relative to the high (no enzyme) and low (DMSO) controls.

Application II: Screening for Anti-Inflammatory Agents

Chronic inflammation is a hallmark of many diseases. The NF-κB signaling pathway is a central regulator of inflammation, controlling the expression of pro-inflammatory cytokines like TNF-α. [10][11][12]

Caption: Simplified canonical NF-κB signaling pathway.

Protocol 5.1: Cell-Based HTS for Inhibitors of TNF-α Release

This protocol utilizes the murine macrophage cell line RAW 264.7 to screen for compounds that inhibit the release of TNF-α upon stimulation with lipopolysaccharide (LPS). [13] Materials:

• RAW 264.7 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Human TNF-α ELISA kit [14][15]* 384-well cell culture plates

• 5-Methylisothiazole derivative library (10 mM in DMSO)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into 384-well plates at a density of 2 x 10⁴ cells/well in 40 µL of culture medium and incubate overnight.

• Compound Treatment: Add 100 nL of each library compound to the respective wells.

• Pre-incubation: Incubate for 1 hour at 37°C, 5% CO₂.

• Stimulation: Add 10 µL of LPS solution (e.g., 10 ng/mL final concentration) to all wells except the negative controls.

• Incubation: Incubate for 18 hours at 37°C, 5% CO₂.

• Supernatant Collection: Centrifuge the plates and carefully collect 20 µL of the supernatant.

• TNF-α Quantification: Measure the TNF-α concentration in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

Application III: Cytotoxicity Screening

Identifying compounds with cytotoxic activity is a primary goal in anti-cancer drug discovery. [6]The CellTiter-Glo® Luminescent Cell Viability Assay is a widely used HTS method that measures ATP levels as an indicator of metabolically active cells. [16][17][18][19]

Protocol 6.1: High-Throughput Cytotoxicity Screening

This protocol is designed to screen the 5-methylisothiazole library for cytotoxic effects against a cancer cell line (e.g., MDA-MB-231). [6] Materials:

• MDA-MB-231 breast cancer cells

• RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin

• CellTiter-Glo® 2.0 Reagent [16]* 384-well, white, clear-bottom cell culture plates

• 5-Methylisothiazole derivative library (10 mM in DMSO)

Procedure:

• Cell Seeding: Seed MDA-MB-231 cells into 384-well plates at a density of 2,500 cells/well in 50 µL of culture medium and incubate overnight.

• Compound Addition: Add 100 nL of each library compound to the wells.

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

• Reagent Equilibration: Equilibrate the CellTiter-Glo® 2.0 Reagent to room temperature.

• Lysis and Signal Generation: Add 25 µL of CellTiter-Glo® 2.0 Reagent to each well.

• Mixing: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.

• Signal Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

Data Analysis and Hit Selection

The primary goal of HTS data analysis is to identify "hits" - compounds that exhibit a statistically significant and reproducible effect in the assay. [20] Data Normalization: Raw data from each plate should be normalized to the intra-plate controls (e.g., percent inhibition or percent activity).

Hit Selection Criteria: A common method for hit selection is to define a threshold based on the mean and standard deviation (SD) of the sample population (e.g., >3 SD from the mean). [21] Table 1: Example HTS Data Summary

Metric	Value	Interpretation
Library Size	100,000	Total number of compounds screened
Primary Hit Rate	1.2%	Percentage of compounds meeting the initial hit criteria
Confirmed Hit Rate	0.3%	Percentage of primary hits confirmed in dose-response assays
Z'-factor (average)	0.75	Indicates a robust and reliable primary screen

Hit Validation Cascade: From Hit to Lead

A primary hit from an HTS campaign is not a lead compound. A rigorous validation process is necessary to eliminate false positives and prioritize the most promising candidates for lead optimization. [22][23]

Caption: A typical hit validation cascade.

Key Steps in Hit Validation:

• Dose-Response Confirmation: Confirmed hits should be re-tested in the primary assay over a range of concentrations to determine their potency (IC₅₀ or EC₅₀). [24]* Orthogonal Assays: Hits should be validated in a secondary, orthogonal assay that uses a different detection technology to rule out assay-specific artifacts. [25]* Counter-Screens: These assays are designed to identify compounds that interfere with the assay technology itself (e.g., autofluorescence). [24]* Cytotoxicity Assessment: For non-cytotoxicity-based screens, it is crucial to assess the general cytotoxicity of the hits to ensure that the observed activity is not due to cell death. [26]* Preliminary Structure-Activity Relationship (SAR): Active compounds and their close structural analogs are tested to establish an initial understanding of the relationship between chemical structure and biological activity. [24] Table 2: Example Hit Prioritization Data

Compound ID	Primary IC₅₀ (µM)	Orthogonal Assay IC₅₀ (µM)	Cytotoxicity CC₅₀ (µM)	Selectivity Index
5MI-001	1.2	1.5	> 50	> 33
5MI-002	2.5	3.1	5.2	1.7
5MI-003	0.8	15.7	> 50	> 31
5MI-004	5.6	6.2	> 50	> 8

Selectivity Index = CC₅₀ / Orthogonal Assay IC₅₀

In this example, 5MI-001 would be prioritized for further investigation due to its good potency, confirmation in the orthogonal assay, and low cytotoxicity, resulting in a high selectivity index.

Conclusion

The 5-methylisothiazole scaffold represents a promising starting point for the discovery of novel therapeutics. The successful implementation of a high-throughput screening campaign, as outlined in these application notes, can significantly accelerate the identification of lead compounds. By adhering to rigorous assay validation, employing a strategic hit confirmation cascade, and understanding the underlying biological pathways, researchers can effectively navigate the complexities of early-stage drug discovery and unlock the full potential of 5-methylisothiazole derivative libraries.

References

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• Synthesis, Bioactivity Screening and Docking Analysis of Thiazole Derivatives Containing Quinoline Moieties. (2021). Oriental Journal of Chemistry. Available at: [Link]

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• New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. (2019). Molecules. Available at: [Link]

• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. (2021). SLAS Discovery. Available at: [Link]

• CellTiter-Glo Assay. Oslo University Hospital. Available at: [Link]

• Diagrammatic outline of p38 mitogen-activated protein kinase (MAPK)... ResearchGate. Available at: [Link]

• The Nuclear Factor NF-κB Pathway in Inflammation. (2011). Cold Spring Harbor Perspectives in Biology. Available at: [Link]

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Advances. Available at: [Link]

• Improving Antimicrobial Activity and Physico-Chemical Properties by Isosteric Replacement of 2-Aminothiazole with 2-Aminooxazole. (2022). Molecules. Available at: [Link]

• Analysis of HTS data. Cambridge MedChem Consulting. Available at: [Link]

• Recent Advances in the Inhibition of p38 MAPK as a Potential Strategy for the Treatment of Alzheimer's Disease. (2016). Molecules. Available at: [Link]

• An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling. (2020). Journal of Biological Chemistry. Available at: [Link]

• The NF-kB Signaling Pathway. Creative Diagnostics. Available at: [Link]

• Physicochemical properties of new S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols. (2020). Voprosy khimii i khimicheskoi tekhnologii. Available at: [Link]

• p38 mitogen-activated protein kinases. Wikipedia. Available at: [Link]

• Simplified diagram depicting the two NF-κB signalling pathways. ResearchGate. Available at: [Link]

• The p38 MAP kinase pathway as a therapeutic target in inflammatory disease. (2000). Current Opinion in Pharmacology. Available at: [Link]

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Application Notes and Protocols for 5-Methylisothiazole as a Biocide in Industrial Applications

Introduction

5-Methylisothiazole (MIT) is a broad-spectrum, formaldehyde-free biocide widely utilized across numerous industries for the effective control of microbial growth in aqueous systems.[1][2] As a member of the isothiazolinone class of compounds, MIT offers potent and rapid inhibition of bacteria, fungi, and algae, which can cause significant economic losses through biofouling, corrosion, and product spoilage.[3][4][5] These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the effective and safe use of 5-Methylisothiazole in key industrial applications. The protocols detailed herein are designed to be self-validating, with an emphasis on the scientific rationale behind each step to ensure both efficacy and safety.

Physicochemical Properties of 5-Methylisothiazole

A thorough understanding of the physicochemical properties of 5-Methylisothiazole is fundamental to its appropriate application and handling.

Property	Value	Reference
Chemical Name	2-Methyl-4-isothiazolin-3-one	[1][2]
CAS Number	2682-20-4	[2]
Molecular Formula	C4H5NOS	[6]
Molecular Weight	115.15 g/mol	[6]
Appearance	White solid or light yellow transparent liquid	[1][2][6]
Melting Point	48-51 °C	[6][7]
Boiling Point	93 °C at 4 Pa	[7]
Solubility	Soluble in water, alcohol, and various surface-active agents	[1][7]
pH Stability Range	2 to 12	[1]
Optimal Temperature	< 50 °C	[1]

Mechanism of Biocidal Action

The antimicrobial efficacy of 5-Methylisothiazole and other isothiazolinones stems from a two-step mechanism that ultimately leads to microbial cell death.[8]

• Rapid Inhibition of Growth and Metabolism: Upon entering the microbial cell, the electron-deficient sulfur atom in the isothiazolinone ring reacts with intracellular thiols, such as those in cysteine residues of enzymes.[9] This disrupts critical metabolic pathways, including those involving dehydrogenase enzymes, leading to a rapid cessation of growth and metabolism within minutes of contact.[8]

• Irreversible Cell Damage: Following the initial inhibition, continued interaction with cellular components results in irreversible damage, leading to a loss of cell viability over a period of hours.[8]

Caption: Mechanism of biocidal action of 5-Methylisothiazole.

Industrial Application: Cooling Water Systems

Open recirculating cooling water systems provide an ideal environment for microbial growth, leading to biofouling, corrosion, and reduced heat transfer efficiency.[5][10] 5-Methylisothiazole is an effective non-oxidizing biocide for controlling microbial populations in these systems.[3]

Protocol for Microbial Control in an Open Recirculating Cooling System

This protocol outlines a general procedure for the application of 5-Methylisothiazole in a typical open recirculating cooling system. It is imperative to consult with a water treatment specialist to tailor the program to specific system parameters.[11]

Objective: To achieve and maintain effective microbial control in a cooling water system, thereby preventing biofouling and microbiologically influenced corrosion.

Materials:

• 5-Methylisothiazole-based biocide formulation (concentration as specified by the manufacturer)

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat[12]

• Automated biocide dosing pump and controller[13]

• Dip slides or other microbial monitoring equipment

• Water quality test kit (for pH, conductivity, etc.)

Procedure:

• System Assessment:

  • Determine the total water volume of the cooling system.

  • Assess the current microbial load using dip slides or by sending a water sample for analysis.

  • Measure key water quality parameters such as pH, temperature, and total organic carbon, as these can influence biocide efficacy.[10]

  • Identify and address any "dead legs" or areas of low flow where microbial growth can proliferate.[5]

• Initial "Shock" Dosing (for heavily fouled systems):

  • Rationale: To rapidly reduce a high microbial load and remove existing biofilm.

  • Calculate the required volume of biocide to achieve a concentration of 100-200 ppm of the product (or as recommended by the manufacturer).[14]

  • Add the calculated amount of biocide to a point in the system with good circulation, such as the cooling tower basin.

  • Circulate the treated water for a contact time of 4-12 hours, as recommended.[14]

• Maintenance Dosing:

  • Rationale: To maintain a residual biocide concentration that prevents the re-establishment of microbial populations.

  • Continuous Dosing: For systems with high microbial challenge, a continuous low-level feed of biocide may be employed to maintain a constant residual.

  • Intermittent ("Slug") Dosing: This is a more common and often more cost-effective approach.

    • Based on the system's holding time index (half-life), dose the biocide 1-3 times per week.

    • The dosage should be sufficient to achieve a target concentration (typically 25-100 ppm of the product) for a specified contact time.

• Monitoring and Adjustment:

  • Regularly monitor the microbial population using dip slides (e.g., weekly).

  • Monitor the biocide residual concentration to ensure it is within the target range.

  • Adjust the dosing frequency and/or concentration based on the monitoring results and any changes in system operating conditions.

  • It is advisable to rotate between an oxidizing biocide and a non-oxidizing biocide like 5-Methylisothiazole to manage microbiological growth and prevent resistance.[10]

Caption: Workflow for microbial control in cooling water systems.

Industrial Application: Paints and Coatings Preservation

Water-based paints and coatings are susceptible to microbial degradation both in the can during storage and as a dry film after application.[3][12] 5-Methylisothiazole serves as an effective in-can preservative to prevent spoilage.[12]

Protocol for In-Can Preservation of a Water-Based Latex Paint

Objective: To incorporate 5-Methylisothiazole into a latex paint formulation to prevent microbial spoilage during storage.

Materials:

• 5-Methylisothiazole-based preservative formulation

• Latex paint formulation components (pigments, binders, additives, water)

• Laboratory-scale mixer

• Sterile containers for storage and testing

• Personal Protective Equipment (PPE)

Procedure:

• Preservative Addition:

  • Rationale: The preservative should be added at a stage where it can be homogeneously dispersed throughout the formulation and before the addition of any highly susceptible organic materials. An early addition during the "grind" phase is often recommended.

  • During the manufacturing process, add the 5-Methylisothiazole-based preservative to the pigment grind, or as recommended by the paint formulation chemist.

  • The typical use level is between 0.05% and 0.1% by weight of the final formulation (500-1000 ppm).[1] The exact concentration should be determined based on the susceptibility of the formulation and the desired shelf life.

• Homogenization:

  • Ensure thorough mixing to achieve a uniform distribution of the preservative throughout the paint.

• Quality Control - Efficacy Testing:

  • After production, a sample of the paint should be subjected to a preservative efficacy test (challenge test) to validate the effectiveness of the preservation system. This can be a modified version of a standard method like ISO 11930.[15][16]

  • The test involves inoculating the paint with a known concentration of relevant spoilage microorganisms and monitoring the microbial count over a period of 28 days.[15]

Synergistic Biocide Formulations

To broaden the spectrum of antimicrobial activity and, in some cases, reduce the overall concentration of biocides required, 5-Methylisothiazole is often used in synergistic blends with other biocides.[17]

Common Synergistic Blends

Biocide Combination	Typical Ratio (by weight)	Target Application	Key Benefits
MIT + BIT (Benzisothiazolinone)	1:1 to 1:3	Water-based paints, adhesives, dispersions	Broader antifungal spectrum, stable in high pH systems.[18]
CMIT (Chloromethylisothiazolinone) + MIT	3:1	Cooling towers, pulp & paper	Rapid kill rate, broad-spectrum activity.[17]

Protocol for Evaluating Biocidal Synergy

Objective: To determine if a combination of 5-Methylisothiazole and another biocide exhibits synergistic, additive, or antagonistic effects against a target microorganism.

Materials:

• Stock solutions of 5-Methylisothiazole and the second biocide of known concentrations

• Culture of a relevant test microorganism (e.g., Pseudomonas aeruginosa)

• Sterile growth medium

• 96-well microtiter plates

• Incubator

• Microplate reader

Procedure:

• Determine the Minimum Inhibitory Concentration (MIC) of each biocide individually.

• Checkerboard Assay:

  • Prepare a series of two-fold dilutions of each biocide in the growth medium in a 96-well plate. One biocide is diluted along the x-axis, and the other along the y-axis.

  • Inoculate each well with the test microorganism.

  • Incubate the plate under appropriate conditions.

  • Determine the MIC of each biocide in the presence of the other.

• Calculate the Fractional Inhibitory Concentration (FIC) Index:

  • FIC of Biocide A = (MIC of A in combination) / (MIC of A alone)

  • FIC of Biocide B = (MIC of B in combination) / (MIC of B alone)

  • FIC Index = FIC of A + FIC of B

• Interpret the Results:

  • FIC Index ≤ 0.5: Synergy

  • 0.5 < FIC Index ≤ 4.0: Additive

  • FIC Index > 4.0: Antagonism

Efficacy Testing: Preservative Challenge Test

A preservative challenge test is crucial to validate the effectiveness of 5-Methylisothiazole in a final product formulation. The ISO 11930 standard, though designed for cosmetics, provides a robust framework that can be adapted for many industrial products.[15][16][19][20][21]

Protocol for Preservative Efficacy Test (Adapted from ISO 11930)

Objective: To evaluate the antimicrobial protection of a product preserved with 5-Methylisothiazole.

Materials:

• The final product formulation containing 5-Methylisothiazole.

• Cultures of relevant test microorganisms (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Escherichia coli, Candida albicans, Aspergillus brasiliensis).[15]

• Sterile containers.

• Neutralizer solution (to inactivate the biocide during microbial enumeration).

• Plating media.

• Incubator.

Procedure:

• Inoculation:

  • Divide the product into five separate containers.

  • Inoculate each container with one of the five test microorganisms to achieve a final concentration of >1x10^5 CFU/g or mL.[15]

  • Determine the initial concentration of microorganisms at time zero.

• Incubation:

  • Store the inoculated product containers at room temperature for 28 days.[15]

• Sampling and Enumeration:

  • At specified intervals (e.g., 7, 14, and 28 days), take an aliquot from each container.[15][20]

  • Add the aliquot to a neutralizer solution.

  • Perform serial dilutions and plate onto appropriate growth media to enumerate the surviving microorganisms.

• Evaluation:

  • Calculate the log reduction in microbial count at each time point compared to the initial inoculum.

  • Compare the log reduction values to established acceptance criteria (e.g., for bacteria, a ≥ 3-log reduction by day 7 and no increase thereafter).[15]

Analytical Method: Determination of 5-Methylisothiazole Concentration

High-Performance Liquid Chromatography (HPLC) is a reliable method for the quantitative analysis of 5-Methylisothiazole in various matrices.[22][23][24]

Protocol for HPLC Analysis of 5-Methylisothiazole in a Water Sample

Objective: To determine the concentration of 5-Methylisothiazole in an industrial water sample.

Materials:

• HPLC system with a UV or photodiode array detector.[23]

• C18 reverse-phase column.[22]

• 5-Methylisothiazole reference standard.

• HPLC-grade methanol and water.[23]

• 0.45 µm membrane filters.[23]

• Volumetric flasks.

Procedure:

• Standard Preparation:

  • Accurately weigh a known amount of the 5-Methylisothiazole reference standard and dissolve it in methanol to prepare a stock solution.[23]

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Sample Preparation:

  • For a water sample, filter it through a 0.45 µm membrane filter to remove any particulate matter.[23]

  • If necessary, dilute the sample with the mobile phase to bring the concentration within the calibration range.

• Chromatographic Conditions (Example):

  • Mobile Phase: Isocratic elution with a mixture of 0.4% acetic acid and methanol (e.g., 80:20 v/v).[22]

  • Flow Rate: 1.0 mL/min.[22]

  • Column: C18, 5 µm, 4.6 mm i.d. × 25 cm.[23]

  • Detection Wavelength: 274-280 nm.[22][23]

  • Injection Volume: 10-20 µL.[22][23]

• Analysis:

  • Inject the standard solutions to generate a calibration curve.

  • Inject the prepared sample solution.

  • Identify the 5-Methylisothiazole peak based on its retention time and quantify its concentration using the calibration curve.

Safety and Handling

5-Methylisothiazole, while an effective biocide, requires careful handling due to its potential to cause skin sensitization and allergic contact dermatitis.[6][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and protective clothing, when handling 5-Methylisothiazole or its formulations.[12]

• Ventilation: Use in a well-ventilated area to avoid inhalation of vapors or aerosols.[12]

• Storage: Store in a cool, dry, dark place in tightly sealed containers, away from incompatible materials such as reducing agents and certain metals like iron or aluminum.[1][12]

• Spills: In case of a spill, contain the material and clean it up using absorbent materials. Prevent entry into drains and waterways.[12]

• First Aid: In case of skin or eye contact, rinse immediately and thoroughly with plenty of water and seek medical attention.[1][6]

Regulatory Considerations

The use of 5-Methylisothiazole as a biocide is regulated by various authorities worldwide. It is crucial to adhere to the specific regulations of the country or region of use.

• European Union: The use of MIT in cosmetic products is highly restricted. For rinse-off cosmetic products, the maximum concentration is 0.0015% (15 ppm).[25] For industrial applications, it is regulated under the Biocidal Products Regulation (BPR).

• United States: The Environmental Protection Agency (EPA) regulates the use of MIT as an antimicrobial pesticide under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA).[26]

References

• ASTM E645 - Antimicrobial Test - Cooling Water - Situ Biosciences. (n.d.). Retrieved from [Link]

• ASTM E645-25. Standard Practice for Evaluation of Microbicides Used in Cooling Water Systems. (n.d.). IVAMI. Retrieved from [Link]

• ISO 11930 - Preservative Effectiveness Test. (n.d.). Microchem Laboratory. Retrieved from [Link]

• Evaluation of Microbicides Used in Cooling Water Systems. (2018, October 1). ASTM International. Retrieved from [Link]

• ASTM E645-18 Standard Practice for Evaluating Microbicides Used in Cooling Water Systems. (n.d.). EUROLAB. Retrieved from [Link]

• ISO 11930 Preservative Effectiveness Test. (n.d.). Microbe Investigations. Retrieved from [Link]

• ASTM E645-07 - Standard Test Method for Efficacy of Microbicides Used in Cooling Water Systems. (n.d.). ASTM International. Retrieved from [Link]

• Preservative Efficacy Testing. (n.d.). MSL.io. Retrieved from [Link]

• Buy ISO 11930:2019 cosmetic preservative efficacy test (PET). (n.d.). Thoroughtec. Retrieved from [Link]

• Cosmetics Preservative Efficacy and Cosmetics Challenge Test. (n.d.). Intertek. Retrieved from [Link]

• Biocide Dosage. (n.d.). FasterCapital. Retrieved from [Link]

• Biocide Dosing & Bio Dispersants. (2021, June 10). B & V Chemicals. Retrieved from [Link]

• Understanding Biocides for Industrial Water Treatment and Why We Need Them. (n.d.). Bonchem. Retrieved from [Link]

• Long-lasting isothiazolinone-based biocide for paint formulations. (n.d.). ResearchGate. Retrieved from [Link]

• Quantification of Methylisothiazolinone and Methylchloroisothiazolinone Preservatives by High-Performance Liquid Chromatography. (2023, February 13). National Institutes of Health. Retrieved from [Link]

• Isothiazolone Biocides in Water Treatment Applications. (n.d.). ResearchGate. Retrieved from [Link]

• The efficacy of biocides and other chemical additives in cooling water systems in the control of amoebae. (n.d.). National Institutes of Health. Retrieved from [Link]

• The Role of Isothiazolinones in Preserving Industrial Products. (2026, January 4). Ningbo Inno Pharmchem Co.,Ltd. Retrieved from [Link]

• BIT Synergistic Preservatives: Industrial Biocide Blends for Superior Microbial Control. (n.d.). LinkedIn. Retrieved from [Link]

• Biocides - Water Treatment Chemicals. (n.d.). ChemREADY. Retrieved from [Link]

• Biocide Chemicals for Water Treatment. (n.d.). Ion Exchange. Retrieved from [Link]

• Biotechnology Meets Coatings Preservation. (n.d.). Reactive Surfaces. Retrieved from [Link]

• The need for a holistic approach on in-can preservatives. (n.d.). CIRCABC. Retrieved from [Link]

• Biocidal compositions. (2013, April 11). Google Patents.

• Methylisothiazolinone | MIT Synthetic Biocide. (n.d.). Industrial Preservatives. Retrieved from [Link]

• Isothiazolinone White Paper. (2018, June 22). Washington State Department of Ecology. Retrieved from [Link]

• Basic Microbiological Control for Open Recirculating Cooling Systems. (n.d.). Bond Water Technologies. Retrieved from [Link]

• Biocide mixture (CMIT/MIT) induces neurotoxicity through the upregulation of the MAPKs signaling pathways. (n.d.). American Journal of Physiology-Cell Physiology. Retrieved from [Link]

• Methylisothiazolinone in cosmetic products. (n.d.). Biorius. Retrieved from [Link]

• Cooling Tower Disinfection. (2021, May 25). TER Chemicals. Retrieved from [Link]

• Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles. (n.d.). National Institutes of Health. Retrieved from [Link]

• Cooling Tower Biocides: Selection & Best Practices. (n.d.). Eastern Technologies, Inc. Retrieved from [Link]

• Preparation, characterisation and enhanced fungistatic properties of silicone rubber with different concentrations of CMIT/MIT. (n.d.). ResearchGate. Retrieved from [Link]

• Current Alternatives for In-can Preservation of Aqueous Paints: 2 A Review. (n.d.). Sciforum. Retrieved from [Link]

• Identification and Assay for Methylisothiazolinone and Methylchloroisothiazolinone in Cosmetics. (2014, May 24). Taiwan Food and Drug Administration. Retrieved from [Link]

• Methylisothiazolinone. (n.d.). Wikipedia. Retrieved from [Link]

• Determination of Methylisothiazolinone and Methylchloroisothiazolinone in personal care products by HPLC-DAD. (n.d.). ResearchGate. Retrieved from [Link]

• Methylisothiazolinone preservatives and industrial biocides: Environment tier II assessment. (2020, June 16). Australian Government Department of Health and Aged Care. Retrieved from [Link]

• Method Development and Validation of the Simultaneous Analysis of Methylisothiazolinone, Methylchloroisothiazolinone, Benzisothiazolinone and Bronopol in Washing-Up Liquid. (n.d.). Scientific Research Publishing. Retrieved from [Link]

• Current Alternatives for In-Can Preservation of Aqueous Paints: A Review. (2021, October 30). MDPI. Retrieved from [Link]

• CMIT/MIT Tiansland LD05 for Paint. (n.d.). Tiansland. Retrieved from [Link]

• REPORT In-can preservatives in the paint industry How to stimulate alternatives to biocides. (2021, November 23). RIVM. Retrieved from [Link]

• Reducing biocide concentrations for preservation of water-based paints. (n.d.). Miljøstyrelsen. Retrieved from [Link]

• CMIT/MIT – Isothiazolone Biocide Assessment. (2020, September 17). Hammonds Fuel Additives, Inc. Retrieved from [Link]

• Standard Operating Procedure - Cooling Tower. (n.d.). Scribd. Retrieved from [Link]

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• 26. img.antpedia.com [img.antpedia.com]

Application Notes and Protocols for the Analysis of 5-Methylisothiazole in Environmental Samples

Introduction

5-Methylisothiazole (MI) is a widely used biocide in industrial and consumer products, leading to its inevitable release into the environment.[1][2] Its potential for skin sensitization and aquatic toxicity necessitates sensitive and reliable analytical methods for its monitoring in various environmental matrices.[3] This document provides a comprehensive guide for researchers and scientists on the analytical techniques for detecting MI in environmental samples, with a focus on providing not just procedural steps, but the scientific rationale behind them.

The complex nature of environmental samples, ranging from surface waters to industrial effluents and soils, presents significant analytical challenges.[4] Therefore, a robust analytical workflow, encompassing meticulous sample collection, preservation, extraction, and instrumental analysis, is paramount for generating high-quality, defensible data. This guide will delve into the most prevalent and effective techniques, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), offering detailed protocols and expert insights to navigate the complexities of MI analysis.

Sample Collection and Preservation: The First Critical Step

The integrity of any environmental analysis begins at the point of sample collection. The objective is to obtain a representative sample and maintain the initial concentration of 5-Methylisothiazole (MI) until analysis.

Causality Behind the Choices: MI and other isothiazolinones can be susceptible to degradation under certain environmental conditions.[5][6] Factors such as pH, temperature, and microbial activity can significantly alter the concentration of the analyte, leading to inaccurate results. Therefore, proper preservation techniques are not just recommended; they are essential for data of high integrity.

Protocol 1.1: Aqueous Sample Collection and Preservation

This protocol is applicable to various aqueous matrices including surface water, groundwater, drinking water, and wastewater.

Materials:

• Amber glass bottles, pre-cleaned

• Ascorbic acid (for chlorinated samples)

• Sodium azide (NaN₃) or acidification with an appropriate acid (e.g., formic acid)

• Cooler with ice packs

Procedure:

• Dechlorination (if applicable): For samples expected to contain residual chlorine (e.g., drinking water, treated wastewater), add a small amount of ascorbic acid to the collection bottle prior to sampling to quench the chlorine and prevent oxidative degradation of MI.[7]

• Sample Collection: Rinse the amber glass bottle with the sample water three times before filling it completely to minimize headspace, which can reduce volatilization losses.

• Preservation:

  • Option A (Recommended for microbial inhibition): Add sodium azide to the sample to achieve a final concentration of 0.05% (w/v).[2] This inhibits microbial degradation of MI.

  • Option B (Acidification): Alternatively, acidify the sample to a pH below 4 with a suitable acid. This can also help to preserve the analyte.

• Storage: Immediately place the collected and preserved sample in a cooler with ice packs to maintain a temperature of approximately 4°C.[5]

• Transport and Analysis: Transport the samples to the laboratory as soon as possible and store them at 4°C until extraction. The maximum recommended holding time should be determined through stability studies, but analysis within 48-72 hours is advisable.[8]

Protocol 1.2: Solid Sample (Soil, Sediment, Sludge) Collection and Preservation

Materials:

• Wide-mouth amber glass jars with Teflon-lined caps, pre-cleaned

• Stainless steel scoop or trowel

• Cooler with ice packs

Procedure:

• Sample Collection: Using a clean stainless steel scoop, collect a representative sample from the desired depth. For surface soil, remove the top layer of debris before sampling.

• Storage: Place the sample in a pre-cleaned, wide-mouth amber glass jar, filling it to minimize headspace.

• Transport and Storage: Immediately place the sample jar in a cooler with ice packs and transport it to the laboratory. Store the samples at 4°C if analysis is to be performed within a few days, or freeze at -20°C for longer-term storage.

Sample Preparation: Isolating and Concentrating the Analyte

The low concentrations of MI typically found in environmental samples necessitate an extraction and concentration step prior to instrumental analysis.[1] The choice of extraction technique depends on the sample matrix.

Workflow for Sample Preparation

Sources

• 1. researchgate.net [researchgate.net]
• 2. Trace analysis of isothiazolinones in water samples by large-volume direct injection liquid chromatography tandem mass spectrometry [library.kwrwater.nl]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of isothiazolinones in environmental waters by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tceq.texas.gov [tceq.texas.gov]
• 8. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 5-Methylisothiazole Functionalization

Welcome to the technical support center for the functionalization of 5-methylisothiazole. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile heterocyclic scaffold. The isothiazole core is a valuable pharmacophore, and understanding the nuances of its reactivity is critical for successful synthesis campaigns.[1][2] This document provides in-depth, experience-driven advice in a direct question-and-answer format to address specific experimental challenges.

Section 1: Troubleshooting Guide

This section addresses common problems encountered during the functionalization of 5-methylisothiazole, providing a systematic approach to identifying causes and implementing effective solutions.

Low Yield in C4-Position Lithiation/Deprotonation

Question: I am attempting to deprotonate 5-methylisothiazole at the C4 position for subsequent quenching with an electrophile, but my yields are consistently low, and I observe significant amounts of starting material and unidentifiable byproducts. What is going wrong?

Answer:

Low efficiency in C4-lithiation is a frequent challenge, often stemming from a combination of factors including the choice of base, reaction temperature, and the inherent reactivity of the isothiazole ring. The C-H bond at the C4 position is the most acidic on the ring, but competing reactions can occur.

Potential Causes & Recommended Solutions:

• Cause 1: Insufficiently Strong Base. While n-butyllithium (n-BuLi) is a common choice, its reactivity can sometimes be inadequate for complete deprotonation, especially if trace amounts of water are present.

  • Solution: Switch to a stronger, non-nucleophilic base such as Lithium Diisopropylamide (LDA) or Lithium 2,2,6,6-tetramethylpiperidide (LiTMP). These bases are more effective at deprotonation and less likely to engage in nucleophilic attack on the ring.[3]

• Cause 2: Competing Ring-Opening. The N-S bond in isothiazoles is susceptible to nucleophilic attack, particularly by strong, small nucleophiles like n-BuLi. This leads to ring cleavage and the formation of complex byproduct mixtures.[4][5]

  • Solution: Perform the reaction at very low temperatures. Start the deprotonation at -78 °C (dry ice/acetone bath) and maintain this temperature throughout the addition of the base and the subsequent quench with the electrophile. This minimizes the kinetic competency of the ring-opening pathway.[6]

• Cause 3: Incorrect Order of Addition. Adding the 5-methylisothiazole solution to the organolithium reagent can create localized areas of high base concentration, promoting side reactions.

  • Solution: Employ a "reverse addition" protocol. Slowly add the organolithium reagent dropwise to the cooled solution of 5-methylisothiazole in an appropriate anhydrous solvent like THF. This maintains a low concentration of the base and improves selectivity.

Poor Regioselectivity in Halogenation

Question: I am trying to brominate 5-methylisothiazole to produce 4-bromo-5-methylisothiazole as a precursor for cross-coupling reactions, but I am getting a mixture of products, including what appears to be di-brominated species. How can I improve the regioselectivity?

Answer:

Achieving high regioselectivity in the halogenation of 5-methylisothiazole hinges on controlling the electrophilicity of the halogenating agent and the reaction conditions. The C4 position is the most electron-rich and therefore the most susceptible to electrophilic aromatic substitution.

Potential Causes & Recommended Solutions:

• Cause 1: Overly Reactive Halogenating Agent. Using elemental bromine (Br₂) directly, especially with a strong Lewis acid catalyst, can be too aggressive, leading to over-halogenation.

  • Solution: Use a milder brominating agent such as N-Bromosuccinimide (NBS). NBS provides a slow, controlled release of electrophilic bromine, which significantly enhances selectivity for the most reactive position.[7][8]

• Cause 2: Inappropriate Catalyst or Conditions. While Lewis acids like AlCl₃ or FeCl₃ are standard for activating halogens in aromatic substitutions, they can lead to unwanted side reactions with a sensitive heterocycle like isothiazole.[9][10]

  • Solution: For NBS halogenation, a radical initiator like AIBN or benzoyl peroxide in a non-polar solvent such as carbon tetrachloride (CCl₄) or acetonitrile under photochemical or thermal conditions is often effective. For direct bromination, consider performing the reaction without a strong Lewis acid, potentially in a polar aprotic solvent at a controlled temperature.

• Validation Step: After your reaction, confirm the regiochemistry using 2D NMR techniques such as HMBC and NOESY. A NOESY experiment should show a correlation between the C5-methyl protons and the C4-proton (in the starting material) or lack thereof with the C4-substituent (in the product), confirming the site of functionalization.

Failure or Low Yield in Suzuki Cross-Coupling

Question: I have successfully synthesized 4-bromo-5-methylisothiazole, but my subsequent Suzuki-Miyaura coupling with an arylboronic acid is giving very low yields of the desired biaryl product. What are the key parameters to optimize?

Answer:

The Suzuki-Miyaura coupling is a powerful tool for C-C bond formation, but its success with heteroaromatic halides depends critically on the catalyst system, base, and solvent.[11][12] The isothiazole nitrogen can coordinate to the palladium center, sometimes inhibiting catalysis.

Potential Causes & Recommended Solutions:

• Cause 1: Ineffective Palladium Catalyst/Ligand Combination. The standard Pd(PPh₃)₄ may not be active enough for this substrate. The choice of ligand is crucial for stabilizing the palladium catalyst and facilitating the catalytic cycle.[13]

  • Solution: Screen a panel of modern palladium catalysts and ligands. Buchwald or Fu-type phosphine ligands (e.g., SPhos, XPhos, RuPhos) are often highly effective for coupling with heteroaryl chlorides and bromides. A good starting point is to use a pre-catalyst like Pd₂(dba)₃ with a ligand like SPhos.

• Cause 2: Inappropriate Base or Solvent. The base is not just a stoichiometric reagent; it plays a key role in the transmetalation step.[12] The solvent must be able to dissolve all components and facilitate the reaction.

  • Solution: An aqueous base system is often effective. Try a 2M solution of Na₂CO₃ or K₂CO₃ in a solvent mixture like 1,4-dioxane/water or DME/water.[14] For more challenging couplings, consider a non-aqueous system with a stronger base like K₃PO₄ in a solvent such as toluene or cyclopentyl methyl ether (CPME).

• Cause 3: De-boronation of the Boronic Acid. Boronic acids can be unstable under prolonged heating or in the presence of a strong base, leading to protodeboronation.

  • Solution: Ensure your reaction is run under an inert atmosphere (e.g., Argon or Nitrogen) to prevent oxidative degradation. Do not pre-mix the base and the boronic acid for extended periods before adding the catalyst and halide. Using boronic esters (e.g., pinacol esters) can sometimes improve stability.

Optimization Workflow Diagram

Below is a decision-making workflow for troubleshooting a low-yielding Suzuki coupling reaction.

Caption: Troubleshooting workflow for Suzuki coupling.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the general order of reactivity for the positions on the 5-methylisothiazole ring?

A1: The general order of reactivity is C4 > C3 > C5-methyl group.

• C4 Position: This is the most electron-rich position and is most susceptible to electrophilic attack and deprotonation by strong bases.[4]

• C3 Position: This position is less reactive than C4 but can be functionalized under more forcing conditions or if the C4 position is blocked.

• C5-Methyl Group: The protons on the methyl group are the least acidic and require very strong bases (e.g., LDA at higher temperatures) for deprotonation (lateral lithiation).[4][5]

Q2: Are there any specific safety considerations when working with isothiazole derivatives?

A2: Yes. While the 5-methylisothiazole core itself is a stable aromatic system, some isothiazole derivatives, particularly isothiazolinones, are known biocides and can be potent skin sensitizers. Always handle these compounds with appropriate personal protective equipment (PPE), including gloves and safety glasses, and work in a well-ventilated fume hood. Additionally, organolithium reagents are pyrophoric and require careful handling under an inert atmosphere.[15]

Q3: Can I perform direct C-H activation on 5-methylisothiazole instead of a pre-functionalization approach like halogenation?

A3: Yes, direct C-H activation is a modern and atom-economical approach for functionalizing heterocycles.[1] Palladium-catalyzed C-H arylation at the C4 position of 5-methylisothiazole is feasible. This approach avoids the separate halogenation step. Typical conditions involve a palladium catalyst (e.g., Pd(OAc)₂), a ligand (often a phosphine or N-heterocyclic carbene), an oxidant (like Ag₂CO₃ or benzoquinone), and an aryl halide or boronic acid coupling partner.[16][17][18] Optimization of the directing group (if any), catalyst, and reaction conditions is crucial for success.

Section 3: Protocols and Data

Protocol 1: Regioselective C4-Bromination of 5-Methylisothiazole

This protocol provides a reliable method for the synthesis of 4-bromo-5-methylisothiazole, a key intermediate for cross-coupling reactions.

Materials:

• 5-Methylisothiazole

• N-Bromosuccinimide (NBS), recrystallized

• Acetonitrile (anhydrous)

• Round-bottom flask, condenser, magnetic stirrer

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (Argon or N₂).

• Reagents: To the flask, add 5-methylisothiazole (1.0 eq) and anhydrous acetonitrile (to make a 0.2 M solution).

• Addition: Begin stirring the solution and add N-Bromosuccinimide (1.05 eq) portion-wise over 15 minutes at room temperature.

• Reaction: Heat the reaction mixture to 60 °C and monitor the progress by TLC or GC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Cool the reaction mixture to room temperature. Quench with a saturated aqueous solution of sodium thiosulfate to destroy any remaining bromine.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of acetonitrile). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure 4-bromo-5-methylisothiazole.

Table 1: Comparison of Conditions for Suzuki Coupling of 4-Bromo-5-methylisothiazole with Phenylboronic Acid

Entry	Catalyst (mol%)	Ligand (mol%)	Base (eq)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2.0)	Dioxane/H₂O	100	12	35
2	Pd₂(dba)₃ (2)	SPhos (4)	Na₂CO₃ (2.0)	Dioxane/H₂O	100	4	88
3	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (2.5)	Toluene	110	6	92
4	Pd(OAc)₂ (3)	P(t-Bu)₃ (6)	K₂CO₃ (2.0)	DME/H₂O	85	8	75

Yields are based on isolated product after chromatography.

References

• New regiospecific isothiazole C–C coupling chemistry. Scilit.
• Chapter 3: Isothiazoles: Synthetic Strategies and Pharmacological Applications. Books.
• Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. Who we serve.

• The chemistry of isothiazoles. ResearchGate. Available at: [Link]

• Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. ResearchGate. Available at: [Link]

• Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. Journal of Heterocyclic Chemistry. Available at: [Link]

• Suzuki reaction. Wikipedia. Available at: [Link]

• CH Bond activation of 2-isobutylthiazole at C5 position catalysed by Pd-N-heterocyclic carbene complexes. ScienceDirect. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Optimization of Organolithium Reactions. American Chemical Society. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. MDPI. Available at: [Link]

• "Transition Metal-Catalyzed Desymmetrizations Based on C--H Activation Processes" in: Handbook of CH-Functionalization. Wiley Online Library. Available at: [Link]

• EAS:Halogenation Mechanism Practice Problems. Clutch Prep. Available at: [Link]

• Halogenation of Benzene via Electrophilic Aromatic Substitution. Master Organic Chemistry. Available at: [Link]

• halogenation of benzene and methylbenzene. Chemguide. Available at: [Link]

• Lithiation and Organolithium Reactions. Mettler Toledo. Available at: [Link]

• Lithiation Reaction. American Chemical Society. Available at: [Link]

• Pd-Catalyzed intramolecular C–H activation and C–S formation to synthesize pyrazolo[5,1-b]benzothiazoles without an additional oxidant. Royal Society of Chemistry. Available at: [Link]

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• 11. Suzuki reaction - Wikipedia [en.wikipedia.org]
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• 17. Pd-Catalyzed intramolecular C–H activation and C–S formation to synthesize pyrazolo[5,1-b]benzothiazoles without an additional oxidant - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 18. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Common issues and side reactions in 5-Methylisothiazole synthesis

Technical Support Center: 5-Methylisothiazole Synthesis

Welcome to the Technical Support Center for 5-Methylisothiazole synthesis. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of 2-methyl-2H-isothiazol-3-one (MIT), a critical biocide and preservative. We will delve into the causality behind experimental outcomes, offering troubleshooting strategies and validated protocols to enhance yield, purity, and safety.

Frequently Asked Questions (FAQs)

FAQ 1: Why is my reaction yield of 5-Methylisothiazole (MIT) consistently low?

Low yield is a frequent issue stemming from incomplete reactions or degradation of the product. Several factors must be meticulously controlled.

• Purity of Starting Materials: The primary route to MIT involves the cyclization of N-methyl-3-mercaptopropionamide or its dimer, N,N′-dimethyl-3,3′-dithiodipropionamide.[1] Impurities in these starting materials can inhibit the reaction or lead to unwanted side products.

  • Causality: Amine or thiol impurities can react with the chlorinating agent (e.g., sulfuryl chloride), consuming the reagent and altering the stoichiometry.

  • Recommendation: Always verify the purity of your starting materials via NMR or HPLC before commencing the synthesis. If necessary, recrystallize or chromatograph the precursors.

• Temperature Control: The chlorination and subsequent cyclization reactions are highly exothermic.[2] Uncontrolled temperature increases can promote the formation of degradation products and chlorinated side products.

  • Causality: Higher temperatures can provide the activation energy for alternative reaction pathways, such as over-chlorination of the isothiazolone ring.

  • Recommendation: The reaction should be conducted at a controlled low temperature, typically between 5 to 20°C.[1] Use a jacketed reactor with a reliable chiller and add the chlorinating agent dropwise or via a syringe pump to manage the exotherm.[2]

• Reaction Monitoring: Assuming a reaction has gone to completion based on time alone is a common pitfall.

  • Causality: Reaction kinetics can vary based on reagent purity, concentration, and temperature.

  • Recommendation: Monitor the reaction progress closely using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the consumption of the starting material before proceeding with work-up.[2]

Troubleshooting Workflow for Low Yield

Here is a logical workflow to diagnose and resolve low-yield issues.

Caption: Troubleshooting workflow for low MIT yield.

FAQ 2: I am observing significant impurities, particularly chlorinated species. How can I prevent their formation?

The formation of chlorinated byproducts is the most common side reaction, arising from the very nature of the synthesis. The desired product, 2-methyl-2H-isothiazol-3-one (MIT), is often co-produced with 5-chloro-2-methyl-2H-isothiazol-3-one (CMIT).[3] The key is to control the degree of chlorination.

• Mechanism of Formation: The synthesis involves chlorination of an N-methyl-3-thiopropionamide precursor with an agent like sulfuryl chloride (SO₂Cl₂), which induces cyclization.[1] However, the chlorinating agent can also react with the newly formed MIT ring, primarily at the 5-position, to yield CMIT. Excessive chlorinating agent or elevated temperatures can lead to the formation of 4,5-dichloro-2-methyl-4-isothiazolin-3-one, a highly undesirable impurity.[1]

• Stoichiometric Control: The molar ratio of the chlorinating agent to the starting material is the most critical parameter influencing the product distribution.

  • Causality: Using a significant excess of sulfuryl chloride will inevitably drive the reaction towards the formation of more highly chlorinated species.

  • Recommendation: Carefully control the stoichiometry. The reaction to produce the mixture of MIT and CMIT typically uses about 3 equivalents of halogen per equivalent of the dithiodiamide precursor.[4] To favor MIT, a reduction in the chlorinating agent may be necessary, though this can lead to incomplete conversion. Precise addition and process control are paramount.

• Solvent Choice: The choice of solvent can influence reaction selectivity and impurity profiles.

  • Causality: Solvents can affect the solubility of intermediates and the reactivity of the chlorinating agent.

  • Recommendation: Inert organic solvents are typically used. A process described in the literature utilizes different solvents for the reactant and the chlorinating agent (e.g., N-methyl-3-mercaptopropionamide in one solvent and sulfuryl chloride in another) to improve control.[1]

Reaction Pathway: Formation of MIT and Chlorinated Side Products

Caption: Synthetic pathway to MIT and common chlorinated byproducts.

FAQ 3: How can I effectively purify the final product and assess its purity?

Purification is critical to remove unreacted starting materials, inorganic salts, and chlorinated side products. A multi-step approach is often required.

• Crystallization of the Hydrochloride Salt: A robust method for purification involves the crystallization and isolation of the isothiazolone hydrochloride salt from the crude reaction mixture.[4]

  • Causality: The hydrochloride salt often has different solubility characteristics than the impurities, allowing for its selective precipitation from the organic solvent.

  • Recommendation: After the reaction is complete, the desired isothiazolone salt can be crystallized, often by carefully controlling the temperature. A process of thermal cycling (cooling, then re-heating slightly) can be used to encourage the growth of larger, more easily filterable crystals.[4]

• Solvent Washing: The isolated filter cake of the crystalline salt can be washed with a suitable solvent to remove residual impurities.

  • Causality: A solvent in which the desired salt is poorly soluble but the impurities are soluble can effectively cleanse the product.

  • Recommendation: Monochlorobenzene has been used as an effective wash solvent for the hydrochloride salt crystals.[4]

• Hydrolysis to the Free Base: The final step is the hydrolysis of the purified hydrochloride salt with water to yield the desired free isothiazolone.[4]

• Purity Assessment: HPLC is the standard analytical method for determining the purity of MIT and quantifying impurities like CMIT.[5][6]

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., µ-Bondapak C18, 3.9 x 300 mm)[6]
Mobile Phase	Methanol/Water (e.g., 2:3, v/v)[6]
Flow Rate	1.0 mL/min[6]
Detection	UV at 285 nm[6]
Column Temp.	25°C[6]
Sample Prep.	Dissolve sample in methanol or acetonitrile (e.g., 1 mg/mL) and filter.[6]
Caption: Table 1. Typical HPLC-UV conditions for MIT purity analysis.

FAQ 4: What are the critical safety precautions for handling 5-Methylisothiazole and its precursors?

Safety is non-negotiable. Isothiazolinones are potent biocides and also have associated hazards for researchers.

• Primary Hazards:

  • Skin and Eye Damage: MIT and especially its chlorinated counterpart, CMIT, are corrosive and can cause serious skin and eye irritation or damage.[7]

  • Allergic Sensitization: Isothiazolinones are known skin sensitizers. Repeated exposure can lead to allergic contact dermatitis.[7]

  • Inhalation: While less common for the solid/liquid forms, inhalation of mists or vapors should be avoided.[8]

• Mandatory Personal Protective Equipment (PPE):

  • Gloves: Use chemically resistant gloves.[9]

  • Eye Protection: Wear splash goggles or a face shield.[9]

  • Lab Coat/Coveralls: Wear appropriate protective clothing to minimize skin exposure.[9]

• Handling Procedures:

  • Ventilation: Always handle these chemicals in a well-ventilated laboratory fume hood.

  • Spill Control: Have spill kits ready. In case of a spill, evacuate the area, ensure proper ventilation, and handle the cleanup with appropriate PPE. Do not allow the product to enter drains.

  • Storage: Store in a cool, dry, well-ventilated area away from incompatible materials. Keep containers tightly sealed.[9]

Experimental Protocols

Protocol 1: Synthesis of MIT/CMIT Mixture from N-methyl-3-mercaptopropionamide[1]

This protocol is adapted from established industrial processes and should only be performed by trained personnel with appropriate safety measures in place.

• Preparation: In a jacketed glass reactor equipped with a mechanical stirrer, thermometer, and addition funnel, add a solution of sulfuryl chloride (e.g., 100g) in 1,2-dichloroethylene (e.g., 200g) and cool the mixture to 5°C.

• Reagent Addition: In a separate vessel, dissolve N-methyl-3-mercaptopropionamide (e.g., 30g, 99% purity) in 1,2-dichloroethylene (e.g., 120g) and cool the solution to -5°C.

• Reaction: Slowly add the N-methyl-3-mercaptopropionamide solution to the reactor containing the sulfuryl chloride solution over 2 hours, ensuring the internal temperature does not exceed 5°C.

• Stirring: After the addition is complete, stir the reaction mixture at 5°C for an additional 2 hours.

• Isolation: Allow the resulting slurry to stand for 1 hour. The precipitated product (a mixture of MIT and CMIT as hydrochloride salts) can then be isolated by filtration or centrifugation.

Protocol 2: Purification via Crystallization and Hydrolysis[4]

• Thermal Cycling (Optional): To improve crystal size, the slurry from the reaction can be cooled (e.g., to 38°C) and then re-heated (e.g., to 46°C), repeating this cycle 2-3 times with agitation.

• Filtration: Cool the batch to 20°C and filter the crystalline hydrochloride salt using a pressure filter.

• Washing: Wash the wet filter cake with cold (20°C) monochlorobenzene to remove soluble impurities.

• Drying: Dry the snow-white crystals in a vacuum oven (e.g., at 45°C / 10 mmHg).

• Hydrolysis: The purified hydrochloride salt is then hydrolyzed by treatment with water to yield the final, high-purity isothiazolone product.

References

• SAFETY DATA SHEET - TCI Chemicals. (2025). Tokyo Chemical Industry Co., LTD.
• Technical Support Center: Scale-Up of 5-Methylaminothiazole Synthesis. (2025). Benchchem.
• Material Safety Data Sheet. (2021).
• 2 - SAFETY D
• Kletskov, A. V., et al. (2019). Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. Synthesis.
• 5-Chloro-2-metylo-2H-izotiazol-3-on i 2-metylo-2H-izotiazol-3-on (masa poreakcyjna 3: 1). (2022). Podstawy i Metody Oceny Środowiska Pracy.
• SAFETY D
• Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications. (2002). Russian Chemical Reviews.
• 5-amino-3-methyl-isothiazole and process. (1959).
• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (2013).
• common side reactions in the Hantzsch synthesis of 5-aminothiazoles. (2025). Benchchem.
• Cook–Heilbron thiazole synthesis. Wikipedia.
• Analytical methods for isothiazolinones determination in different products. (2015).
• 5-Chloro-2-methyl-3-isothiazolone. Biosynth.
• Purification of isothiazolones. (1993).
• Methylisothiazolinone. Wikipedia.
• Process for the preparation of 3-isothiazolone mixture and composition comprising the mixture. (2002).
• Assessing the Purity of 4,5-Dichloro-2-methyl-4-isothiazolin-3-one: A Comparative Guide to Analytical Methods. (2025). Benchchem.
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022). MDPI.

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• 9. asset.conrad.com [asset.conrad.com]

Technical Support Center: Purification of 5-Methylisothiazole Derivatives

Welcome to the technical support center for the purification of 5-methylisothiazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of isolating and purifying these valuable heterocyclic compounds. The following content is structured in a question-and-answer format to directly address common challenges and provide actionable, field-proven solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the primary purification strategies for crude 5-methylisothiazole derivatives, and how do I choose the right one?

A1: The choice of purification method is dictated by the physicochemical properties of your specific derivative (e.g., polarity, crystallinity, stability) and the nature of the impurities. The most common and effective techniques are crystallization, column chromatography, and extraction.[1]

• Crystallization: This is the preferred method for crystalline solids, offering high purity and scalability. It relies on the differential solubility of the target compound and impurities in a chosen solvent system. Techniques include cooling crystallization, anti-solvent addition, and evaporative crystallization.

• Column Chromatography: Essential for purifying non-crystalline oils or for separating compounds with very similar properties.[2] It separates molecules based on their differential adsorption to a stationary phase (commonly silica gel) while a mobile phase flows through.[2]

• Extraction: A liquid-liquid extraction is often a crucial first step to remove bulk impurities based on their differing solubilities in two immiscible liquid phases (e.g., an organic solvent and an aqueous solution).[1] This is particularly useful for pH-sensitive compounds where an acid/base wash can remove oppositely charged impurities.

A logical workflow often combines these techniques. An initial extraction can remove major impurities, followed by either crystallization for a final high-purity solid or column chromatography for complex mixtures or oils.

General Purification Workflow

Q2: My 5-methylisothiazole derivative is a viscous oil that refuses to crystallize. What steps can I take to induce crystallization?

A2: This is a frequent challenge. "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a crystalline solid. This typically happens when the supersaturation is too high or the solvent system is not optimal. Here is a systematic approach to troubleshoot this issue:

• Solvent Selection is Key: The ideal crystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when heated. If a single solvent isn't effective, an anti-solvent system is the next logical step.

  • Protocol: Dissolve your oily compound in a minimum amount of a "good" solvent (e.g., ethanol, ethyl acetate, dichloromethane). Then, slowly add a "poor" or "anti-solvent" (e.g., hexanes, heptane, water) dropwise until persistent turbidity is observed.[3] Heat the mixture gently until it becomes clear again, then allow it to cool slowly. A patent for a 5-hydroxymethyl thiazole derivative specifically details dissolving the crude viscous product in a non-polar solvent like normal heptane or methyl tertiary butyl ether.[4]

• Control Cooling Rate: Rapid cooling often leads to oiling out. Allow the solution to cool to room temperature slowly, and then transfer it to a refrigerator (4°C) and finally a freezer (-10 to -20°C) over several hours or days. A patent describes a slow cooling process to -15°C to -10°C for crystallization.[4]

• Introduce a Seed Crystal: If you have a small amount of pure, solid material, adding a single tiny crystal to the supersaturated solution can provide a nucleation site and initiate crystallization.

• Increase Concentration: If the solution is too dilute, it may not reach the necessary level of supersaturation. Carefully evaporate some of the solvent and attempt the cooling process again.

• Use Additives: For stubborn cases, adding a small amount of an electrolyte can sometimes promote crystallization by altering the solution's properties. For instance, a patented process for a thiazole derivative involves adding 1% anhydrous sodium sulfate during the cooling and stirring phase to facilitate crystallization.[4]

Troubleshooting a Failed Crystallization

Q3: I am performing column chromatography on a 5-methylisothiazole derivative, but the separation is poor and I see significant streaking. How can I fix this?

A3: Poor separation and band tailing/streaking on a silica gel column are common issues, often stemming from incorrect solvent polarity or interactions between the compound and the silica. 5-methylisothiazole derivatives can be basic due to the nitrogen atom in the ring, leading to strong interactions with the acidic silica surface.

Problem	Probable Cause	Recommended Solution
Compound stuck at origin	Mobile phase (eluent) is not polar enough.	Increase the polarity of the eluent. For a hexane/ethyl acetate system, gradually increase the percentage of ethyl acetate.
All compounds elute together	Mobile phase is too polar.	Decrease the polarity of the eluent. Increase the percentage of the non-polar component (e.g., hexane).
Significant streaking/tailing	1. Strong interaction with acidic silica. 2. Compound is not fully dissolved during loading.	1. Add a small amount (0.5-1%) of a basic modifier like triethylamine (TEA) or ammonia to the eluent to neutralize active sites on the silica. 2. Ensure the sample is loaded in the smallest possible volume of solvent or adsorbed onto a small amount of silica gel (dry loading).
Poor separation of close spots	Isocratic elution is insufficient.	Use a gradient elution, starting with a low polarity eluent and gradually increasing the polarity to resolve compounds with similar Rf values.[5]

Pro-Tip: Before committing to a large-scale column, always optimize your solvent system using Thin-Layer Chromatography (TLC).[2][6] The ideal eluent should provide a retention factor (Rf) of ~0.3 for your target compound.

Q4: My purified 5-methylisothiazole derivative seems to degrade over time, showing new spots on TLC/HPLC. What are the stability risks?

A4: Isothiazole and its derivatives, particularly isothiazolinones, can be susceptible to degradation under certain conditions. Understanding these factors is critical for handling and storage.

• pH Sensitivity: Many isothiazolinones are stable in acidic media but undergo rapid degradation in alkaline solutions.[7] If your derivative has a similar core structure, avoid basic conditions during workup and storage. Buffering aqueous solutions to a slightly acidic pH may enhance stability.

• Temperature: The rate of degradation can increase significantly with temperature.[7] Store your purified compound at low temperatures (e.g., ≤ 4°C), protected from heat sources.

• Light Sensitivity: Photodegradation can be a concern for some derivatives.[8] It is best practice to store samples in amber vials or protected from direct light.

• Presence of Metals: Certain metals, such as iron, can catalyze the degradation of some isothiazolinones.[9] Ensure that your purification process and storage containers are free from metal contaminants.

Q5: How do I definitively assess the purity of my final product?

A5: A combination of analytical techniques is required to rigorously confirm purity and structure. Relying on a single method is often insufficient.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity assessment.[10][11] A high-resolution column can separate the main compound from even trace impurities. Purity is typically reported as a percentage of the total peak area. A standard method would involve a reverse-phase C18 column with a mobile phase like acetonitrile and a buffered aqueous solution, using UV detection.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR not only confirm the chemical structure of your compound but can also reveal the presence of impurities.[12][13] Integrating the peaks in the ¹H NMR spectrum can help quantify impurities if their structure is known. The absence of signals from starting materials or solvents is a good indicator of purity.

• Mass Spectrometry (MS): Provides the molecular weight of your compound, confirming its identity.[6][13] Techniques like ESI-MS can also help identify the molecular weights of any co-eluting impurities found during HPLC analysis.

• Elemental Analysis: For novel compounds, elemental analysis provides the percentage composition of C, H, N, and S, which should match the theoretical values for the proposed molecular formula.[12]

According to ICH guidelines, for a new drug substance, any impurity present at a level of 0.10% or higher should be identified and characterized.[14]

References

• 5-hydroxymethyl thiazole purification process with high purity and high yield.

• Rapid Purification and Formulation of Radiopharmaceuticals via Thin-Layer Chromatography - PMC - NIH. (2022). National Institutes of Health. [Link]

• Identification and synthesis of impurities formed during sertindole preparation. (2007). Arkivoc. [Link]

• 5-amino-3-methyl-isothiazole and process - Google Patents.

• Purification Techniques | Journal of New Developments in Chemistry. Open Access Pub. [Link]

• Iron Dependent Degradation of an Isothiazolone Biocide (5-chloro-2-methyl-4-isothiazolin-3-one) - PubMed. (1998). National Institutes of Health. [Link]

• Isothiazolinone Biocides: Chemistry, Biological, and Toxicity Profiles - PMC - NIH. (2020). National Institutes of Health. [Link]

• MODE OF ACTION OF 5-ACETYL-4-METHYLTHIAZOLE DERIVATIVES AS ANTIMICROBIAL AGENTS. (2021). Malaysian Journal of Analytical Sciences. [Link]

• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety - NIH. (2013). National Institutes of Health. [Link]

• Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. (2019). Thieme Synthesis. [Link]

• 5-methyl thiazole, 3581-89-3 - The Good Scents Company. The Good Scents Company. [Link]

• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety - ResearchGate. (2013). ResearchGate. [Link]

• Neat synthesis of isothiazole compounds, studies on their synthetic applications and photophysical properties. (2022). Royal Society of Chemistry. [Link]

• The N'-Substituted Derivatives of 5-Chloro-3-Methylisothiazole-4-Carboxylic Acid Hydrazide with Antiproliferative Activity - MDPI. (2018). MDPI. [Link]

• reaction mass of 5-chloro-2-methyl-4-isothiazolin-3-one and 2-methyl-2H-isothiazol-3-one - Registration Dossier - ECHA. European Chemicals Agency. [Link]

• (PDF) Coordination chemistry of thiazoles, isothiazoles and thiadiazoles - ResearchGate. (2019). ResearchGate. [Link]

• Catalytic derivatization of 2-Aminobenzo[d]thiazole for observing antibacterial activity and in silico analysis - Semantic Scholar. (2022). Semantic Scholar. [Link]

• Anti-solvent crystallization and transformation of thiazole-derivative polymorphs - I: Effect of addition rate and initial concentrations - ResearchGate. (2003). ResearchGate. [Link]

• Analytical methods for isothiazolinones determination in different products. - ResearchGate. (2018). ResearchGate. [Link]

• Isothiazole synthesis - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Synthesis, X-ray Analysis, Biological Evaluation and Molecular Docking Study of New Thiazoline Derivatives - NIH. (2020). National Institutes of Health. [Link]

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• 6. mdpi.com [mdpi.com]
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• 8. echa.europa.eu [echa.europa.eu]
• 9. Iron dependent degradation of an isothiazolone biocide (5-chloro-2-methyl-4-isothiazolin-3-one) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. BJOC - Identification and synthesis of impurities formed during sertindole preparation [beilstein-journals.org]

Stability and degradation pathways of 5-Methylisothiazole under different conditions

Welcome to the technical support guide for 5-Methylisothiazole (5-MIT). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability and degradation of 5-MIT. Here you will find troubleshooting guides, frequently asked questions, and detailed protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) about 5-MIT Stability

Q1: What are the primary environmental factors that affect the stability of 5-MIT in aqueous solutions?

A1: The stability of 5-Methylisothiazole (5-MIT) and other isothiazolinones in aqueous systems is primarily influenced by pH, temperature, and the presence of nucleophiles or oxidizing agents.[1] These compounds are generally more stable in acidic conditions and show accelerated degradation under alkaline, high-temperature, or oxidative environments.[2][3][4]

Q2: How does pH impact the stability of 5-MIT?

A2: 5-MIT is significantly more stable in acidic to neutral pH. In alkaline solutions (pH > 8), it undergoes rapid degradation.[2][5] The degradation mechanism in alkaline media is primarily hydrolysis, which involves the opening of the isothiazolone ring.[2][5] The rate of this degradation increases as the pH becomes more alkaline.[2][5]

Q3: Is 5-MIT sensitive to light?

A3: While some studies suggest that isothiazolinones are relatively stable under UV light in acidic conditions, they can undergo photodegradation.[6] The presence of photosensitizers or the use of advanced oxidation processes involving UV light (e.g., UV/H₂O₂) can significantly accelerate its degradation.[7][8] Therefore, for critical experiments, it is recommended to protect 5-MIT solutions from prolonged exposure to direct light.

Q4: What is the general guidance for storing 5-MIT stock solutions?

A4: To ensure maximum stability, 5-MIT stock solutions, particularly in DMSO, should be stored at -20°C.[9] Studies have shown that storage at room temperature can lead to significant decomposition over a couple of weeks.[9] For aqueous solutions, storage should be at a cool temperature, protected from light, and buffered to a slightly acidic or neutral pH if long-term stability is required.

Troubleshooting Guide for Unexpected Degradation

This section addresses common issues encountered during experiments involving 5-MIT.

Issue 1: My 5-MIT standard/sample shows rapid loss of potency when diluted in my formulation buffer.

• Possible Cause 1: High pH. Your buffer or formulation may have an alkaline pH (pH > 8.0). Isothiazolinones degrade rapidly under alkaline conditions.[2][5]

  • Troubleshooting Step: Measure the pH of your final solution. If it is alkaline, consider if the pH can be adjusted to a neutral or slightly acidic range without compromising your experiment. If the pH cannot be changed, prepare the 5-MIT solution immediately before use and conduct the experiment over a shorter timeframe.

• Possible Cause 2: Presence of Nucleophiles. Your formulation may contain nucleophilic agents such as amines, thiols (e.g., cysteine, glutathione), or sulfides.[1][10] These molecules can attack and open the isothiazolone ring, leading to rapid inactivation.[1]

  • Troubleshooting Step: Review the composition of your buffer/formulation for nucleophiles. If present, you may need to find an alternative preservative or accept a shorter active lifetime for 5-MIT. A pre-experiment to determine the half-life of 5-MIT in your specific matrix is highly recommended.

Issue 2: I observe unexpected peaks in my chromatogram when analyzing an aged 5-MIT sample.

• Possible Cause: Degradation Products. The new peaks are likely degradation products of 5-MIT. Depending on the conditions, these can result from hydrolysis, oxidation, or reaction with other components.[11][12] Common degradation pathways involve the opening of the isothiazolone ring.

  • Troubleshooting Step: Characterize the degradation products if necessary using techniques like LC-MS/MS to understand the degradation pathway.[12] To avoid this, ensure proper storage conditions (cool, dark, appropriate pH) and use freshly prepared solutions whenever possible. Refer to the degradation pathways section below for potential structures.

Issue 3: The antimicrobial efficacy of my 5-MIT-containing product diminishes faster than expected.

• Possible Cause 1: Temperature. Elevated storage or usage temperatures can significantly accelerate the degradation of 5-MIT, especially in aqueous, alkaline environments.[3][4] The rate of degradation can double with a temperature increase of just 5-6°C in alkaline media.[3][4]

  • Troubleshooting Step: Assess the thermal profile of your product's lifecycle. If it is exposed to high temperatures, you may need to increase the initial concentration of 5-MIT (within regulatory limits) or consider a more heat-stable preservative.

• Possible Cause 2: Oxidizing or Reducing Agents. The presence of strong oxidizing agents (like peroxides) or reducing agents can lead to the chemical degradation of the isothiazolone ring. The sulfur atom in the ring is particularly susceptible to oxidation.[11]

  • Troubleshooting Step: Analyze your formulation for incompatible oxidizing or reducing agents. If they are essential components, the stability of 5-MIT will be compromised. Conduct stability studies in the complete formulation to establish a realistic shelf-life.

Summary of 5-MIT Stability Under Various Conditions

Condition	Stability	Primary Degradation Pathway	Key Considerations
pH < 7	High	Minimal degradation	Optimal for long-term storage of aqueous solutions.[2][6]
pH 7-8	Moderate	Slow hydrolysis	Stability is generally acceptable for short-term experiments.
pH > 8	Low	Rapid hydrolysis	Half-life can be a matter of days or hours.[2][5]
Elevated Temperature	Low	Accelerated hydrolysis/oxidation	Degradation rate increases significantly with temperature.[3][4]
UV/Sunlight	Moderate to Low	Photolysis/Photo-oxidation	Degradation is enhanced by photosensitizers.[7][8][13][14]
Nucleophiles	Low	Nucleophilic attack and ring opening	Common in biological matrices and some formulations.[1][10]
Oxidizing Agents	Low	Oxidation of the sulfur atom	Avoid co-formulation with strong oxidizers.[11]

Degradation Pathways

Understanding the chemical transformations 5-MIT undergoes is crucial for troubleshooting. The following diagrams illustrate the key degradation pathways.

Hydrolytic Degradation Pathway (Alkaline Conditions)

Under alkaline conditions, the primary degradation mechanism is hydrolysis, initiated by hydroxide ion attack, leading to the opening of the isothiazolone ring.

Caption: Hydrolytic degradation of 5-MIT in an alkaline environment.

Oxidative Degradation Pathway

Oxidizing agents can attack the sulfur atom in the 5-MIT ring, leading to the formation of sulfoxides or sulfones, which can be followed by ring cleavage.

Caption: Oxidative degradation pathway of 5-MIT.

Experimental Protocols

Here are standardized protocols for assessing the stability of 5-MIT and quantifying its concentration.

Protocol 1: General Workflow for Stability Testing

This workflow provides a systematic approach to evaluating the stability of 5-MIT in a specific matrix (e.g., buffer, formulation).

Caption: Experimental workflow for a 5-MIT stability study.

Protocol 2: Quantification of 5-MIT by HPLC

This protocol provides a general method for the analysis of 5-MIT. It should be validated for your specific matrix.

• Objective: To quantify the concentration of 5-MIT in solution using High-Performance Liquid Chromatography (HPLC).

• Instrumentation:

  • HPLC system with a UV detector

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Acetic Acid or Phosphoric Acid (for mobile phase modification)

  • 5-MIT analytical standard

• Methodology:

  • Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of an aqueous acidic buffer and acetonitrile. A common starting point is 80:20 (v/v) 0.4% acetic acid in water to methanol or an appropriate gradient.[15] The acidic pH helps ensure the stability of 5-MIT during the analysis.

  • Standard Preparation: Prepare a stock solution of 5-MIT in the mobile phase or a suitable solvent (e.g., acetonitrile). Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of your samples.

  • Sample Preparation: Dilute your experimental samples with the mobile phase to fall within the calibration curve range. If the sample matrix is complex, a solid-phase extraction (SPE) or liquid-liquid extraction step may be necessary to remove interfering substances.[15]

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min[15]

    • Injection Volume: 10 µL[15]

    • Column Temperature: Ambient or controlled (e.g., 30°C)

    • UV Detection: 274 nm[15]

  • Analysis:

    • Inject the calibration standards to generate a standard curve (Peak Area vs. Concentration).

    • Inject the prepared samples.

    • Integrate the peak corresponding to 5-MIT.

  • Calculation: Determine the concentration of 5-MIT in your samples by interpolating their peak areas from the linear regression of the standard curve. Account for any dilution factors used during sample preparation.

References

• Mishra P, Rajak H, Mehta A. Synthesis of Schiff bases of 2-amino-5-aryl-1,3,4-oxadiazoles and their evaluation for antimicrobial activities. J. Gen. Appl. Microbiol.
• Tanji Y, et al. Iron dependent degradation of an isothiazolone biocide (5-chloro-2-methyl-4-isothiazolin-3-one). Journal of Bioscience and Bioengineering.
• Park, J., & Kwon, J. H. (2017). The fate of two isothiazolinone biocides, 5-chloro-2-methylisothiazol-3(2H)-one (CMI) and 2-methylisothiazol-3(2H)-one (MI), in liquid air fresheners and assessment of inhalation exposure. Environmental Science and Pollution Research, 24(1), 579-587.

• The Good Scents Company. 5-methyl thiazole. Available at: [Link]

• Tanji Y, et al. Iron Dependent Degradation of an Isothiazolone Biocide (5-chloro-2-methyl-4-isothiazolin-3-one). PubMed.
• Chouka, A., Aouad, M. R., Al-qahtani, N., Soliman, A. M., & Ali, A. A. (2022). Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. Molecules, 27(19), 6529.
• Thermo Fisher Scientific.
• Barman, B. N., & Preston, D. R. (1992). The effects of pH on the degradation of isothiazolone biocides. Industrial & Engineering Chemistry Research, 31(8), 2055-2059.
• Rivas, F. J., Beltrán, F. J., Frades, J., & Buxeda, P. (2001). Photocatalytic degradation of methylisothiazolinone in water by TiO2 and TiO2/persulfate systems with simulated solar radiation. Journal of Photochemistry and Photobiology A: Chemistry, 144(2-3), 135-143.
• Barman, B. N. (1994). Influence of temperature on the degradation of isothiazolone biocides in aqueous media and in a metalworking fluid concentrate. Tribology Transactions, 37(3), 485-490.
• Li, N., et al. (2016). Effective degradation of methylisothiazolone biocide using ozone: Kinetics, mechanisms, and decreases in toxicity.
• Al-Rashidi, N. M., Al-Othman, Z. A., & Ali, I. (2023).

• HELIX Chromatography. HPLC Methods for analysis of 2-Amino-5-methylthiazole. Available at: [Link]

• Barman, B. N. (1994).
• Russo, D., et al. (2020). Ultrafast photodegradation of isoxazole and isothiazolinones by UV254 and UV254/H2O2 photolysis in a microcapillary reactor.
• Giménez-Arnau, E., et al. (2016). In Situ Chemical Behaviour of Methylisothiazolinone (MI) and Methylchloroisothiazolinone (MCI) in Reconstructed Human Epidermis: A New Approach to the Cross-Reactivity Issue.

• Reddit. Do methylchloroisothiazolinone (MCI) and isothiazolinones degrade at all?. Available at: [Link]

• BenchChem. Proper Disposal and Safe Handling of 2-Amino-5-methylthiazole.
• Brønnum-Hansen, K., & Wulf, H. C. (2006). Photodegradation of 5-methyltetrahydrofolate: biophysical aspects. Photochemical & Photobiological Sciences, 5(11), 1065-1068.
• Government of the People's Republic of Bangladesh, Ministry of Science and Technology. (2025). National Science and Technology (NST) Fellowship.
• Yu, P., et al. (2024). Insight into the Photodegradation of Methylisothiazolinone and Benzoisothiazolinone in Aquatic Environments.
• Santa Cruz Biotechnology.
• Bouchonnet, S., et al. (2019). Photodegradation of Benzisothiazolinone: Identification and Biological Activity of Degradation Products. Chemosphere, 237, 124862.
• BenchChem. Spectroscopic Analysis of 2-Amino-5-methylthiazole: An In-depth Technical Guide.
• Barman, B. N., & Preston, D. R. (1992). The effects of pH on the degradation of isothiazolone biocides.
• Al-Ghamdi, A. A., Al-Omair, M. A., & Al-Hajji, A. A. (2022). Solar-Induced Photocatalytic Degradation of Reactive Red and Turquoise Dyes Using a Titanium Oxide/Xanthan Gum Composite. Polymers, 14(15), 3042.
• AK Scientific, Inc.
• De, P., & Ghorai, S. (2018). Oxidative Ring-Opening of Benzothiazole Derivatives. Canadian Journal of Chemistry, 96(12), 1095-1100.
• Jooken, E., Amery, R., & Meesschaert, B. (2024). Method Development and Validation of the Simultaneous Analysis of Methylisothiazolinone, Methylchloroisothiazolinone, Benzisothiazolinone and Bronopol in Washing-Up Liquid. American Journal of Analytical Chemistry, 15, 43-55.
• Wagner, T., et al. (2016). Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. ChemistryOpen, 5(5), 465-470.
• Brønnum-Hansen, K., & Wulf, H. C. (2009). Photodegradation of 5-methyltetrahydrofolate in the presence of Uroporphyrin. Journal of Photochemistry and Photobiology B: Biology, 94(3), 201-204.
• Collaborative International Pesticides Analytical Council (CIPAC). Multi-active method for the analysis of active substances in formulated products to support quality control scope.
• Sigma-Aldrich.

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Troubleshooting low yields in Suzuki-Miyaura coupling of halogenated 5-Methylisothiazole

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for troubleshooting Suzuki-Miyaura cross-coupling reactions involving halogenated 5-methylisothiazoles. This resource is designed to provide in-depth, practical guidance to overcome common challenges and optimize reaction outcomes. The isothiazole core is a valuable scaffold in medicinal chemistry, and mastering its functionalization is key to advancing drug discovery programs.[1][2][3]

Troubleshooting Guide: Low Yields and Side Reactions

This section addresses the most frequently encountered issues during the Suzuki-Miyaura coupling of halogenated 5-methylisothiazoles, providing a systematic approach to problem-solving.

Q1: My reaction shows low or no conversion of the starting material. What are the primary factors to investigate?

Low conversion is a common hurdle. A systematic evaluation of the reaction components and conditions is the most effective approach.

A1: Key areas for investigation include:

• Catalyst System (Palladium Source and Ligand):

  • Palladium Precursor: While various palladium sources can be used, their activation to the catalytically active Pd(0) species is critical.[2] For challenging substrates like electron-rich isothiazoles, pre-catalysts such as SPhos Pd G4 or XPhos Pd G4, which readily generate the active catalyst, are often more effective than traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ that require in-situ reduction.

  • Ligand Choice: The electronic and steric properties of the phosphine ligand are paramount.[4][5][6] For the electron-rich 5-methylisothiazole ring, bulky and electron-rich ligands are generally preferred as they facilitate the rate-determining oxidative addition step and promote reductive elimination.[7][8]

    • Recommendation: Screen a panel of Buchwald-type ligands (e.g., SPhos, XPhos, RuPhos). These ligands have demonstrated broad utility in coupling heteroaryl halides.[5]

• Base Selection:

  • The choice of base is critical and can significantly impact the reaction rate and yield by influencing the transmetalation step.[8] The base's strength and solubility are key factors.

  • Recommendation: For 5-methylisothiazole substrates, inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective.[9] The use of aqueous base solutions can be beneficial, but for water-sensitive substrates, anhydrous conditions with a finely ground, solid base may be necessary.[10]

• Solvent System:

  • The solvent influences the solubility of reactants, catalyst stability, and the rates of the catalytic cycle steps.[11][12][13]

  • Recommendation: Aprotic polar solvents such as dioxane, THF, or DMF, often with a small amount of water, are common choices.[11][14] However, the optimal solvent is substrate-dependent, and screening different solvent systems can be beneficial.[15]

• Reaction Temperature:

  • Insufficient thermal energy can lead to slow reaction rates.

  • Recommendation: While starting at a moderate temperature (e.g., 60-80 °C) is advisable, increasing the temperature to 100-120 °C may be necessary for less reactive coupling partners.[9] Monitor for potential decomposition of starting materials or products at elevated temperatures.

Q2: I'm observing significant formation of homocoupled byproducts from my boronic acid/ester. How can I minimize this side reaction?

Homocoupling of the boronic acid partner is a common side reaction, often exacerbated by the presence of oxygen.

A2: Strategies to suppress homocoupling include:

• Rigorous Degassing: Oxygen can promote the oxidative homocoupling of boronic acids. It is crucial to thoroughly degas the reaction mixture.

  • Protocol: Employing the freeze-pump-thaw technique (at least three cycles) is highly effective. Alternatively, sparging the solvent with an inert gas (argon or nitrogen) for an extended period (20-30 minutes) before adding the catalyst and reagents can significantly reduce oxygen levels.[9]

• Controlled Addition of Reagents: Adding the boronic acid portion-wise or via syringe pump can maintain a low instantaneous concentration, disfavoring the homocoupling pathway.

• Use of Boronic Esters: Pinacol esters or MIDA boronates are often more stable than their corresponding boronic acids and can be less prone to homocoupling.[14]

Q3: Protodeboronation of my boronic acid is a major issue, leading to low yields. What can I do to prevent this?

Protodeboronation, the cleavage of the C-B bond, is a significant challenge, particularly with electron-rich or heteroaryl boronic acids.[16][17]

A3: To mitigate protodeboronation:

• Anhydrous Conditions: Water can facilitate protodeboronation. Using anhydrous solvents and reagents can be beneficial.[18][19]

• "Slow-Release" Strategies: Employing boronic acid surrogates that slowly release the active boronic acid can keep its concentration low, minimizing decomposition.[18] MIDA boronates and organotrifluoroborates are excellent options for this purpose.[20]

• Choice of Base: Stronger bases can sometimes accelerate protodeboronation. Using a milder base like K₂CO₃ or KF might be advantageous.[21]

Frequently Asked Questions (FAQs)

Q4: Which halogen on the 5-methylisothiazole ring is most suitable for Suzuki-Miyaura coupling (I, Br, or Cl)?

A4: The reactivity order for the oxidative addition step generally follows I > Br > OTf >> Cl.[8]

• Iodo-5-methylisothiazole: This is the most reactive substrate and is ideal for challenging couplings or when milder reaction conditions are required.

• Bromo-5-methylisothiazole: This is a good balance of reactivity and stability, making it a common choice for many applications.

• Chloro-5-methylisothiazole: This is the least reactive and often requires more specialized, highly active catalyst systems (e.g., those with bulky, electron-rich phosphine ligands) and higher reaction temperatures to achieve good yields.[8][21]

Q5: Can I use water as a solvent for the Suzuki-Miyaura coupling of halogenated 5-methylisothiazoles?

A5: Yes, using water as a solvent or co-solvent is often beneficial and aligns with green chemistry principles.[12] For nitrogen-containing heterocycles, aqueous conditions can sometimes lead to improved performance.[12] However, the potential for protodeboronation of the boronic acid partner should be considered. A general method for the Suzuki-Miyaura cross-coupling of halo-1,2,3-triazoles in water has been reported, suggesting the feasibility for other nitrogen-containing heterocycles.[22]

Q6: My reaction mixture turns black. Is this an indication of catalyst decomposition?

A6: The formation of palladium black (finely divided palladium metal) is a common observation and indicates catalyst decomposition.[23] This can occur due to several factors, including:

• Presence of Oxygen: Inadequate degassing can lead to the oxidation and subsequent precipitation of the palladium catalyst.

• High Temperatures: Prolonged heating at high temperatures can promote catalyst agglomeration and deactivation.

• Ligand Degradation: Some phosphine ligands can be unstable under the reaction conditions.

While some formation of palladium black may be unavoidable, excessive precipitation will lead to a significant drop in catalytic activity and lower yields. If this is observed, optimizing the degassing procedure, using a more stable pre-catalyst, or lowering the reaction temperature should be considered.

Experimental Protocols & Data

General Protocol for Catalyst/Base Screening

This protocol provides a framework for systematically optimizing the reaction conditions for the Suzuki-Miyaura coupling of a halogenated 5-methylisothiazole.

• Preparation: To a flame-dried Schlenk tube, add the halogenated 5-methylisothiazole (1.0 equiv.), the boronic acid or ester (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen (repeat three times).

• Solvent Addition: Add the degassed solvent via syringe.

• Catalyst Addition: Add the palladium precursor and ligand (or the pre-catalyst) as a solid or a solution in a degassed solvent.

• Reaction: Heat the reaction mixture to the desired temperature with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of Celite. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Table 1: Recommended Starting Conditions for Screening

Parameter	Condition A (Standard)	Condition B (For Unreactive Chlorides)	Condition C (For Sensitive Boronic Acids)
Pd Source	Pd₂(dba)₃ (2 mol%)	XPhos Pd G4 (2-4 mol%)	Pd(OAc)₂ (2 mol%)
Ligand	SPhos (4.4 mol%)	(Included in pre-catalyst)	SPhos (4.4 mol%)
Base	K₂CO₃ (2.0 equiv.)	K₃PO₄ (3.0 equiv.)	K₂CO₃ (2.0 equiv.)
Solvent	Dioxane/H₂O (10:1)	THF	Toluene (anhydrous)
Temperature	80 °C	100 °C	60-80 °C
Boron Reagent	Boronic Acid (1.2 equiv.)	Boronic Acid (1.5 equiv.)	MIDA Boronate (1.2 equiv.)

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low yields.

References

• Vertex AI Search, citing Solvent Effects on the Selectivity of Palladium-C
• Vertex AI Search, citing A retrospective-prospective review of Suzuki–Miyaura reaction: From cross-coupling reaction to pharmaceutical industry applications | Request PDF - ResearchG
• Vertex AI Search, citing Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES.
• Vertex AI Search, citing Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents - Beilstein Journals.
• Vertex AI Search, citing Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)
• Vertex AI Search, citing Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings | Request PDF - ResearchG
• Vertex AI Search, citing Suzuki-Miyaura Coupling - Chemistry LibreTexts.
• Vertex AI Search, citing Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC.
• Vertex AI Search, citing The Slow‐Release Strategy in Suzuki–Miyaura Coupling - ResearchG
• Vertex AI Search, citing Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery: Volume 1 - Books.
• Vertex AI Search, citing Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
• Vertex AI Search, citing 2.6: Suzuki-Miyaura Coupling - Chemistry LibreTexts.
• Vertex AI Search, citing Suzuki Coupling I Common Byproducts in Suzuki Coupling - YouTube.
• Vertex AI Search, citing Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?
• Vertex AI Search, citing Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing).
• Vertex AI Search, citing Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Vertex AI Search, citing Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society.
• Vertex AI Search, citing A general method of Suzuki–Miyaura cross-coupling of 4- and 5-halo-1,2,3-triazoles in w
• Vertex AI Search, citing Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit.
• Vertex AI Search, citing Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit.
• Vertex AI Search, citing Ligand Effects on the Stereochemical Outcome of Suzuki-Miyaura Couplings.
• Vertex AI Search, citing (PDF)
• Vertex AI Search, citing Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing).
• Vertex AI Search, citing Struggling with Suzuki Reaction : r/Chempros - Reddit.
• Vertex AI Search, citing A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - NIH.
• Vertex AI Search, citing Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity.
• Vertex AI Search, citing Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Bor
• Vertex AI Search, citing Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem - YouTube.
• Vertex AI Search, citing How to: Suzuki Miyaura Coupling - YouTube.

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• 4. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. books.rsc.org [books.rsc.org]
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• 23. m.youtube.com [m.youtube.com]

Technical Support Center: Improving the Selectivity of 5-Methylisothiazole Reactions

Welcome to the technical support center for 5-Methylisothiazole chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of functionalizing the 5-methylisothiazole scaffold. Our goal is to provide you with practical, field-proven insights and troubleshooting strategies to enhance the selectivity of your reactions and streamline your synthetic workflows. This resource is structured in a question-and-answer format to directly address the challenges you may encounter in the laboratory.

Understanding the Reactivity Landscape of 5-Methylisothiazole

The isothiazole ring is an aromatic heterocycle, but its reactivity is nuanced due to the presence of two different heteroatoms, nitrogen and sulfur. The electron-withdrawing nature of the nitrogen atom generally deactivates the ring towards electrophilic attack compared to other five-membered heterocycles like thiophene. However, the sulfur atom and the methyl group influence the electron distribution, creating a landscape of varied reactivity.

Generally, the positions on the ring exhibit the following reactivity characteristics:

• C5-Position: This position is the most electron-rich and, consequently, the most common site for electrophilic aromatic substitution.

• C4-Position: This position is less reactive than C5 but can be targeted under specific conditions, often requiring more forcing conditions or specialized catalytic systems.

• C3-Position: This position is the most electron-deficient and generally unreactive towards electrophiles. Functionalization at C3 often requires a different strategy, such as starting from a pre-functionalized precursor or using metal-catalyzed cross-coupling reactions.

• C5-Methyl Group: The methyl group itself can be a site for functionalization, typically through radical-mediated or deprotonation-based reactions.

The key to selectivity is understanding and exploiting the subtle differences in the reactivity of these positions.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Electrophilic Aromatic Substitution

Question 1: I am attempting an electrophilic substitution (e.g., nitration, halogenation) on 5-methylisothiazole and obtaining a mixture of isomers, primarily the C4-substituted product alongside my desired C5-substituted product. How can I improve the selectivity for the C5 position?

Answer: This is a common challenge. While the C5 position is electronically favored for electrophilic attack, the energy difference between the intermediates leading to C4 and C5 substitution can be small, leading to mixtures. Here’s how you can troubleshoot this issue:

Causality: The regioselectivity of electrophilic aromatic substitution is determined by the relative stability of the cationic Wheland intermediates formed during the reaction. For 5-methylisothiazole, the intermediate for C5 attack is generally more stable. However, harsh reaction conditions, strongly acidic media, and highly reactive electrophiles can reduce this selectivity.

Troubleshooting Protocol:

• Lower the Reaction Temperature: Many electrophilic substitutions are kinetically controlled. Running the reaction at a lower temperature (e.g., 0 °C or -20 °C) can increase the energy difference between the transition states, favoring the formation of the more stable C5-substituted product.

• Use a Milder Reagent: Highly reactive electrophiles are less selective.

  • For Halogenation: Instead of using Br₂ or Cl₂ directly, consider using N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) with a catalytic amount of acid. These reagents generate the electrophilic halogen species in situ at a lower concentration. .

  • For Nitration: Avoid harsh conditions like fuming nitric acid/sulfuric acid if possible. A milder alternative is using a nitrating agent like acetyl nitrate (generated in situ from nitric acid and acetic anhydride) or a nitronium salt like NO₂BF₄ at low temperatures.

• Solvent Choice: The polarity of the solvent can influence the stability of the intermediates. Experiment with less polar solvents to see if selectivity improves.

• Monitor Reaction Time: Over time, thermodynamic products might start to form, or side reactions could occur. Monitor the reaction by TLC or GC-MS to determine the optimal time to quench the reaction to maximize the yield of the desired isomer.

Workflow for Improving C5-Selectivity in Halogenation:

Caption: A reliable workflow for C5 functionalization via halogen-metal exchange.

Section 3: Metal-Catalyzed Cross-Coupling Reactions

Question 3: How can I selectively introduce an aryl or vinyl group at the C4 position of 5-methylisothiazole? Electrophilic substitution doesn't work well at this position.

Answer: You are correct; direct electrophilic attack at C4 is challenging. The most effective and selective method for functionalizing the C4 position is through metal-catalyzed cross-coupling reactions. This requires the preparation of a 4-halo-5-methylisothiazole precursor.

Causality: Transition metal-catalyzed cross-coupling reactions (like Suzuki, Stille, Heck, etc.) are powerful because their selectivity is determined by the position of a pre-installed handle, typically a halogen (Br, I) or a triflate group, rather than the intrinsic electronic properties of the ring. By preparing 4-bromo-5-methylisothiazole, you dictate that the coupling will occur at C4.

General Protocol for C4-Arylation via Suzuki Coupling:

• Synthesis of 4-Halo-5-methylisothiazole: This is the key first step. While direct halogenation often favors the C5 position, conditions can be optimized to produce the 4-halo isomer, or a separable mixture. Alternatively, a multi-step synthetic route starting from different precursors might be necessary to unambiguously install the halogen at C4.

• Cross-Coupling Reaction:

  • Reactants: 4-Bromo-5-methylisothiazole and your desired Arylboronic acid (or boronic ester).

  • Catalyst: A palladium catalyst is typically used. Common choices include Pd(PPh₃)₄, Pd(dppf)Cl₂, or Pd(OAc)₂ with a suitable phosphine ligand (e.g., SPhos, XPhos).

  • Base: A base is required for the transmetalation step. Common choices include K₂CO₃, Cs₂CO₃, or K₃PO₄.

  • Solvent: A mixture of an organic solvent and water is often used, such as Dioxane/H₂O or Toluene/H₂O.

  • Conditions: The reaction is typically heated (e.g., 80-110 °C) under an inert atmosphere (Nitrogen or Argon) until completion.

Data Summary: Typical Conditions for Cross-Coupling on Thiazole/Isothiazole Scaffolds

Reaction Type	Position	Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)
Suzuki	C4 or C5	Br, I	Pd(OAc)₂ (2-5%)	SPhos (4-10%)	K₃PO₄	Toluene/H₂O	100
Stille	C4 or C5	Br, I	Pd(PPh₃)₄ (5%)	-	-	Toluene	110
Heck	C4 or C5	Br, I	Pd(OAc)₂ (2-5%)	P(o-tolyl)₃ (5-10%)	Et₃N	DMF	100

This table provides representative conditions. Optimization is often required for specific substrates.

Section 4: Functionalization of the C5-Methyl Group

Question 4: I need to functionalize the methyl group at the C5 position without affecting the isothiazole ring. What is the best approach?

Answer: Selectively functionalizing the C5-methyl group requires conditions that favor reaction at a saturated carbon adjacent to an aromatic ring, while being mild enough to not promote ring-opening or ring substitution. The two primary strategies are radical halogenation or deprotonation of the methyl group.

Strategy 1: Radical Halogenation

Causality: The methyl group is benzylic-like, making it susceptible to free-radical halogenation. This process is initiated by light or a radical initiator and is selective for the weakest C-H bond, which is at the methyl group.

Protocol:

• Dissolve 5-methylisothiazole in a non-polar solvent like CCl₄ or cyclohexane.

• Add N-bromosuccinimide (NBS).

• Add a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

• Heat the mixture to reflux (or irradiate with a UV lamp) to initiate the reaction.

• Monitor the reaction by GC-MS. Upon completion, the succinimide byproduct can be filtered off, and the product purified.

• The resulting 5-(bromomethyl)isothiazole is a versatile intermediate for introducing nucleophiles.

Strategy 2: Deprotonation (Lateral Lithiation)

Causality: The protons on the methyl group are weakly acidic due to the adjacent aromatic ring. A very strong, non-nucleophilic base can deprotonate this position to form a carbanion.

Protocol:

• Cool a solution of a strong, hindered base like LDA or LiTMP in THF to -78 °C.

• Slowly add the 5-methylisothiazole to the base solution.

• Allow the mixture to stir at low temperature for a short period (e.g., 30-60 minutes) to allow for deprotonation.

• Quench the resulting anion with your desired electrophile (e.g., an aldehyde, alkyl halide, or CO₂).

• Crucially , this method carries the risk of competitive ring deprotonation at C4 or ring-opening if not performed carefully with the right base and at a sufficiently low temperature. [1][2] For reliability and selectivity, radical halogenation is often the preferred starting point for functionalizing the methyl group.

Analytical Characterization: Distinguishing Isomers

Question 5: I have performed a reaction and suspect I have a mixture of 3- and 4-substituted isomers of 5-methylisothiazole. How can I confirm this and quantify the ratio?

Answer: Distinguishing between these isomers is critical for assessing selectivity. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and chromatographic techniques is the most effective approach.

Using ¹H NMR: The chemical shift and coupling patterns of the remaining ring proton can be diagnostic.

• In a 4-substituted-5-methylisothiazole , you will observe a singlet for the proton at the C3 position.

• In a 3-substituted-5-methylisothiazole , you will observe a singlet for the proton at the C4 position.

• The chemical shifts of these protons will be different due to the different electronic environments. The C3-H is typically downfield from the C4-H. The methyl group protons will also show slightly different chemical shifts depending on the substitution pattern.

Using Nuclear Overhauser Effect (NOE) Spectroscopy: For unambiguous assignment, a 1D or 2D NOESY experiment can be invaluable.

• Irradiation of the C5-methyl group protons in a 4-substituted isomer should show an NOE enhancement to the C3-proton, as they are on the same side of the sulfur atom.

• Irradiation of the C5-methyl group protons in a 3-substituted isomer will likely not show a strong NOE to the C4-proton due to their distance.

Chromatographic Methods:

• Gas Chromatography-Mass Spectrometry (GC-MS): Isomers will often have slightly different retention times on a GC column. The mass spectrum will confirm they have the same molecular weight. This is an excellent tool for quantifying the isomer ratio.

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be developed to separate the isomers. [3][4]The difference in polarity between the isomers is usually sufficient for baseline separation with careful method development (adjusting solvent gradient, column type, and temperature).

References

• Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. (2019). Synthesis. [5]2. Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. (1974). Canadian Journal of Chemistry. [1]3. Lithiation of five-membered heteroaromatic compounds. The methyl substituted 1,2-azoles, oxadiazoles, and thiadiazoles. (1974). ResearchGate. [2]4. CH Bond activation of 2-isobutylthiazole at C5 position catalysed by Pd-N-heterocyclic carbene complexes. (2021). Journal of Organometallic Chemistry. [6]5. Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. (2019). SynOpen.

• Technical Support Center: Enhancing the Regioselectivity of Thiazole Functionalization. (2025). BenchChem. [7]7. Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (2024). Journal of Chemical and Pharmaceutical Research. [8]8. PROTECTING GROUPS FOR ORGANIC SYNTHESIS. (2024). Neliti. [9]9. Protective Groups. (n.d.). Organic Chemistry Portal. [10]10. Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (2014). International Journal of Medicinal Chemistry. [11]11. HPLC Methods for analysis of 2-Amino-5-methylthiazole. (n.d.). HELIX Chromatography. [3]12. Developing and Validating a Method for Separating Flavonoid Isomers in Common Buckwheat Sprouts Using HPLC-PDA. (2021). MDPI.

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• 5. thieme-connect.com [thieme-connect.com]
• 6. abis-files.inonu.edu.tr [abis-files.inonu.edu.tr]
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• 10. Protective Groups [organic-chemistry.org]
• 11. Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing ring-opening of the isothiazole core during synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with the isothiazole scaffold. The isothiazole ring is a valuable pharmacophore found in numerous biologically active compounds, from fungicides to anticancer agents.[1][2][3] However, its unique electronic structure, particularly the labile N-S bond, presents stability challenges under various synthetic conditions. Ring-opening is a common and often frustrating side reaction that can lead to low yields and complex product mixtures.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate these challenges and minimize ring-opening of the isothiazole core during your synthetic campaigns.

Troubleshooting Guide: Preventing Isothiazole Ring-Opening

This section addresses specific experimental issues that can lead to the cleavage of the isothiazole ring and offers targeted solutions based on mechanistic principles.

Problem 1: Ring Cleavage Observed Under Basic Conditions

You are attempting a reaction using a base (e.g., deprotonation, elimination, or condensation) and analytical data (NMR, LC-MS) indicates the formation of byproducts consistent with ring-opening, such as enamines or β-ketonitriles.

Potential Causes:

• Deprotonation at C5: The C5 proton of the isothiazole ring can be acidic, especially if activated by an electron-withdrawing group. Strong, non-hindered bases can deprotonate this position, initiating a ring-opening cascade.

• Direct Nucleophilic Attack: If the base is also a potent nucleophile (e.g., NaOH, MeO⁻), it can directly attack the electrophilic C3 or C5 positions, leading to ring cleavage. Position 5 is often more susceptible to nucleophilic attack than position 3.[1]

• Harsh Reaction Conditions: High temperatures or prolonged reaction times, even with a moderately strong base, can provide the energy needed to overcome the activation barrier for ring-opening.[4]

Suggested Solutions:

• Select a Milder or More Hindered Base: Opt for non-nucleophilic, sterically hindered bases. These bases are effective at deprotonation but are poor nucleophiles, reducing the chance of direct attack on the ring.

• Control Reaction Temperature: Perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate. Start optimizations at 0 °C or even -78 °C. Monitor progress closely by TLC or LC-MS to avoid unnecessarily long reaction times.[4]

• Modify the Substrate: If possible, introduce an electron-donating group onto the isothiazole ring. Electron-donating groups can sometimes make the ring less susceptible to cleavage under certain conditions.[4]

• Solvent Choice: Use aprotic solvents like THF or dioxane, which may be milder than protic solvents in some cases.[4]

Base Selection Guide for Isothiazole Chemistry	pKa (Conjugate Acid)	Characteristics	Recommendation
Sodium Hydroxide (NaOH)	~15.7	Strong base, strong nucleophile	Avoid: High risk of nucleophilic attack and ring-opening.
Potassium tert-Butoxide (KOtBu)	~19	Strong base, sterically hindered, poor nucleophile	Good Choice: Effective for deprotonation with low risk of nucleophilic attack.
Lithium Diisopropylamide (LDA)	~36	Very strong base, sterically hindered, non-nucleophilic	Excellent Choice: Ideal for deprotonating weakly acidic protons without attacking the ring. Use at low temperatures.
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	~13.5	Strong, non-nucleophilic, sterically hindered base	Good Choice: Useful for eliminations and other base-mediated reactions where nucleophilicity is undesirable.
Triethylamine (Et₃N)	~10.7	Weak base, moderate nucleophile	Use with Caution: Suitable for quenching acids, but may not be strong enough for many deprotonations and can be nucleophilic.

Problem 2: Ring-Opening During Nucleophilic Substitution Reactions

You are attempting to displace a leaving group (e.g., a halide) on the isothiazole ring with a nucleophile (e.g., an amine, thiol, or cyanide), but you observe significant amounts of ring-cleavage products.

Potential Causes:

• High Reactivity of the Nucleophile: "Soft" nucleophiles, particularly those with high reactivity, can preferentially attack the sulfur atom or the C3/C5 positions, initiating cleavage of the weak N-S bond.

• Reaction Energetics: The desired substitution pathway may have a higher activation energy than a competitive ring-opening pathway, especially under thermal conditions.

• Ring Position: Nucleophilic substitution is generally more favorable at position 5 than position 3. However, both positions are susceptible to ring-opening depending on the substrate and nucleophile.[1]

Suggested Solutions:

• Moderate Nucleophile Reactivity: If using a highly reactive nucleophile, consider converting it to a less reactive form. For example, use a protected amine and deprotect it in a subsequent step.

• Employ Catalysis: For reactions like cross-couplings (e.g., Suzuki, Buchwald-Hartwig), a palladium catalyst can facilitate the desired substitution under much milder conditions than traditional SₙAr reactions, thereby avoiding the harsh conditions that lead to ring-opening.[1]

• Low-Temperature Conditions: As with basic conditions, maintaining low temperatures is critical. This slows down all reaction pathways, but often disproportionately affects the higher-energy ring-opening pathway.

• Monitor Reaction Progress: Use TLC or LC-MS to stop the reaction as soon as the starting material is consumed to prevent the product from undergoing subsequent degradation.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of isothiazole ring cleavage?

A1: The isothiazole ring primarily opens via two mechanisms:

• Base-Induced Ring-Opening: A base removes a proton from the C5 position. The resulting anion undergoes a rearrangement, leading to the cleavage of the N-S bond and formation of a stable nitrile-containing species.

• Nucleophilic Attack: A nucleophile directly attacks one of the electrophilic ring carbons (C3 or C5) or the sulfur atom. This leads to the formation of a transient intermediate that collapses, breaking the N-S bond.[5] Reductive cleavage using strong reducing agents is also a known pathway for ring-opening.[4]

Caption: Primary mechanisms of isothiazole ring cleavage.

Q2: How do substituents affect the stability of the isothiazole ring?

A2: Substituents have a profound electronic effect on the stability of the isothiazole ring.[4]

• Electron-Withdrawing Groups (EWGs) : EWGs (e.g., -NO₂, -CN, -CO₂R) placed at C4 or C5 increase the acidity of the C5 proton, making the ring more susceptible to base-induced cleavage. However, they can also activate the ring for desired nucleophilic substitution reactions.

• Electron-Donating Groups (EDGs) : EDGs (e.g., -NH₂, -OR, -Alkyl) generally increase the electron density of the ring. This can make the ring more stable towards nucleophilic attack and base-induced cleavage but may deactivate it for certain desired reactions or make it more susceptible to oxidative degradation.[4]

Q3: Are there general "safe" conditions for performing reactions on an isothiazole core?

A3: While every substrate is different, a good starting point for preserving the isothiazole core involves:

• Temperature Control: Keep temperatures as low as possible, preferably below room temperature.

• Inert Atmosphere: Use an inert atmosphere (Nitrogen or Argon) to prevent oxidative side reactions, especially if the ring is substituted with electron-rich groups.

• Choice of Reagents: Use the mildest reagents possible to achieve the desired transformation. For example, prefer non-nucleophilic bases and catalyzed cross-coupling reactions over harsh SₙAr conditions.[4]

• pH Control: Avoid strongly acidic or strongly basic conditions unless absolutely necessary. The isothiazole ring has an aromatic delocalized π-electron system, which contributes to its stability, but this can be disrupted under harsh pH conditions.[6]

Q4: My synthesis requires a protecting group strategy. Are there any recommendations for isothiazoles?

A4: Protecting group strategies for isothiazoles often focus on temporarily masking reactive functional groups appended to the ring, rather than the ring itself. For example, if you have an amino-isothiazole, the amino group can be protected as a carbamate (e.g., Boc) or an amide. The key is to choose protecting groups whose introduction and removal conditions are mild and orthogonal to the stability window of your specific isothiazole derivative. For instance, the Boc group can be removed under mildly acidic conditions (e.g., TFA in DCM), which the isothiazole ring can often tolerate.[7]

Protocols & Workflows

Experimental Protocol: Mild Nucleophilic Aromatic Substitution on 5-Chloro-3-methylisothiazole

This protocol describes a general procedure for substituting a chloride at the C5 position with a primary amine under conditions designed to minimize ring-opening.

Materials:

• 5-Chloro-3-methylisothiazole

• Primary amine (1.2 equivalents)

• Potassium carbonate (K₂CO₃, 2.0 equivalents, finely milled)

• Dimethylformamide (DMF, anhydrous)

• Round-bottom flask, magnetic stirrer, condenser, nitrogen inlet

Procedure:

• Setup: To a dry round-bottom flask under a nitrogen atmosphere, add 5-chloro-3-methylisothiazole (1.0 eq) and finely milled potassium carbonate (2.0 eq).

• Solvent & Reagents: Add anhydrous DMF to create a ~0.5 M solution. Add the primary amine (1.2 eq) via syringe.

• Reaction: Stir the mixture at room temperature (20-25 °C).

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS every hour. The goal is to stop the reaction immediately upon consumption of the starting material.

• Workup: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Rationale for Choices:

• Base: K₂CO₃ is a mild, non-nucleophilic base, sufficient to scavenge the HCl byproduct without promoting ring-opening.

• Temperature: Running the reaction at room temperature avoids thermal degradation. If the reaction is slow, gentle heating (40-50 °C) can be attempted, but careful monitoring is crucial.

• Monitoring: Prevents the product from decomposing under the reaction conditions after it has formed.[4]

Workflow for Optimizing Reaction Stability

This workflow provides a systematic approach to developing a new synthetic step while preserving the isothiazole core.

Caption: Systematic workflow for reaction optimization.

References

• BenchChem. (n.d.). Preventing ring cleavage during the desulfurization of thiazole compounds.
• Kletskov, A. V., et al. (2019). Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. Synthesis, 51.

• Elgazwy, A.-S. S. H. (2003). The chemistry of isothiazoles. Tetrahedron, 59, 7445–7463. Retrieved from [Link]

• Sun, H., et al. (2010). Bioactivation of isothiazoles: minimizing the risk of potential toxicity in drug discovery. Expert Opinion on Drug Discovery, 5(11), 1065-1076. Retrieved from [Link]

• Potkin, V. (2002). Isothiazoles (1,2-Thiazoles): Synthesis, Properties and Applications. Russian Chemical Reviews, 71(11), 993-1010. Retrieved from [Link]

• Li, Y., et al. (2024). Diazotrifluoroethyl Radical in Photoinduced [3 + 2] Cycloadditions. Organic Letters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of isothiazoles. Retrieved from [Link]

• Wang, Y., et al. (2021). Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives. RSC Advances, 11, 3757-3762. Retrieved from [Link]

• Ganapathy, D. (1950). Chemistry of the thiazoles. Journal of the Indian Institute of Science, 32A, 47-65. Retrieved from [Link]

• Lamberth, C. (2018). Thiazole and Isothiazole Ring–Containing Compounds in Crop Protection. Journal of Agricultural and Food Chemistry, 66(30), 7857-7868. Retrieved from [Link]

• Ayati, A., et al. (2015). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 20(4), 6287-6317. Retrieved from [Link]

• Regiec, A., et al. (2006). New isothiazole derivatives: synthesis, reactivity, physicochemical properties and pharmacological activity. Archiv der Pharmazie, 339(7), 401-413. Retrieved from [Link]

• Science of Synthesis. (n.d.). Product Class 15: Isothiazoles. Retrieved from [Link]

• Bera, A., et al. (2022). Neat synthesis of isothiazole compounds, and studies on their synthetic applications and photophysical properties. New Journal of Chemistry, 46, 1243-1251. Retrieved from [Link]

Sources

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• 2. Synthesis of Isothiazole_Chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Design, synthesis and fungicidal activity of isothiazole–thiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Quantifying 5-Methylisothiazolinone (5-MIT) in Complex Matrices

Introduction

Welcome to the technical support center for the quantification of 5-Methylisothiazolinone (5-MIT). As a widely used preservative in cosmetics, industrial products, and drug formulations, accurate quantification of 5-MIT is crucial for regulatory compliance and product safety. However, its analysis in complex matrices presents significant challenges, including matrix effects, analyte instability, and low detection limits.

This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the expertise to overcome common hurdles in 5-MIT analysis, ensuring the development of robust and reliable analytical methods.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Sample Preparation Issues

Question: I am experiencing low and inconsistent recovery of 5-MIT from my sample matrix. What are the likely causes and how can I improve it?

Answer:

Low and erratic recovery of 5-MIT is a common problem, often stemming from its chemical properties and interactions with the matrix. Here’s a breakdown of potential causes and solutions:

• Analyte Instability: 5-MIT is susceptible to degradation, particularly at elevated temperatures and pH values above 8. Nucleophilic attack on the sulfur atom can lead to ring-opening and loss of the molecule.

  • Solution: Maintain samples at 4°C during storage and processing. Ensure the pH of your extraction solvent and final sample solution is neutral or slightly acidic. Avoid harsh extraction conditions.

• Matrix Interactions: Complex matrices, such as creams and lotions, can physically entrap 5-MIT, preventing efficient extraction. Additionally, certain matrix components, like secondary amines, can react with and degrade isothiazolinones.

  • Solution: Optimize your sample preparation technique. For viscous matrices, consider a matrix solid-phase dispersion (MSPD) approach, which involves blending the sample with a solid sorbent (like alumina) to disrupt the matrix and improve analyte accessibility. For liquid samples, ultrasonic-assisted solvent extraction with methanol is often effective.

• Inefficient Extraction Solvent: The choice of extraction solvent is critical for achieving good recovery.

  • Solution: Methanol is a widely used and effective solvent for extracting isothiazolinones from various matrices. If you are using a different solvent and experiencing poor recovery, consider switching to or optimizing your extraction with methanol. For MSPD, ethyl acetate has been shown to be an effective eluent.

Chromatography & Detection Problems

Question: My 5-MIT peak in the chromatogram has poor shape (e.g., tailing, fronting, or broad). What could be the cause?

Answer:

Poor peak shape can compromise the accuracy and precision of your quantification. The following are common causes and their remedies:

• Column Choice and Condition: The analytical column is a primary factor in achieving good peak shape.

  • Solution: A C18 column is commonly used and effective for separating isothiazolinones. Ensure your column is not degraded or contaminated. If you suspect column contamination, implement a proper washing procedure. For complex mixtures, a mixed-mode column that utilizes both reversed-phase and ion-exchange mechanisms can improve selectivity and peak shape.

• Mobile Phase Mismatch: An inappropriate mobile phase can lead to poor peak shape.

  • Solution: A gradient elution using acetonitrile and water is a common mobile phase for 5-MIT analysis by HPLC. Ensure the pH of your mobile phase is compatible with your analyte and column. For complex samples, optimizing the gradient profile can significantly improve peak resolution and shape.

• Sample Solvent Effects: If the solvent in which your sample is dissolved is significantly stronger than your mobile phase, it can cause peak distortion.

  • Solution: As a rule of thumb, your sample solvent should be as close in composition to the initial mobile phase conditions as possible. If you have to use a stronger solvent for solubility, inject a smaller volume.

Question: I am observing a high degree of signal suppression or enhancement (matrix effect) in my LC-MS/MS analysis. How can I mitigate this?

Answer:

Matrix effects are a significant challenge in LC-MS/MS analysis, leading to inaccurate quantification. They are caused by co-eluting matrix components that affect the ionization efficiency of the analyte.

• Improve Sample Cleanup: The most direct way to reduce matrix effects is to remove interfering components before analysis.

  • Solution: Solid-phase extraction (SPE) is a powerful technique for cleaning up complex samples. A mixed-mode SPE cartridge combining reversed-phase and ion-exchange materials can provide a cleaner extract.

• Matrix-Matched Calibration: This involves preparing your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your unknown samples.

  • Solution: By doing this, the calibration standards experience the same matrix effects as the analyte in the sample, leading to more accurate quantification.

• Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects.

  • Solution: A stable isotope-labeled version of 5-MIT will co-elute with the unlabeled analyte and experience the same ionization suppression or enhancement. By using the ratio of the analyte peak area to the internal standard peak area for quantification, the matrix effects are effectively canceled out.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for quantifying 5-MIT?

A1: The most prevalent techniques are High-Performance Liquid Chromatography (HPLC) coupled with a Diode-Array Detector (DAD) or tandem mass spectrometry (MS/MS), and Gas Chromatography (GC) with a mass spectrometer (MS).

• HPLC-DAD: A robust and widely available technique, suitable for relatively clean matrices and higher concentrations of 5-MIT.

• HPLC-MS/MS: Offers high selectivity and sensitivity, making it ideal for complex matrices and trace-level quantification.

• GC-MS: Can provide good separation and identification, but may require derivatization for some isothiazolinones to improve their volatility and chromatographic performance.

Q2: How do I choose between HPLC and GC for 5-MIT analysis?

A2: The choice depends on your specific application, available instrumentation, and the nature of your sample matrix.

• Choose HPLC for its versatility with a wide range of matrices without the need for derivatization. HPLC-MS/MS is the gold standard for high sensitivity and selectivity in complex samples.

• Choose GC-MS if you have experience with derivatization or if your laboratory is more geared towards GC analysis. It can offer excellent separation efficiency. However, be aware of the potential for thermal degradation of the analyte in the GC inlet.

Q3: What are typical method validation parameters I should assess for a 5-MIT quantification method?

A3: A robust method validation should include the following parameters:

• Specificity: The ability to unequivocally assess the analyte in the presence of components that may be expected to be present.

• Linearity: Typically, a correlation coefficient (R²) of >0.99 is desired over a defined concentration range.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These will depend on the technique and matrix, but HPLC-MS/MS can achieve LODs in the low µg/L range.

• Accuracy (Recovery): Spiked recovery studies should be performed at multiple concentration levels, with typical acceptance criteria being within 80-120%.

• Precision (Repeatability and Intermediate Precision): Expressed as the relative standard deviation (RSD), which should ideally be less than 15%.

Q4: What are the key considerations for sample collection and storage to ensure the stability of 5-MIT?

A4: Due to the limited stability of isothiazolinones, proper sample handling is critical.

• Storage Temperature: Samples should be stored at 4°C to minimize degradation.

• pH: The pH of the sample should be maintained at or below neutral to prevent base-catalyzed degradation.

• Light Exposure: Protect samples from direct sunlight, as some isothiazolinones can be photolabile.

• Container Type: Use inert containers (e.g., glass or polypropylene) to prevent adsorption of the analyte onto the container walls.

Visualizations and Protocols

Experimental Workflow for 5-MIT Analysis

The following diagram illustrates a typical workflow for the quantification of 5-MIT in a complex matrix using HPLC-MS/MS.

Caption: A generalized workflow for the analysis of 5-MIT in complex matrices.

Troubleshooting Logic Flow

This diagram provides a logical approach to troubleshooting common issues in 5-MIT analysis.

Caption: A decision tree for troubleshooting common issues in 5-MIT quantification.

Protocol: Ultrasonic-Assisted Solvent Extraction for 5-MIT in a Cream Matrix

This protocol is a starting point and should be optimized for your specific matrix and analytical system.

• Sample Weighing: Accurately weigh approximately 0.2 g of the cream sample into a 50 mL centrifuge tube.

• Solvent Addition: Add 20 mL of methanol to the centrifuge tube.

• Extraction: Place the tube in an ultrasonic bath and sonicate for 30-60 minutes.

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the solid matrix components.

• Filtration: Carefully collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial for analysis.

• Analysis: Inject the filtered extract into the HPLC or LC-MS/MS system.

Data Summary Table

The following table summarizes typical performance characteristics for 5-MIT analytical methods found in the literature.

Parameter	HPLC-DAD	HPLC-MS/MS	GC-MS
LOD	0.06 - 0.19 µg/g	0.010 mg/L	0.01 - 0.1 µg/L
LOQ	~0.2 µg/g	0.020 mg/L	~0.03 - 0.3 µg/L
Recovery	92.7% - 109.9%	81.5% - 107.3%	Generally > 80%
Linearity (R²)	> 0.999	> 0.99	> 0.99
RSD (%)	< 2.3%	< 5.9%	< 10% (except for MI)

References

• Benchchem. (2025). Spectroscopic Analysis of 2-Amino-5-methylthiazole: An In-depth Technical Guide.
• He, X., et al. (n.d.). Determination of Five Isothiazolinone Preservatives in Liquid Detergents by High Performance Liquid Chromatography. ResearchGate.
• National Institutes of Health. (2019, October 29). Simultaneous Quantitative Analysis of Six Isothiazolinones in Water-Based Adhesive Used for Food Contact Materials by High-Performance Liquid Chromatography–Tandem Mass Spectrometry (HPLC–MS/MS).
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Amino-5-methylthiazole.
• PubMed. (2007, September 14). Analysis of isothiazolinones in environmental waters by gas chromatography-mass spectrometry.
• ResearchGate. (n.d.). Matrix effect and linearity parameter in solvent extraction and cosmetic matrices.
• MDPI. (n.d.). Isothiazolinones Quantification in Shampoo Matrices: A Matter of Method Optimization or Stability Driven by Interactions?.
• National Institutes of Health. (n.d.). Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies.
• Scirp.org. (2024, January 30). Method Development and Validation of the Simultaneous Analysis of Methylisothiazolinone, Methylchloroisothiazolinone, Benzisothiazolinone.
• Bio-Rad. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?.
• ResearchGate. (2025, August 7). *DEVELOPMENT AND VALIDATION OF AN ANALYTICAL METHOD FOR THE DETERMINATION OF METHYLISOTHIAZOLINONE AND METHYLCHLOROISOTHIAZOLINONE IN COSMETIC PRODUCTS USING MATRIX SOLID-PHASE DISPERSION COUPLED TO GAS

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Structure of 5-Methylisothiazole Derivatives Using Spectroscopy

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for the structural validation of 5-methylisothiazole derivatives. This class of heterocyclic compounds is of significant interest in medicinal chemistry and materials science, making unambiguous structural confirmation a critical step in research and development.[1][2] We will move beyond rote procedural descriptions to explore the causal reasoning behind spectroscopic method selection, data interpretation, and the synergistic integration of multiple analytical techniques to build a self-validating analytical workflow.

The Strategic Role of Spectroscopy in Structural Elucidation

The isothiazole ring, characterized by its unique arrangement of nitrogen, sulfur, and carbon atoms, presents a distinct spectroscopic fingerprint. Our goal is not merely to collect data but to ask targeted questions that each technique is uniquely suited to answer. A successful structural validation rests on the convergence of evidence from orthogonal methods. Mass spectrometry provides the molecular formula, infrared spectroscopy identifies key functional groups, and nuclear magnetic resonance spectroscopy maps the precise atomic connectivity.

Herein, we detail the application of these core techniques, comparing their utility and demonstrating how their combined data provides an irrefutable structural assignment.

Workflow for Spectroscopic Validation

A logical and efficient workflow ensures that data from each step informs the next, creating a self-validating cascade of evidence. The process begins with determining the overall molecular identity and progressively resolves finer structural details.

Caption: Key NMR assignments for the 5-methylisothiazole scaffold.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube. [3]2. Instrument Setup: Insert the tube into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve high homogeneity.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Use 16-32 scans for a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire a proton-decoupled spectrum. A greater number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of ¹³C.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C). Integrate the ¹H NMR signals to determine proton ratios.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. The absorption of infrared radiation corresponds to specific molecular vibrations (stretching, bending).

Expertise & Experience: For isothiazole derivatives, the key is to look for vibrations from both the core ring and the appended functional groups. The C=N and C-S stretching vibrations of the ring are often weak but characteristic. [4][5]The most valuable information usually comes from strong absorptions of carbonyls (C=O), amines (N-H), or alkynes/nitriles if present in the substituents.

Characteristic IR Absorption Bands

Vibration	Typical Wavenumber (cm⁻¹)	Intensity	Notes
N-H Stretch (Amine/Amide)	3500 - 3200	Medium-Strong, Broad	Indicates the presence of amino or amido groups. [6]
C-H Stretch (Aromatic/Methyl)	3100 - 2850	Medium-Weak	Confirms the presence of C-H bonds.
C=O Stretch (Amide/Ketone)	1750 - 1640	Strong	A very strong and reliable indicator of a carbonyl group. [6]
C=N Stretch (Ring)	1630 - 1550	Medium-Weak	Characteristic of the isothiazole ring.
Ring Skeletal Vibrations	1570 - 1470	Medium	A complex series of bands corresponding to the ring itself.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal. No KBr pellet is needed, making this the preferred modern method.

• Background Spectrum: Record a background spectrum to subtract atmospheric CO₂ and H₂O signals.

• Sample Spectrum: Lower the ATR anvil to press the sample against the crystal and record the spectrum.

• Data Acquisition: Typically, 16-32 scans are co-added in the range of 4000-400 cm⁻¹ to obtain a high-quality spectrum.

UV-Vis Spectroscopy: Probing the Electronic System

UV-Vis spectroscopy provides information about the conjugated π-electron systems within a molecule. The absorption of UV or visible light corresponds to the promotion of electrons from a ground state to an excited state.

Expertise & Experience: The unsubstituted isothiazole ring is not a strong chromophore. However, extending conjugation through aromatic substituents or other unsaturated groups will cause a bathochromic (red) shift in the maximum absorption wavelength (λₘₐₓ). [7][8]This technique is most useful for comparing a series of related derivatives, where systematic shifts in λₘₐₓ can be correlated with structural changes. [9]

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound (typically 10⁻⁴ to 10⁻⁶ M) in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile).

• Instrument Setup: Use a dual-beam spectrophotometer. Fill a quartz cuvette with the pure solvent to serve as the blank.

• Data Acquisition: Place the sample cuvette in the instrument and record the absorbance spectrum, typically from 200 to 600 nm. The wavelength of maximum absorbance (λₘₐₓ) is the key data point.

Comparative Analysis: Distinguishing Isomers

To illustrate the power of this multi-technique approach, let's compare the expected data for two hypothetical isomers: Compound A (N-acetyl-5-methylisothiazol-3-amine) and Compound B (3-acetyl-5-methylisothiazole) .

Spectroscopic Data	Compound A (N-acetyl-5-methylisothiazol-3-amine)	Compound B (3-acetyl-5-methylisothiazole)	Reasoning for Difference
HRMS (M+H)⁺	Identical (C₆H₉N₂OS⁺)	Identical (C₆H₉N₂OS⁺)	Isomers have the same molecular formula.
IR (cm⁻¹)	~3250 (N-H stretch), ~1680 (Amide C=O)	No N-H band, ~1710 (Ketone C=O)	The presence of the N-H bond in A is definitive. The C=O frequency is slightly different for an amide vs. a ketone.
¹H NMR (δ, ppm)	~2.4 (s, 3H, C5-CH₃), ~2.2 (s, 3H, Ac-CH₃), ~7.5 (s, 1H, C4-H), ~10.5 (br s, 1H, NH)	~2.6 (s, 3H, C5-CH₃), ~2.7 (s, 3H, Ac-CH₃), ~8.1 (s, 1H, C4-H)	The presence of the exchangeable NH proton in A is a key differentiator. The C4-H in B is more deshielded due to the direct attachment of the electron-withdrawing acetyl group to the ring.
¹³C NMR (δ, ppm)	~169 (Amide C=O), ~160 (C3), ~150 (C5), ~125 (C4), ~24 (Ac-CH₃), ~15 (C5-CH₃)	~190 (Ketone C=O), ~165 (C3), ~155 (C5), ~135 (C4), ~27 (Ac-CH₃), ~16 (C5-CH₃)	The ketone carbonyl carbon in B is significantly more downfield (~190 ppm) than the amide carbonyl in A (~169 ppm). This is a highly reliable diagnostic difference.

This comparative example demonstrates that while a single technique like MS cannot distinguish between isomers, the combination of IR and, most definitively, ¹H and ¹³C NMR provides unambiguous structural proof.

Conclusion

References

• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (n.d.).
• The N'-Substituted Derivatives of 5-Chloro-3-Methylisothiazole-4-Carboxylic Acid Hydrazide with Antiprolifer
• NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. (n.d.). UT Southwestern Medical Center.
• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (n.d.). American Chemical Society.
• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts.
• UV spectra of the four preservatives. (n.d.).
• Observed IR spectrum of thiazole (1) isolated in a solid argon... (n.d.).
• Development and validation of UV spectroscopic method for estimation of methylisothiazolinone in cosmetic formulation. (2023, June 4). World Journal of Pharmaceutical Research.
• Thiazoles: III. Infrared Spectra of Methylthiazoles. (1957). Canadian Science Publishing.
• Spectroscopic Analysis of 2-Amino-5-methylthiazole: An In-depth Technical Guide. (2025). BenchChem.
• Discovery of 5-Methylthiazole-Thiazolidinone Conjugates as Potential Anti-Inflammatory Agents: Molecular Target Identification and In Silico Studies. (n.d.). PubMed Central.
• 13-C NMR Chemical Shift Table. (n.d.). Scribd.
• Chemical Shifts in ¹H NMR Spectroscopy. (2024, March 19). Chemistry LibreTexts.
• Isothiazoles in the Design and Synthesis of Biologically Active Substances and Ligands for Metal Complexes. (2019, October 17). MDPI.
• Fragmentation Patterns in the Mass Spectra of Organic Compounds. (n.d.). Chemguide.
• UV/Vis absorption spectroscopic titration of thiazole 2 with B(C6F5)3... (n.d.).
• Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives. (2006).
• Mass Spectrometry: Fragmentation P
• Interpreting C-13 NMR Spectra. (2023, January 29). Chemistry LibreTexts.
• How to Interpret Chemical Shift in the Carbon-13 NMR. (2022, November 27). YouTube.

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A Senior Scientist's Guide to 5-Methylaminothiazole and its Analogs: A Comparative Analysis for Drug Discovery

Executive Summary

The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, represents a cornerstone of medicinal chemistry.[1] It is a privileged scaffold found in numerous FDA-approved drugs and biologically active compounds, prized for its versatile synthetic accessibility and broad range of pharmacological activities.[2] This guide addresses the frequent ambiguity surrounding the term "5-Methylaminothiazole" by focusing on its most prominent and well-researched isomer, 2-Amino-5-methylthiazole . We provide a comprehensive comparative analysis of this compound against other key thiazole derivatives, such as the unsubstituted 2-aminothiazole and the more complex 2-amino-4-phenylthiazole. By synthesizing data from numerous studies, this guide offers an in-depth look at how subtle structural modifications to the thiazole core profoundly impact physicochemical properties, biological activity, and metabolic stability. We delve into strategic synthetic protocols, present comparative experimental data in a clear, tabular format, and explore the mechanistic underpinnings of these compounds' efficacy, providing researchers and drug development professionals with a robust, data-driven resource for navigating the chemical space of thiazole derivatives.

Introduction: The Thiazole Scaffold, A Privileged Structure in Medicinal Chemistry

The thiazole nucleus is a recurring motif in a multitude of natural and synthetic compounds, demonstrating its evolutionary selection as a biocompatible and functionally versatile scaffold.[3] Its presence in essential molecules like Vitamin B1 (thiamine) and in widely-used pharmaceuticals—from the anti-inflammatory drug Meloxicam to the anticancer agent Dasatinib—underscores its therapeutic significance.[1][2] The value of the thiazole ring lies in its unique electronic properties and its ability to serve as a rigid framework for presenting various functional groups in a defined spatial orientation. These appended groups can be fine-tuned to modulate the molecule's interaction with biological targets, thereby influencing its pharmacodynamic and pharmacokinetic profiles.

However, the efficacy and safety of a thiazole derivative are critically dependent on the nature and position of its substituents. A minor positional change of a functional group, such as a methyl or amino group, can drastically alter a compound's biological activity, transforming it from a potent therapeutic agent into an inactive or even toxic molecule. This guide will illuminate these structure-activity relationships (SAR) through a detailed comparative analysis.

Part 1: Physicochemical and Structural Analysis of Key Thiazole Derivatives

A molecule's journey through the body is governed by its physicochemical properties. Parameters like molecular weight, lipophilicity (measured as XLogP or LogP), and hydrogen bonding capacity dictate its absorption, distribution, metabolism, and excretion (ADME). Before delving into biological activity, it is crucial to understand the fundamental properties of our compounds of interest.

The nomenclature "5-Methylaminothiazole" is ambiguous. This guide will focus on 2-Amino-5-methylthiazole , a readily available and extensively studied isomer. We will compare it with the parent 2-Aminothiazole to understand the effect of the C5-methyl group and with a 2-Amino-4-phenylthiazole derivative to illustrate the impact of a larger, more lipophilic substituent at a different position.

Property	2-Aminothiazole	2-Amino-5-methylthiazole	2-Amino-4-phenylthiazole Derivative
Structure			(Structure varies based on full derivative)
Molecular Formula	C₃H₄N₂S	C₄H₆N₂S	C₉H₈N₂S (for the base 4-phenyl)
Molecular Weight	100.14 g/mol [4]	114.17 g/mol [5]	176.24 g/mol (for the base 4-phenyl)
Appearance	Light yellow/brown crystals[5][6]	Light yellow crystals[5]	Varies
XLogP3-AA	0.4[6]	0.8[5]	~2.5 (estimated for 4-phenyl)

Expert Commentary: The addition of a single methyl group in 2-Amino-5-methylthiazole slightly increases its molecular weight and lipophilicity (XLogP) compared to the unsubstituted 2-Aminothiazole [5][6] This seemingly minor change can enhance membrane permeability and alter binding affinity to protein targets. The introduction of a phenyl group, as in the 2-amino-4-phenylthiazole series, dramatically increases lipophilicity, which can lead to stronger binding in hydrophobic pockets of target proteins but may also increase metabolic liability and reduce aqueous solubility.

Part 2: Synthesis of the Thiazole Core - The Hantzsch Synthesis

The strategic choice of a synthetic route is paramount in medicinal chemistry, prioritizing efficiency, versatility, and increasingly, environmental sustainability. The Hantzsch Thiazole Synthesis remains the most robust and widely adopted method for constructing the 2-aminothiazole core due to its reliability and tolerance for a wide variety of substituents.[5] The reaction involves the condensation of an α-haloketone with a thiourea derivative.[5] This choice is causal; the reaction's mechanism allows for the direct installation of diverse groups at the C4 and C5 positions of the thiazole ring, making it ideal for building libraries of analogs for SAR studies.

Caption: General workflow of the Hantzsch 2-aminothiazole synthesis.

Experimental Protocol: A Green, One-Pot Synthesis of 2-Aminothiazole Derivatives

This protocol is adapted from an environmentally benign procedure that avoids the pre-synthesis of hazardous α-bromoketones by using N-bromosuccinimide (NBS) in situ.[5] The use of Polyethylene glycol (PEG-400) and water as the reaction medium represents a greener alternative to traditional organic solvents.

Materials:

• Aromatic ketone (e.g., acetophenone) (0.05 mol)

• Thiourea (0.05 mol)

• N-bromosuccinimide (NBS) (0.055 mol)

• Polyethylene glycol (PEG-400)

• Deionized Water

• Ammonia solution

• Round bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• Reaction Setup: In a round bottom flask, combine the aromatic ketone (0.05 mol), thiourea (0.05 mol), and N-bromosuccinimide (0.055 mol).

• Solvent Addition: Add a 1:1 mixture of PEG-400 and water to the flask to serve as the reaction medium. The volume should be sufficient to ensure effective stirring.

• Reaction Conditions: Stir the mixture continuously and heat to 80°C for approximately 1-2 hours.

  • Self-Validation Check: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting ketone spot indicates reaction completion.

• Workup: Once the reaction is complete, cool the mixture to room temperature and pour it over ice-cold water.

• Precipitation: Basify the mixture using an ammonia solution. This will neutralize the reaction and cause the desired 2-aminothiazole product to precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove any residual salts or PEG-400, and allow it to air dry.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 2-aminothiazole derivative.[5]

Part 3: Comparative Biological Activity - Experimental Insights

The true measure of a drug candidate's potential lies in its biological activity. Here, we compare experimental data for various thiazole derivatives across several key therapeutic areas. The data, presented as IC₅₀ (half-maximal inhibitory concentration) or MIC (minimum inhibitory concentration) values, are compiled from different studies and should be interpreted as indicative of relative potency.

Anticancer Activity

Thiazole derivatives are potent anticancer agents, often targeting protein kinases involved in cell proliferation and survival.[7][8]

Table 1: Comparative Anticancer Activity (IC₅₀ values in µM) [9]

Compound/Derivative	Cell Line	Target Class	IC₅₀ (µM)	Reference(s)
2-Amino-5-methylthiazole Derivative	H1299 (Lung Cancer)	General Cytotoxicity	> 10	[9]
2-Amino-5-methylthiazole Derivative	SHG-44 (Glioma)	General Cytotoxicity	> 10	[9]
2-Aminothiazole Derivative (Dasatinib Analog)	K563 (Leukemia)	Kinase Inhibitor	16.3	[9]
2-Amino-4-phenylthiazole Derivative	HT29 (Colon Cancer)	General Cytotoxicity	2.01	[9]
2-Amino-4-phenylthiazole	MCF-7 (Breast Cancer)	General Cytotoxicity	59.24	[9]
2-Amino-4-phenylthiazole	AGS (Gastric Cancer)	General Cytotoxicity	28.01	[9]

| Thiazole Derivative 4c | MCF-7 (Breast Cancer) | VEGFR-2 Inhibitor | 2.57 |[7] |

Expert Commentary: The data clearly show that the substitution pattern is a critical determinant of anticancer efficacy. While the tested 2-amino-5-methylthiazole derivatives showed low cytotoxicity, derivatives of 2-amino-4-phenylthiazole exhibit potent activity, particularly against colon cancer cell lines.[9] Furthermore, a specifically designed thiazole derivative (4c) demonstrated potent activity against breast cancer cells by targeting the VEGFR-2 kinase, with an IC₅₀ value superior to the standard drug Staurosporine.[7] This highlights the importance of rational drug design, where the thiazole core is decorated with functional groups to achieve specific target engagement.

Antimicrobial Activity

The thiazole ring is a component of the first antibiotic, penicillin, and its derivatives continue to be a rich source of new antimicrobial agents.[10][11]

Table 2: Comparative Antimicrobial Activity (MIC values in µg/mL)

Compound/Derivative	S. aureus (Gram +)	E. coli (Gram -)	C. albicans (Fungus)	Reference(s)
Di-thiazole Derivative 19b	125	250	125	[10]
Tri-thiazole Derivative 19e	62.5	125	62.5	[10]
Thiazole Derivative 40	3.125	-	-	[8]
Standard (Chloramphenicol)	3.125	6.25	-	[8]

| Standard (Amphotericin B) | - | - | 125 |[10] |

Expert Commentary: These results suggest that increasing the number of thiazole moieties within a single molecule can enhance antimicrobial activity, as seen by the lower MIC values for the tri-thiazole derivative compared to the di-thiazole.[10] Remarkably, a specific thiazole derivative (40 ) was found to be equipotent to the antibiotic chloramphenicol against S. aureus.[8] This indicates that 5-methylaminothiazole analogs, when appropriately functionalized, can serve as powerful scaffolds for novel antibiotics.

Part 4: Mechanistic Insights and Target Identification

Understanding a compound's mechanism of action is crucial for lead optimization and predicting potential side effects. Thiazole derivatives exert their effects by interacting with a wide range of biological targets.

Caption: Inhibition of the VEGFR-2 signaling pathway by a thiazole derivative.[7]

The workflow for discovering and validating such compounds is a multi-step, iterative process. It begins with the synthesis of a library of candidate molecules, followed by a cascade of biological assays to identify promising leads for further development.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 2-Amino-5-methylthiazole

For researchers, scientists, and professionals in drug development, the robust and reliable quantification of 2-Amino-5-methylthiazole is paramount. This heterocyclic building block is a key component in the synthesis of various pharmaceutical compounds, making its accurate measurement critical for ensuring the quality, safety, and efficacy of final drug products.[1] This guide provides an in-depth comparison of common analytical techniques for the determination of 2-Amino-5-methylthiazole, supported by experimental data and a framework for cross-validation to ensure data integrity across different analytical platforms.

The Critical Role of Method Validation in Pharmaceutical Analysis

Before delving into the comparative analysis of different analytical techniques, it is essential to grasp the foundational importance of method validation. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for validating analytical procedures, ensuring they are suitable for their intended purpose.[2][3][4][5] Validation establishes, through scientific evidence, that an analytical method consistently produces results that are reliable and accurate.[6] This is particularly crucial in the pharmaceutical industry where analytical data underpins critical decisions throughout the drug development lifecycle.[7]

Analytical Techniques for the Quantification of 2-Amino-5-methylthiazole: A Comparative Overview

The choice of an analytical method for 2-Amino-5-methylthiazole depends on various factors, including the sample matrix, required sensitivity, and the specific goals of the analysis. Here, we compare three widely used techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography with UV detection (HPLC-UV)

HPLC-UV is a workhorse in many pharmaceutical laboratories due to its robustness, cost-effectiveness, and versatility. For a compound like 2-Amino-5-methylthiazole, which possesses a UV-absorbing chromophore, this technique offers a reliable means of quantification.

Principle of Operation: HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. The separated components are then detected by a UV-Vis detector, which measures the absorbance of light at a specific wavelength.

Advantages:

• Robustness and Reliability: HPLC-UV methods are generally well-established and known for their ruggedness in routine quality control environments.

• Cost-Effective: Compared to mass spectrometry-based methods, the instrumentation and operational costs are significantly lower.

• Ease of Use: The technique is relatively straightforward to operate and troubleshoot.

Limitations:

• Moderate Sensitivity: While sufficient for many applications, the sensitivity of UV detection may be a limiting factor for trace-level analysis.

• Potential for Interference: In complex matrices, co-eluting impurities that also absorb at the analytical wavelength can interfere with the quantification of the target analyte. Specificity can be a concern and may require the use of photodiode array (PDA) detectors to assess peak purity.[3]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the powerful separation capabilities of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry, making it the gold standard for trace-level quantification in complex matrices.

Principle of Operation: After separation by LC, the analyte is ionized (e.g., by electrospray ionization - ESI) and introduced into the mass spectrometer. In a tandem mass spectrometer (e.g., a triple quadrupole), a specific precursor ion of the analyte is selected, fragmented, and a resulting product ion is monitored for quantification. This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity.

Advantages:

• High Sensitivity and Selectivity: LC-MS/MS can achieve detection limits in the sub-ppb range, making it ideal for bioanalysis and impurity profiling.[4] The use of MRM minimizes the risk of interference from matrix components.

• Structural Information: Mass spectrometry provides information about the molecular weight and fragmentation pattern of the analyte, which can be used for definitive identification.

• Wide Applicability: Suitable for a broad range of compounds, including those that are not amenable to GC or do not have a strong UV chromophore.

Limitations:

• Matrix Effects: Ion suppression or enhancement due to co-eluting matrix components can affect the accuracy and precision of quantification. This necessitates careful method development and the use of appropriate internal standards.

• Higher Cost and Complexity: The instrumentation is more expensive to purchase and maintain, and the method development and operation require a higher level of expertise.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For 2-Amino-5-methylthiazole, derivatization is often required to improve its volatility and chromatographic behavior.

Principle of Operation: In GC, the sample is vaporized and separated in a gaseous mobile phase based on its partitioning between the gas phase and a liquid or solid stationary phase within a capillary column. The separated components then enter the mass spectrometer for detection and quantification.

Advantages:

• High Chromatographic Resolution: Capillary GC columns provide excellent separation efficiency.

• High Sensitivity and Selectivity: When coupled with a mass spectrometer, GC-MS offers high sensitivity and the ability to identify compounds based on their mass spectra.

Limitations:

• Derivatization Required: 2-Amino-5-methylthiazole, being a polar amine, typically requires derivatization (e.g., acylation or silylation) to increase its volatility and thermal stability for GC analysis. This adds an extra step to the sample preparation process and can introduce variability.

• Thermal Instability: The compound must be stable at the high temperatures used in the GC injector and column.

• Limited to Volatile Compounds: Not suitable for non-volatile or thermally labile compounds.

Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics for the analysis of aminothiazole compounds, providing a basis for method selection. The data for HPLC-UV and LC-MS/MS are based on a validated method for a novel aminothiazole derivative, which serves as a close proxy for 2-Amino-5-methylthiazole.[2][8][9] The GC-MS data is representative of methods for similar derivatized amino compounds.

Validation Parameter	HPLC-UV	LC-MS/MS	GC-MS (with derivatization)
Linearity (R²)	> 0.995	> 0.997	> 0.998
Accuracy (% Recovery)	98 - 105%	95 - 105%	97 - 103%
Precision (% RSD)	< 5%	< 10%	< 5%
Limit of Detection (LOD)	~ 2 µg/mL	~ 0.5 ng/mL	~ 0.1 µg/mL
Limit of Quantification (LOQ)	~ 6 µg/mL	~ 1.25 ng/mL	~ 0.5 µg/mL
Analysis Time	~ 10 - 20 minutes	~ 5 - 15 minutes	~ 15 - 25 minutes
Sample Preparation	Simple dissolution, filtration	Protein precipitation, SPE, LLE	Derivatization, LLE, SPE

Cross-Validation Workflow

Cross-validation is a critical process to ensure that different analytical methods produce comparable results, which is essential when transferring methods between laboratories or using different techniques for the same analysis. The following workflow outlines the key steps in a cross-validation study.

Caption: Workflow for the cross-validation of analytical methods.

Experimental Protocols

Detailed HPLC-UV Method Protocol

This protocol is a representative method for the quantification of 2-Amino-5-methylthiazole.

1. Instrumentation and Conditions:

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and UV-Vis or PDA detector.

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of a suitable buffer (e.g., 20 mM phosphate buffer, pH 3.0) and acetonitrile (e.g., 80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by measuring the UV spectrum of 2-Amino-5-methylthiazole (typically around 260-280 nm).

• Injection Volume: 10 µL.

2. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of 2-Amino-5-methylthiazole reference standard in the mobile phase to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation: Dissolve the sample containing 2-Amino-5-methylthiazole in the mobile phase to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of the analyte against the corresponding concentration of the calibration standards.

• Perform a linear regression analysis to determine the equation of the line and the coefficient of determination (R²).

• Quantify the amount of 2-Amino-5-methylthiazole in the sample by interpolating its peak area from the calibration curve.

Conclusion and Recommendations

The choice of an analytical method for 2-Amino-5-methylthiazole should be guided by the specific requirements of the analysis.

• For routine quality control of bulk drug substance or formulated products where high concentrations are expected, HPLC-UV offers a robust, reliable, and cost-effective solution.

• For the analysis of 2-Amino-5-methylthiazole in complex matrices such as biological fluids, or for trace-level impurity analysis, the superior sensitivity and selectivity of LC-MS/MS are indispensable.

• GC-MS can be a viable alternative if the necessary derivatization procedures are well-established and validated, and if the laboratory is well-equipped for this technique.

Regardless of the chosen method, a thorough validation according to ICH guidelines is mandatory to ensure the integrity of the analytical data. Furthermore, when multiple methods are employed across different stages of drug development or in different laboratories, a comprehensive cross-validation study is essential to guarantee the consistency and comparability of the results. This rigorous approach to analytical science is fundamental to the development of safe and effective medicines.

References

• Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. (2024).
• HPLC Methods for analysis of 2-Amino-5-methylthiazole.
• Spectroscopic Analysis of 2-Amino-5-methylthiazole: An In-depth Technical Guide. (2025). Benchchem.
• Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. (2024). PubMed.
• Separation of 2-Amino-5-methyl-thiazole on Newcrom R1 HPLC column. SIELC Technologies.
• Challenges in Analytical Method Development For. (2012). Scribd.
• Cross-validation of GC and HPLC methods for the analysis of 2,6-Dimethyloct-6-en-2-yl form
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A Comparative Guide to the Biological Activity of 5-Methylisothiazole and Its Regioisomers

Introduction: The Subtle Nuances of Isothiazole Regioisomers in Drug Discovery

The isothiazole scaffold, a five-membered aromatic heterocycle containing nitrogen and sulfur, is a privileged structure in medicinal chemistry, underpinning a wide array of biologically active compounds.[1][2] Its derivatives have garnered significant attention for their broad-spectrum antimicrobial, antifungal, anti-inflammatory, and even anticancer properties.[2][3] However, the precise positioning of substituents on the isothiazole ring can dramatically influence the molecule's physicochemical properties and, consequently, its interaction with biological targets. This guide provides an in-depth technical comparison of the biological activities of 5-methylisothiazole and its principal regioisomers, 3-methylisothiazole and 4-methylisothiazole.

While direct comparative studies on these parent methylisothiazole compounds are not extensively documented in publicly available literature, this guide will synthesize existing data on these molecules and their close structural analogs. Furthermore, it will provide researchers with the detailed experimental protocols necessary to conduct a comprehensive comparative analysis in their own laboratories. Understanding the structure-activity relationships (SAR) among these regioisomers is paramount for the rational design of more potent and selective therapeutic agents. The seemingly minor shift of a methyl group can lead to profound differences in efficacy and toxicity, a critical consideration in drug development.[4]

Mechanism of Action: A Common Thread with Regioisomeric Variations

The primary mechanism of antimicrobial action for many isothiazolinones, a class of compounds that includes the methylisothiazole isomers, involves the inhibition of essential cellular enzymes.[5] The electrophilic sulfur atom in the isothiazole ring is susceptible to nucleophilic attack by thiol groups present in the cysteine residues of enzymes. This interaction leads to the formation of a disulfide bond, effectively inactivating the enzyme and disrupting critical metabolic pathways, ultimately leading to cell death.

Caption: General mechanism of action for isothiazolinones.

While this general mechanism is shared, the specific reactivity and enzyme selectivity can vary between regioisomers due to differences in their electronic and steric properties. The position of the methyl group influences the electron density distribution within the isothiazole ring, which in turn affects the electrophilicity of the sulfur atom. Steric hindrance caused by the methyl group at different positions can also impact the accessibility of the sulfur atom to the enzyme's active site.

Comparative Biological Activity: Synthesizing the Available Evidence

Direct, side-by-side quantitative comparisons of the biological activities of 5-methylisothiazole, 3-methylisothiazole, and 4-methylisothiazole are limited. However, by examining data from studies on these compounds and their close analogs, we can infer potential differences in their biological profiles.

Antimicrobial and Antifungal Activity

Isothiazole derivatives are well-known for their potent antimicrobial and antifungal activities.[6][7][8][9] The minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) are key parameters used to quantify this activity.

Table 1: Illustrative Antimicrobial Activity of an Isothiazolinone Derivative

Microorganism	MIC (% w/w) of MI/MCI combination
Staphylococcus aureus	0.0002
Pseudomonas aeruginosa	0.0002
Aspergillus niger	0.00005
Candida albicans	0.00005

Data sourced from a study on a combination of methylisothiazolinone and methylchloroisothiazolinone.[5]

It is plausible that the different electronic and steric environments of the sulfur atom in 5-methylisothiazole, 3-methylisothiazole, and 4-methylisothiazole would lead to variations in their MIC values against different microbial strains. A comprehensive comparative study is warranted to elucidate these differences.

Cytotoxicity and Anticancer Potential

The cytotoxic properties of isothiazole derivatives have also been a subject of investigation, with some compounds showing promise as anticancer agents.[10][11][12][13] The half-maximal inhibitory concentration (IC50) is a common metric used to quantify a compound's cytotoxicity against cancer cell lines.

A study on 4-methylthiazole, a close structural analog of 4-methylisothiazole, demonstrated its pro-apoptotic and mitochondria-disrupting effects in K562 leukemia cells.[11] Another study on phthalimide derivatives of 1,3-thiazole reported potent cytotoxic activity against various cancer cell lines, with IC50 values in the micromolar range.[10] For example, one derivative showed an IC50 of 0.2 µM against the MCF-7 breast cancer cell line.[10]

Table 2: Illustrative Cytotoxicity Data for Thiazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)
Phthalimide-thiazole derivative 5b	MCF-7 (Breast)	0.2 ± 0.01
Phthalimide-thiazole derivative 5k	MDA-MB-468 (Breast)	0.6 ± 0.04
Phthalimide-thiazole derivative 5g	PC-12 (Pheochromocytoma)	0.43 ± 0.06

Data sourced from a study on synthetic 1,3-thiazole incorporated phthalimide derivatives.[10]

The position of the methyl group in the methylisothiazole regioisomers could significantly impact their cytotoxic profile and selectivity towards cancer cells versus normal cells. A comparative cytotoxicity study using a panel of cancer and non-cancerous cell lines would be highly informative.

Experimental Protocols for Comparative Analysis

To facilitate a direct and objective comparison of the biological activities of 5-methylisothiazole and its regioisomers, the following detailed experimental protocols are provided.

Antimicrobial Susceptibility Testing

This method determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.[14][15][16][17]

Materials:

• Test compounds (5-methylisothiazole, 3-methylisothiazole, 4-methylisothiazole)

• Sterile 96-well microtiter plates

• Appropriate bacterial or fungal growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial strains for testing

• Spectrophotometer

• Incubator

Procedure:

• Prepare Stock Solutions: Dissolve the test compounds in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of each compound in the appropriate growth medium to achieve a range of concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the growth medium, adjusted to a specific turbidity (e.g., 0.5 McFarland standard for bacteria).

• Inoculation: Add the microbial inoculum to each well of the microtiter plate containing the serially diluted compounds. Include positive (microbe only) and negative (medium only) controls.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

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A Researcher's Guide to Correlating In Vitro and In Vivo Activity of 5-Methylisothiazole Derivatives

This guide provides an in-depth technical comparison of 5-Methylisothiazole derivatives, focusing on the critical process of correlating their biological activity from controlled laboratory assays to complex living systems. As researchers and drug development professionals, our goal extends beyond identifying potent molecules in a petri dish; we must predict and validate their performance in a physiological context. This document is structured to navigate that journey, explaining the causality behind experimental choices and grounding claims in verifiable data.

Introduction: The Isothiazole Scaffold and the IVIVC Imperative

Isothiazole and its derivatives are a versatile class of five-membered heterocyclic compounds renowned for their broad spectrum of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties.[1] The 5-Methylisothiazole backbone, in particular, serves as a valuable pharmacophore in medicinal chemistry. Modifications to this core structure can dramatically alter a compound's efficacy, selectivity, and toxicity profile.

However, the journey from a promising in vitro "hit" to a viable in vivo "candidate" is fraught with challenges. A strong In Vitro-In Vivo Correlation (IVIVC) is the cornerstone of translational science, serving as a predictive mathematical model that links an in vitro property (like the rate of drug dissolution or cellular IC50) to an in vivo response (such as plasma drug concentration).[2] Establishing a robust IVIVC can de-risk development, reduce reliance on extensive animal testing, and accelerate the optimization of lead compounds.[2][3] This guide will dissect this correlation in the context of 5-Methylisothiazole derivatives, using examples from recent studies.

The First Hurdle: Quantifying Activity with In Vitro Assays

In vitro assays are the workhorse of early-stage discovery, offering a rapid, cost-effective, and high-throughput method to screen compound libraries and elucidate mechanisms of action. The selection of an appropriate assay is dictated by the therapeutic area of interest.

Causality in Assay Selection:

• For Antimicrobial Activity: We begin with the Minimum Inhibitory Concentration (MIC) assay. This foundational test determines the lowest concentration of a derivative required to visibly inhibit the growth of a specific microbe.[4] It's a static measure of potency. To understand if the effect is killing (bactericidal) or merely suppressive (bacteriostatic), we follow up with a Minimum Bactericidal Concentration (MBC) or time-kill kinetics assay.[5][6]

• For Anticancer Activity: The primary screen often involves cytotoxicity assays like the MTT or SRB assay.[7] These colorimetric methods measure the metabolic activity or total protein content of cancer cell lines, respectively, as a proxy for cell viability after exposure to the compound. The resulting IC50 value (the concentration that inhibits 50% of cell growth) is a key metric for potency and selectivity. Selectivity is assessed by comparing IC50 values in cancer cells versus normal, non-tumorigenic cell lines (e.g., MCF-10A).[8][9]

Comparative In Vitro Performance Data

The following table summarizes the in vitro activity of various 5-Methylisothiazole and related isothiazolone derivatives from published studies. This comparative view is essential for initial lead selection.

Compound Class	Derivative Example	Target Organism/Cell Line	Assay	Result (IC50 / MIC in µM)	Reference
Antiproliferative	5-chloro-3-methyl-N′-[(1E,2E)-(3-phenyloprop-2-en-1-ylidene]isothiazole-4-carbohydrazide	MV4-11 (Leukemia)	MTT	~14.4 µM (converted from 4.4 µg/mL)	[8]
5-chloro-3-methyl-N′-[(1E,2E)-(3-phenyloprop-2-en-1-ylidene]isothiazole-4-carbohydrazide	MCF-7 (Breast Cancer)	SRB	39.3 ± 6.3 µM	[9]
5-chloro-3-methyl-N′-[(1E,2E)-(3-phenyloprop-2-en-1-ylidene]isothiazole-4-carbohydrazide	LoVo (Colon Cancer)	SRB	25 ± 5.5 µM	[9]
Antibacterial	Isothiazolone-nitroxide hybrid 22	S. aureus (MSSA)	MIC	35 µM	[10]
Isothiazolone-nitroxide hybrid 22	S. aureus (VRSA)	MIC	8.75 µM	[10]
Methylisothiazolinone (MIT)	S. aureus (MSSA & VRSA)	MIC	280 µM	[10]
Anti-inflammatory	5-benzyliden-2-(5-methylthiazole-2-ylimino)thiazolidin-4-one derivative	COX-1 Enzyme	Inhibition Assay	1.08 µM	[11]

The Proving Ground: Validation in In Vivo Models

A compound that excels in vitro may fail in vivo due to poor absorption, rapid metabolism, off-target toxicity, or inability to reach the target tissue. In vivo models, while complex and resource-intensive, are indispensable for evaluating the true therapeutic potential of a derivative.

Rationale for Model Selection: The choice of animal model is critical and must recapitulate key aspects of the human disease.

• For Anti-inflammatory Activity: The carrageenan-induced paw edema model in mice or rats is a standard for acute inflammation.[11] The endpoint is a physical measurement of swelling, which directly reflects the compound's ability to suppress the inflammatory response.

• For Anticancer Activity: Xenograft models, where human cancer cells are implanted into immunodeficient mice, are commonly used. Key endpoints include tumor growth inhibition (TGI) and overall survival.

• For Antimicrobial Activity: Infection models, where animals are challenged with a pathogenic microbe, are used to assess a compound's ability to clear the infection, reduce bacterial load in target organs, and improve survival rates.

From Lab Bench to Living System: A Workflow for IVIVC

The following diagram illustrates the logical workflow from initial in vitro screening through in vivo validation, highlighting the key stages where correlation is assessed.

Caption: Workflow from in vitro screening to in vivo validation and IVIVC.

Case Study: Correlating Anti-inflammatory Activity

A study of 5-benzyliden-2-(5-methylthiazole-2-ylimino)thiazolidin-4-one derivatives provides an excellent example of IVIVC.[11]

• In Vitro Result: Certain derivatives showed potent inhibition of the COX-1 enzyme, with IC50 values superior to the reference drug naproxen.[11] The most active compound exhibited an IC50 of 1.08 µM.[11]

• In Vivo Result: When tested in the carrageenan-induced mouse paw edema model, the same derivatives demonstrated significant anti-inflammatory activity, with some showing better performance than the reference drug indomethacin.[11]

• The Correlation: The strong in vitro COX-1 inhibition translated directly to a potent anti-inflammatory effect in vivo. This suggests that COX-1 inhibition is the primary mechanism driving the observed efficacy, establishing a clear and positive IVIVC for this compound series in this specific biological context.

Unveiling the "How": Mechanism of Action

Understanding a derivative's mechanism of action (MoA) is fundamental to establishing a meaningful IVIVC. Isothiazolinones are known to exert their antimicrobial effects by targeting thiol-containing proteins and enzymes essential for microbial metabolism, effectively disrupting cellular function.[12] In the realm of targeted therapies, more specific MoAs are sought.

• Enzyme Inhibition: As seen in the anti-inflammatory example, many thiazole derivatives function by inhibiting specific enzymes like Cyclooxygenase (COX).[11] Others have been developed as inhibitors of kinases (MEK1/2, Chk1/2) or bacterial topoisomerases (DNA gyrase, topoisomerase IV), which are critical for cancer cell proliferation and bacterial survival, respectively.[5][8]

Visualizing a Key Pathway: COX Inhibition

The diagram below illustrates the simplified mechanism by which a 5-Methylisothiazole derivative can exert its anti-inflammatory effect through the inhibition of the COX enzyme pathway.

Caption: Inhibition of the COX pathway by a 5-Methylisothiazole derivative.

Performance Benchmark: Comparison with Alternatives

To gauge the true potential of a novel 5-Methylisothiazole derivative, its performance must be benchmarked against established alternatives or standard-of-care drugs.

Derivative / Drug	Target Cell Line	Assay	IC50 (µM)	Commentary	Reference
5-chloro-derivative 3	LoVo (Colon Cancer)	SRB	25 ± 5.5	Less potent than Cisplatin but overcomes doxorubicin resistance.	[8][9]
Cisplatin (Standard)	LoVo (Colon Cancer)	SRB	5.6 ± 2.6	Highly potent standard chemotherapy agent.	[9]
5-Fluorouracil (Standard)	LoVo (Colon Cancer)	SRB	N/A	Reference drug used in related studies; new derivatives were less active.	[8]
Isothiazolone hybrid 22	S. aureus (VRSA)	MIC	8.75	Significantly more potent than the widely used biocide MIT.	[10]
Methylisothiazolinone (MIT)	S. aureus (VRSA)	MIC	280	Common biocide, but shows lower potency against resistant strains.	[10]

Key Insight: While some novel isothiazole derivatives may not surpass the raw potency of drugs like Cisplatin, their unique value can lie in other areas, such as the ability to overcome multidrug resistance barriers or improved safety profiles.[8][9] For antimicrobial applications, new derivatives can offer a significant potency advantage over existing biocides, especially against drug-resistant strains.[10]

Experimental Protocols: A Foundation for Reproducibility

Trustworthy science is built on transparent and reproducible methodologies. The following are detailed, self-validating protocols for the key in vitro assays discussed.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is adapted from Clinical and Laboratory Standards Institute (CLSI) guidelines and determines the lowest concentration of a compound that inhibits visible microbial growth.

• Materials:

  • 96-well sterile microtiter plates

  • Bacterial or fungal culture in logarithmic growth phase

  • Appropriate sterile growth medium (e.g., Mueller-Hinton Broth)

  • 5-Methylisothiazole derivative stock solution (in a suitable solvent like DMSO)

  • Sterile diluent (e.g., saline)

  • Positive control (e.g., ciprofloxacin for bacteria)

  • Negative control (vehicle, e.g., DMSO)

  • Microplate reader

• Procedure:

  • Preparation: In each well of a 96-well plate, add 50 µL of the appropriate growth medium.

  • Serial Dilution: Add 50 µL of the derivative stock solution to the first well of a row. Mix well by pipetting up and down, and then transfer 50 µL from this well to the next well. Repeat this two-fold serial dilution across the row to create a concentration gradient. Discard the final 50 µL from the last well.

  • Control Wells: Prepare a positive control row with a standard antibiotic and a negative control row with the vehicle (e.g., DMSO) following the same dilution scheme. Also, prepare a sterility control well (medium only) and a growth control well (medium + inoculum).

  • Inoculation: Prepare a standardized inoculum of the test microbe (e.g., adjusted to 0.5 McFarland standard). Dilute this inoculum so that each well receives a final concentration of approximately 5 x 10^5 CFU/mL in a volume of 50 µL.

  • Incubation: Cover the plate and incubate at the optimal temperature (e.g., 37°C for 18-24 hours for most bacteria).

  • Reading Results: The MIC is the lowest concentration of the derivative at which there is no visible turbidity (growth). This can be assessed visually or by using a microplate reader to measure optical density (OD) at 600 nm.

Protocol 2: Cytotoxicity Assessment via MTT Assay

This protocol measures the reduction of yellow MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells to form a purple formazan product.

• Materials:

  • 96-well sterile cell culture plates

  • Adherent cancer cell line (e.g., MCF-7)

  • Complete culture medium (e.g., DMEM + 10% FBS)

  • 5-Methylisothiazole derivative stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Positive control (e.g., Doxorubicin)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the derivative in culture medium. Remove the old medium from the cells and add 100 µL of the diluted compounds to the respective wells. Include wells for a positive control, a vehicle control (medium with the highest concentration of DMSO used), and an untreated control (medium only).

  • Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition: After incubation, add 20 µL of the 5 mg/mL MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells will convert the MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of the solubilization buffer (e.g., DMSO) to each well. Pipette gently to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Conclusion and Future Directions

The development of novel 5-Methylisothiazole derivatives continues to be a promising avenue for identifying new therapeutic agents. This guide has demonstrated that a successful research program hinges not just on potent in vitro activity but on the deliberate and rational correlation of that activity to in vivo efficacy. A strong, predictive IVIVC is the critical bridge between laboratory discovery and clinical application.

Future research should focus on developing more sophisticated in vitro models (e.g., 3D organoids, co-culture systems) that better mimic the physiological environment, thereby improving the predictive power of early-stage assays. Furthermore, a deeper understanding of the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these derivatives will be paramount in designing molecules with not only high potency but also the drug-like characteristics necessary for success in a living system.

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A Senior Application Scientist's Guide to Comparative Docking Studies of 5-Methylisothiazole Analogs for COX-1 Inhibition

This guide provides an in-depth, expert-led walkthrough of a comparative molecular docking study. We will explore a series of hypothetical 5-Methylisothiazole analogs, evaluating their potential as inhibitors of Cyclooxygenase-1 (COX-1), a key enzyme implicated in inflammation. This document is designed for researchers and drug development professionals, offering not just a protocol, but the scientific rationale behind each step, ensuring a robust and reproducible in silico experiment.

Introduction: The Rationale for Targeting COX-1 with Isothiazoles

The isothiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The 5-methylisothiazole moiety, in particular, has been a building block in the development of novel therapeutic agents.[4][5] One of the most critical applications for such scaffolds is in the modulation of inflammatory pathways.

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of inflammation treatment, primarily acting through the inhibition of cyclooxygenase (COX) enzymes.[1] COX-1, the constitutively expressed isoform, is responsible for the baseline production of prostanoids that regulate physiological processes, but its inhibition is a validated mechanism for anti-inflammatory and analgesic effects. Recent studies have successfully identified 5-methylthiazole-based compounds as selective COX-1 inhibitors, underscoring the potential of this heterocyclic system to bind effectively within the enzyme's active site.[6]

This guide will, therefore, use COX-1 as the target protein to conduct a comparative docking study. Our objective is to design a small, focused library of novel 5-Methylisothiazole analogs and use molecular docking to predict their binding affinities and interaction patterns. This process serves as a powerful, cost-effective preliminary screen to identify promising candidates for further synthesis and experimental validation.[7]

Experimental Design & Workflow

The entire in silico protocol is designed as a self-validating system. We begin with a validated crystal structure of our target protein, prepare it meticulously, design a set of logically-related ligands, and then use a well-regarded docking algorithm to predict their binding. The comparative analysis of the results allows us to form a preliminary Structure-Activity Relationship (SAR) hypothesis.

Caption: Overall workflow for the comparative docking study.

Detailed Methodologies

Software and Tools

• Molecular Docking: AutoDock Vina. This choice is predicated on its high performance, accuracy in binding mode prediction, and its status as freely available academic software, ensuring reproducibility.[8][9]

• Structure Preparation & Visualization: UCSF Chimera or ChimeraX. These programs provide a user-friendly interface for the critical steps of preparing both protein and ligand files for docking.[10][11]

• Ligand Drawing: ChemDraw or a similar chemical drawing tool to create 2D structures of the designed analogs.

Step-by-Step Protocol: Receptor Preparation

The quality of the protein structure is paramount for a meaningful docking result. We selected the crystal structure of Ovine COX-1 in complex with Ibuprofen (PDB ID: 1CQE) as our target. The presence of a known inhibitor helps validate the location of the binding site.

• Obtain the Structure: Download the PDB file for 1CQE from the Protein Data Bank.

• Initial Cleaning: Open the structure in UCSF Chimera. Remove all non-essential components, including water molecules, co-solvents, and any chains not required for the study. For 1CQE, we will retain Chain A.[11]

• Remove Original Ligand: Select and delete the co-crystallized ligand (Ibuprofen) to create an empty binding pocket for our docking simulation.

• Add Hydrogens: Use the "AddH" command or the corresponding tool in Chimera to add polar hydrogens to the protein, which are crucial for calculating interactions.

• Add Charges: Assign Gasteiger charges to the protein atoms. This step is essential for the scoring function used by AutoDock to calculate electrostatic interactions.

• Save the Prepared Receptor: Save the cleaned, hydrogen-added, and charged protein structure in the PDBQT format required by AutoDock Vina. This format includes atomic coordinates, charges, and atom types.

Step-by-Step Protocol: Ligand Preparation

We designed a small library of five analogs based on a 5-methyl-N-phenylisothiazol-4-carboxamide core. The parent structure (Analog 1) is systematically modified to probe the effect of different substituents on binding affinity.

Table 1: Designed 5-Methylisothiazole Analogs for Docking Study

Analog ID	R-Group (Para-position)	IUPAC Name	2D Structure
Analog 1	-H	5-methyl-N-phenylisothiazole-4-carboxamide
Analog 2	-Cl	N-(4-chlorophenyl)-5-methylisothiazole-4-carboxamide
Analog 3	-OH	N-(4-hydroxyphenyl)-5-methylisothiazole-4-carboxamide
Analog 4	-OCH₃	N-(4-methoxyphenyl)-5-methylisothiazole-4-carboxamide
Analog 5	-COOH	4-((5-methylisothiazole-4-carbonyl)amino)benzoic acid
(Note: 2D structures are illustrative representations)

• Generate 2D Structures: Draw each analog using chemical drawing software.

• Convert to 3D: Import the 2D structures into UCSF Chimera and generate 3D coordinates.

• Energy Minimization: Perform an energy minimization (e.g., using the AMBER force field) on each ligand to obtain a low-energy, stable conformation.

• Assign Charges & Torsions: As with the protein, assign Gasteiger charges. Then, define the rotatable bonds within the ligand. This "flexible docking" approach allows the ligand to change its conformation within the binding site, leading to a more realistic prediction.[9]

• Save Ligands: Save each prepared ligand in the PDBQT format.

Step-by-Step Protocol: Molecular Docking with AutoDock Vina

• Grid Box Generation: The "grid box" defines the three-dimensional space where Vina will search for binding poses.[12] Center the grid box on the coordinates of the original co-crystallized ligand (Ibuprofen) within the COX-1 active site. A box size of approximately 25Å x 25Å x 25Å is typically sufficient to encompass the entire active site.

• Configuration File: Create a configuration file (conf.txt) that specifies the path to the prepared receptor and ligand files, the coordinates and dimensions of the grid box, and the exhaustiveness parameter (a value of 8 or higher is recommended for thorough searching).

• Execute Docking: Run the AutoDock Vina program from the command line, referencing your configuration file. Vina will perform the docking simulation and output a file containing the predicted binding poses and their corresponding affinity scores.

• Repeat for All Analogs: Repeat the execution step for each of the five prepared ligands.

Results and Comparative Analysis

The output from AutoDock Vina provides a binding affinity score (in kcal/mol) and the 3D coordinates of the best-predicted binding pose. A more negative score indicates a stronger predicted binding affinity.[13][14] Visualization of the docked poses allows for the identification of key molecular interactions, such as hydrogen bonds and hydrophobic contacts.[14]

Table 2: Hypothetical Docking Results for 5-Methylisothiazole Analogs against COX-1

Analog ID	R-Group	Docking Score (kcal/mol)	H-Bonds	Key Interacting Residues
Analog 1	-H	-7.8	1	Arg120
Analog 2	-Cl	-8.4	1	Arg120, Val349 (hydrophobic)
Analog 3	-OH	-9.5	3	Arg120, Tyr355, Ser530
Analog 4	-OCH₃	-8.9	2	Arg120, Tyr355
Analog 5	-COOH	-10.2	4	Arg120, Tyr355, Ser530

Interpretation of Binding Modes

• Parent Compound (Analog 1): The core scaffold binds within the hydrophobic channel of COX-1. The carboxamide linker forms a critical hydrogen bond with the guanidinium group of Arg120 , an interaction known to be vital for anchoring many NSAIDs in the active site.[1] The predicted binding energy of -7.8 kcal/mol suggests a moderate interaction.[13]

• Halogenated Analog (Analog 2): The addition of a chlorine atom at the para-position improves the docking score to -8.4 kcal/mol. This is likely due to favorable hydrophobic and van der Waals interactions between the chlorine and the side chain of Val349 , deepening its fit within the hydrophobic pocket.

• Hydroxylated Analogs (Analog 3 & 4): The introduction of a hydroxyl group (Analog 3) significantly enhances binding affinity (-9.5 kcal/mol). Visualization reveals this group acts as both a hydrogen bond donor and acceptor, forming new, stabilizing interactions with the hydroxyl groups of Tyr355 and Ser530 . The methoxy group in Analog 4 (-8.9 kcal/mol) also improves binding compared to the parent compound by forming a hydrogen bond with Tyr355 , but its bulkier nature and lack of a donor proton make it slightly less effective than the hydroxyl group.

• Carboxylic Acid Analog (Analog 5): This analog shows the most promising result with a docking score of -10.2 kcal/mol, indicating a strong interaction.[13] The carboxyl group mimics the functionality of many classical NSAIDs. It forms a salt bridge with Arg120 and an additional hydrogen bond with Ser530 , effectively locking the ligand in a highly favorable orientation.

Caption: Relationship between ligand modifications and key interactions.

Preliminary Structure-Activity Relationship (SAR)

From this comparative study, we can derive a preliminary SAR:

• Core Scaffold: The 5-methyl-N-phenylisothiazole-4-carboxamide scaffold is a viable starting point for COX-1 inhibition, capable of anchoring to Arg120.

• Para-Position Substitution: The para-position of the phenyl ring is a suitable vector for modification.

• Hydrogen Bonding is Key: Introducing hydrogen bond donors/acceptors (e.g., -OH, -COOH) at this position dramatically improves binding affinity by engaging with key residues like Tyr355 and Ser530.

• Hydrophobicity: Enhancing hydrophobicity with groups like -Cl can also improve binding, though to a lesser extent than strong hydrogen bonding groups.

• Acidic Moiety: An acidic group like a carboxylic acid provides the strongest binding, likely due to its ability to form multiple, strong electrostatic interactions.

Conclusion and Future Directions

This in silico guide demonstrates a robust and scientifically grounded workflow for conducting comparative molecular docking studies. Our hypothetical results for a series of 5-Methylisothiazole analogs against COX-1 predict that derivatization with hydrogen-bonding moieties, particularly a carboxylic acid group, can significantly enhance binding affinity.

Based on these computational predictions, Analog 5 and Analog 3 are identified as the most promising lead candidates. The logical next steps in a drug discovery pipeline would be:

• Synthesis: Chemical synthesis of the designed analogs, prioritizing those with the best docking scores.

• In Vitro Validation: Performing enzymatic assays to determine the IC₅₀ values of the synthesized compounds against COX-1 and COX-2 to confirm potency and selectivity.

• Lead Optimization: Further refining the lead candidates based on experimental data to improve potency, selectivity, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

Molecular docking, when applied with rigor and a clear understanding of its principles, is an indispensable tool that accelerates the identification of promising new chemical entities for drug development.[7]

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A Comparative Analysis of the Antimicrobial Spectrum of 5-Methylisothiazole Against Standard Antibiotics

Introduction: The Quest for Novel Antimicrobial Agents

The escalating threat of antimicrobial resistance necessitates a continuous search for novel and effective antimicrobial agents. Among the compounds of interest are isothiazolinones, a class of heterocyclic organic compounds known for their potent, broad-spectrum biocidal activity.[1][2] This guide focuses on 5-Methylisothiazole (MIT), a prominent member of the isothiazolinone family, widely used as a preservative in various industrial and consumer products.[3][4] While its efficacy as a biocide is well-established, a direct and systematic comparison of its antimicrobial spectrum against standard, clinically relevant antibiotics is less documented. This technical guide aims to provide a comprehensive framework for benchmarking the in vitro antimicrobial activity of 5-Methylisothiazole against a panel of standard broad- and narrow-spectrum antibiotics. By presenting a detailed experimental protocol and representative data, we seek to offer researchers, scientists, and drug development professionals a foundational understanding of MIT's potential and limitations as a prospective antimicrobial agent.

The core of this investigation lies in the determination of the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[5][6][7] This quantitative measure provides a crucial metric for comparing the potency of different compounds. Our analysis will adhere to the globally recognized standards for antimicrobial susceptibility testing (AST) set forth by the Clinical and Laboratory Standards Institute (CLSI) to ensure the reliability and reproducibility of the findings.[8][9][10][11][12]

Causality in Experimental Design: Why These Choices Matter

The selection of appropriate comparators and a robust methodology is paramount for a meaningful benchmark. Our experimental design is therefore guided by the following principles:

• Diverse Panel of Standard Antibiotics: To comprehensively assess the antimicrobial spectrum of 5-Methylisothiazole, a selection of both broad-spectrum and narrow-spectrum antibiotics is crucial.[13][][15] Broad-spectrum agents like Ciprofloxacin (a fluoroquinolone) and Meropenem (a carbapenem) are effective against a wide range of Gram-positive and Gram-negative bacteria.[16] In contrast, narrow-spectrum antibiotics such as Penicillin (targeting primarily Gram-positive bacteria) and Polymyxin B (targeting Gram-negative bacteria) provide a more targeted comparison. This allows for a nuanced understanding of MIT's activity profile.

• Representative Microbial Strains: The choice of microorganisms is equally critical. We include representative strains of Gram-positive bacteria (Staphylococcus aureus, Enterococcus faecalis), Gram-negative bacteria (Escherichia coli, Pseudomonas aeruginosa), and a yeast (Candida albicans) to evaluate the breadth of MIT's antimicrobial and antifungal activity. The inclusion of both wild-type and antibiotic-resistant strains (e.g., Methicillin-resistant Staphylococcus aureus - MRSA) is essential to gauge its potential efficacy against clinically challenging pathogens.[17]

• Standardized Methodology: Adherence to CLSI guidelines for broth microdilution MIC testing ensures that the generated data is comparable to established antibiotic performance data.[7][18][19] This includes standardization of inoculum density, growth medium (Mueller-Hinton Broth), and incubation conditions.[7][19]

Experimental Workflow: A Step-by-Step Guide to Benchmarking

The following section details the protocol for determining and comparing the MIC values of 5-Methylisothiazole and standard antibiotics.

Materials and Reagents

• 5-Methylisothiazole (analytical grade)

• Standard Antibiotics: Ciprofloxacin, Meropenem, Penicillin G, Vancomycin, Polymyxin B, Amphotericin B

• Microbial Strains:

  • Staphylococcus aureus (ATCC 29213)

  • Methicillin-resistant Staphylococcus aureus (MRSA, clinical isolate)

  • Enterococcus faecalis (ATCC 29212)

  • Escherichia coli (ATCC 25922)

  • Pseudomonas aeruginosa (ATCC 27853)

  • Candida albicans (ATCC 90028)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• RPMI-1640 Medium (for C. albicans)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Experimental Protocol

• Preparation of Antimicrobial Stock Solutions:

  • Accurately weigh and dissolve 5-Methylisothiazole and each standard antibiotic in an appropriate solvent to create high-concentration stock solutions.

  • Sterilize the stock solutions by filtration through a 0.22 µm syringe filter.

  • Perform serial two-fold dilutions of each stock solution in the appropriate sterile broth (CAMHB for bacteria, RPMI-1640 for yeast) to create a range of concentrations for MIC testing.

• Inoculum Preparation:

  • Culture each microbial strain on an appropriate agar medium overnight at 35-37°C.

  • Select several well-isolated colonies and suspend them in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute the standardized suspension in the appropriate broth to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Broth Microdilution Assay:

  • Pipette 100 µL of the appropriate broth into each well of a 96-well microtiter plate.

  • Add 100 µL of the diluted antimicrobial solutions to the first column of wells and perform serial dilutions across the plate.

  • Add 100 µL of the prepared microbial inoculum to each well, resulting in a final volume of 200 µL and the desired final antimicrobial concentrations.

  • Include a growth control (inoculum without antimicrobial agent) and a sterility control (broth only) for each plate.

• Incubation:

  • Incubate the bacterial plates at 35 ± 2°C for 18-24 hours under ambient atmospheric conditions.[7]

  • Incubate the yeast plates at 35°C for 24-48 hours.

• Determination of MIC:

  • Following incubation, visually inspect the microtiter plates for turbidity.

  • The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.[6]

Visualizing the Workflow

Caption: A streamlined workflow for determining the Minimum Inhibitory Concentration (MIC).

Data Presentation: A Comparative Overview

The following table presents hypothetical MIC data to illustrate the comparative antimicrobial spectrum of 5-Methylisothiazole.

Microorganism	5-Methylisothiazole (μg/mL)	Ciprofloxacin (μg/mL)	Meropenem (μg/mL)	Penicillin G (μg/mL)	Vancomycin (μg/mL)	Polymyxin B (μg/mL)	Amphotericin B (μg/mL)
S. aureus (ATCC 29213)	8	0.5	0.12	0.06	1	>128	ND
MRSA (Clinical Isolate)	16	>32	16	>256	1	>128	ND
E. faecalis (ATCC 29212)	32	1	2	4	2	>128	ND
E. coli (ATCC 25922)	4	0.03	0.06	>256	>256	0.5	ND
P. aeruginosa (ATCC 27853)	64	0.25	0.5	>256	>256	1	ND
C. albicans (ATCC 90028)	2	ND	ND	ND	ND	ND	0.25

ND: Not Determined (antibiotic not typically tested against this organism type).

Discussion: Interpreting the Comparative Data

The hypothetical data presented above suggests that 5-Methylisothiazole possesses a broad spectrum of antimicrobial activity, inhibiting the growth of Gram-positive and Gram-negative bacteria, as well as the yeast Candida albicans.

• Gram-Positive Activity: Against S. aureus and MRSA, the MIC values for MIT are higher than those of vancomycin, a standard-of-care antibiotic for MRSA infections.[17][20] This indicates a lower potency compared to this specific antibiotic. However, its activity against MRSA, where ciprofloxacin and penicillin are ineffective, is noteworthy.

• Gram-Negative Activity: 5-Methylisothiazole demonstrates activity against E. coli and P. aeruginosa, though with higher MICs compared to the potent broad-spectrum antibiotics ciprofloxacin and meropenem. This suggests a broader spectrum than traditional narrow-spectrum agents like penicillin.

• Antifungal Activity: The low MIC value against C. albicans highlights the potent antifungal properties of 5-Methylisothiazole, comparable in order of magnitude to the standard antifungal agent Amphotericin B.

Mechanism of Action: A Key Differentiator

The antimicrobial action of isothiazolinones, including 5-Methylisothiazole, is understood to be rapid and involves the disruption of critical cellular functions.[21] The mechanism is believed to involve the inhibition of key enzymes in microbial metabolism and the disruption of protein and nucleic acid synthesis.[1] This multi-targeted mechanism may be a contributing factor to its broad-spectrum activity and could potentially present a higher barrier to the development of resistance compared to antibiotics with highly specific cellular targets.

Caption: Proposed multi-targeted mechanism of action of 5-Methylisothiazole.

Conclusion and Future Directions

This guide provides a framework for the systematic evaluation of the antimicrobial spectrum of 5-Methylisothiazole in comparison to standard antibiotics. The presented methodology, grounded in CLSI standards, ensures the generation of robust and comparable data. The hypothetical results indicate that 5-Methylisothiazole exhibits a broad spectrum of antimicrobial and antifungal activity. While its potency against bacteria may be lower than some targeted antibiotics, its effectiveness against a wide range of microorganisms, including resistant strains and fungi, warrants further investigation.

Future research should focus on:

• Generating comprehensive experimental data following the outlined protocols to validate these preliminary findings.

• Investigating the potential for synergy between 5-Methylisothiazole and existing antibiotics.

• Elucidating the precise molecular targets of 5-Methylisothiazole to better understand its mechanism of action and potential for resistance development.

• Evaluating the toxicological profile of 5-Methylisothiazole to determine its therapeutic index and potential for clinical applications.

By systematically benchmarking novel compounds like 5-Methylisothiazole against the established arsenal of antibiotics, the scientific community can identify promising new leads in the ongoing battle against infectious diseases.

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A Head-to-Head Comparison of Synthetic Routes to 5-Methylisothiazole: A Guide for Researchers

Introduction

5-Methylisothiazole is a crucial heterocyclic compound that serves as a versatile building block in the synthesis of a wide array of pharmaceuticals and biologically active molecules. Its derivatives have shown promise in various therapeutic areas, underscoring the importance of efficient and scalable synthetic access to this key intermediate. This guide provides a detailed head-to-head comparison of different synthetic routes to 5-methylisothiazole, offering in-depth technical analysis, step-by-step protocols, and comparative data to aid researchers, scientists, and drug development professionals in selecting the most suitable method for their specific needs.

The isothiazole ring, characterized by the adjacent sulfur and nitrogen atoms at positions 1 and 2, presents unique synthetic challenges and opportunities compared to its more common thiazole isomer. This guide will delve into the intricacies of constructing this specific scaffold, focusing on strategies that yield the 5-methyl substituted product. We will explore the underlying reaction mechanisms, evaluate the advantages and limitations of each approach, and provide the necessary experimental details to replicate these syntheses in a laboratory setting.

Comparative Analysis of Synthetic Routes

Several synthetic strategies have been developed for the synthesis of the isothiazole ring system. Below, we compare two prominent routes that can be adapted for the synthesis of 5-methylisothiazole: the reaction of β-keto dithioesters/thioamides with an ammonia source and the oxidative cyclization of β-iminothioamides.

Parameter	Route 1: From β-Ketothioamides	Route 2: Oxidative Cyclization of β-Iminothiobutanamide
Starting Materials	β-Ketothioamides, Ammonium Acetate	β-Iminothiobutanamide
Key Reagents	Ammonium Acetate	Oxidizing agents (e.g., hydrogen peroxide, chloramine)
Reaction Type	Condensation/Cyclization/Oxidation	Oxidative Cyclization
Reported Yield	Good to excellent (general method)	Not specified for 5-methylisothiazole
Reaction Conditions	Metal-free, catalyst-free, typically requires heat	Requires an oxidizing agent
Advantages	Operationally simple, uses readily available reagents, good atom economy.	Potentially mild reaction conditions.
Disadvantages	May require the synthesis of the β-ketothioamide precursor.	The starting β-iminothiobutanamide may not be commercially available and requires synthesis. Limited specific examples for 5-methylisothiazole.

Route 1: Synthesis from β-Ketothioamides and Ammonium Acetate

This method represents a straightforward and user-friendly approach to construct the isothiazole ring. The core of this strategy is a [4+1] annulation, where a four-carbon unit with sulfur (the β-ketothioamide) reacts with a nitrogen source (ammonia from ammonium acetate) to form the five-membered ring.

Reaction Mechanism and Scientific Rationale

The reaction proceeds through a sequential imine formation, cyclization, and aerial oxidation cascade.[1] The ammonium acetate serves as an in situ source of ammonia, which condenses with the ketone of the β-ketothioamide to form an enamine intermediate. This is followed by an intramolecular cyclization where the nitrogen attacks the thiocarbonyl group. The resulting dihydroisothiazole intermediate is then oxidized, often by atmospheric oxygen, to afford the aromatic 5-methylisothiazole. The choice of a metal- and catalyst-free system enhances the practicality and environmental friendliness of this route.

Caption: Workflow for the synthesis of 5-methylisothiazole via the β-ketothioamide route.

Detailed Experimental Protocol

• Preparation of the β-Ketothioamide: The required β-ketothioamide can be synthesized from the corresponding β-ketoester by reaction with a suitable thionating agent like Lawesson's reagent or by reaction with a primary amine followed by thionation.

• Cyclization Reaction:

  • In a round-bottom flask equipped with a reflux condenser, dissolve the β-ketothioamide (1 equivalent) in a suitable solvent such as ethanol or acetic acid.

  • Add ammonium acetate (excess, e.g., 5-10 equivalents).

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Route 2: Oxidative Cyclization of β-Iminothiobutanamide

This synthetic approach relies on the intramolecular cyclization of a pre-formed β-iminothioamide, which already contains the requisite N-C-C-C-S backbone. The final step is the formation of the N-S bond through an oxidative process.

Reaction Mechanism and Scientific Rationale

The starting material, β-iminothiobutanamide, exists in tautomeric forms. The ring-closure is initiated by an oxidizing agent, which facilitates the formation of the N-S bond, leading to the isothiazole ring.[2] Common oxidizing agents for this transformation include hydrogen peroxide, chloramine, or persulfates.[2] This method is advantageous as it builds the key heterocyclic ring in the final step, potentially from a readily assembled acyclic precursor.

Caption: Workflow for the synthesis of a 3-methylisothiazole derivative via oxidative cyclization. *Note: This specific route yields the 5-amino-3-methylisothiazole.

Detailed Experimental Protocol

A patent describes the synthesis of 5-amino-3-methylisothiazole, a close derivative of our target molecule, using this methodology.[2] This protocol can serve as a foundational procedure for developing a synthesis of 5-methylisothiazole.

• Synthesis of β-Iminothiobutanamide: This precursor can be prepared from the corresponding β-ketonitrile by reaction with hydrogen sulfide in the presence of a base.

• Oxidative Cyclization:

  • Dissolve β-iminothiobutanamide (1 equivalent) in a suitable solvent (e.g., aqueous ethanol).

  • Add the oxidizing agent (e.g., hydrogen peroxide, chloramine, or potassium persulfate) dropwise at a controlled temperature (e.g., 0-10 °C).

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

  • The reaction mixture is then worked up by neutralizing any excess oxidizing agent and extracting the product with a suitable organic solvent.

  • The crude product is purified by crystallization or column chromatography.

Head-to-Head Comparison and Field-Proven Insights

Route 1 (from β-Ketothioamides) is generally more versatile and benefits from the use of simple, readily available reagents. The one-pot nature of the cyclization/oxidation step is attractive for process efficiency. However, the synthesis of the substituted β-ketothioamide precursor might add extra steps to the overall sequence. From an industrial perspective, the avoidance of strong oxidizing agents is a significant advantage in terms of safety and cost.

Route 2 (Oxidative Cyclization) offers a direct method to form the isothiazole ring from a pre-assembled carbon-nitrogen-sulfur backbone. The challenge with this route lies in the synthesis and stability of the β-iminothioamide starting material. While the patent describes the synthesis of the 5-amino derivative, adapting this for the direct synthesis of 5-methylisothiazole would require a different starting material, and the reaction conditions might need significant optimization.

For researchers in a drug discovery setting, Route 1 likely offers a more flexible and reliable starting point for accessing a variety of substituted isothiazoles, including the 5-methyl derivative, due to the modularity in preparing the β-ketothioamide precursor. For process development and scale-up, the operational simplicity and favorable safety profile of Route 1 are highly desirable.

Conclusion

The synthesis of 5-methylisothiazole can be approached through several strategic disconnections. The method involving the condensation of a β-ketothioamide with an ammonia source stands out as a practical and efficient route, characterized by its operational simplicity and use of readily available reagents. While the oxidative cyclization of a β-iminothioamide presents an alternative, it may require more extensive precursor synthesis and optimization. The choice between these routes will ultimately depend on the specific requirements of the research or development program, including scale, available starting materials, and desired purity of the final product. This guide provides the foundational knowledge and experimental framework to enable informed decisions in the synthesis of this important heterocyclic building block.

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A Senior Application Scientist's Guide to Evaluating the Cytotoxicity of 5-Methylisothiazole Derivatives Against Normal Cell Lines

For researchers, scientists, and drug development professionals, understanding the cytotoxic profile of novel compounds is a cornerstone of preclinical safety assessment. This is particularly critical for derivatives of bioactive scaffolds like 5-methylisothiazole, which have a wide range of applications, from industrial biocides to potential pharmaceutical agents. While their efficacy against target cells (e.g., cancer cells or microbes) is a primary focus, a thorough evaluation of their impact on normal, healthy cells is paramount to determine their therapeutic window and potential for off-target toxicity.

The Imperative of Selective Cytotoxicity: Why Normal Cell Lines Matter

The fundamental goal in developing many therapeutic agents is to achieve selective toxicity, meaning the compound is highly active against the target (e.g., a cancer cell) while exhibiting minimal impact on healthy host cells. Evaluating cytotoxicity against a panel of normal cell lines, representing diverse tissue origins, provides a more comprehensive safety profile. For instance, assessing effects on hepatocytes is crucial due to the liver's central role in drug metabolism, while keratinocytes and fibroblasts are important for topical applications or understanding systemic effects on skin and connective tissues. Some studies have shown that certain thiazole derivatives display significantly lower cytotoxicity toward normal cell lines compared to cancer cell lines, highlighting the potential for a favorable therapeutic index[1].

Choosing Your Cellular Arsenal: A Guide to Normal Cell Lines

The selection of normal cell lines is a critical experimental design choice. The ideal panel should represent various tissue types relevant to the potential application of the 5-methylisothiazole derivatives.

Cell Line	Tissue of Origin	Rationale for Inclusion
HaCaT	Human Keratinocytes	Represents the primary barrier of the body; crucial for assessing dermal toxicity of topical agents.
NIH/3T3	Mouse Embryonic Fibroblasts	A well-established and robust fibroblast cell line, representing connective tissue. Some studies have shown certain N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio) acetamides to be non-toxic against NIH/3T3 cells[2].
MCF-10A	Human Mammary Epithelial Cells	A non-tumorigenic epithelial cell line, often used as a normal control in breast cancer studies. Certain bis-thiazole derivatives have shown a better safety profile and selectivity towards cancerous cells over MCF-10A[3].
Primary Human Fibroblasts	Human Dermal Fibroblasts	Offer a more physiologically relevant model compared to immortalized cell lines, though with a finite lifespan. Fibroblasts can exhibit varying resistance to cytotoxic factors[4].
Primary Rat Hepatocytes	Rat Liver	Provide a highly relevant model for assessing potential hepatotoxicity, as the liver is a primary site of drug metabolism. Hepatocytes have been shown to be significantly less sensitive to certain toxic compounds compared to tumor cells[5][6].

Experimental Workflow for Cytotoxicity Assessment

A robust evaluation of cytotoxicity involves a multi-pronged approach, typically starting with a primary viability/metabolic activity assay, followed by more specific assays to elucidate the mechanism of cell death.

Figure 1: Experimental workflow for evaluating the cytotoxicity of 5-Methylisothiazole derivatives.

Core Cytotoxicity Assays: Principles and Protocols

MTT Assay: A Measure of Metabolic Viability

The MTT assay is a colorimetric assay that provides an indication of a cell's metabolic activity, which in turn is an indirect measure of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Figure 3: Principle of the LDH cytotoxicity assay.

Step-by-Step LDH Assay Protocol

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells. Carefully transfer a portion of the cell-free supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (containing lactate, NAD⁺, and a tetrazolium salt) to each well of the new plate.

• Incubation: Incubate the plate at room temperature for 15-30 minutes, protected from light.

• Stop Reaction (Optional): A stop solution can be added to terminate the reaction.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

• Data Analysis: Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer). Calculate the percentage of cytotoxicity based on these controls.

Apoptosis Assays: Unraveling the Mechanism of Cell Death

Observing a cytotoxic effect is the first step; understanding the mechanism is crucial. Apoptosis, or programmed cell death, is a key mechanism that can be induced by chemical compounds. Several assays can be employed to detect apoptosis.

• Caspase Activity Assays: Caspases are a family of proteases that are key mediators of apoptosis. Assays are available to measure the activity of specific caspases (e.g., caspase-3, -8, -9) using fluorogenic or colorimetric substrates. An increase in caspase activity is a hallmark of apoptosis.

• Annexin V Staining: In the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye to detect apoptotic cells via flow cytometry or fluorescence microscopy.

• TUNEL Assay: The TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay detects DNA fragmentation, a later event in apoptosis, by labeling the free 3'-OH ends of DNA fragments.

Comparative Analysis of 5-Methylisothiazole Derivatives' Cytotoxicity

The following table summarizes hypothetical experimental data for a series of 5-methylisothiazole derivatives tested against a panel of normal cell lines. This data is for illustrative purposes to demonstrate how to present and interpret such results.

Derivative	Chemical Modification	HaCaT (IC₅₀, µM)	NIH/3T3 (IC₅₀, µM)	MCF-10A (IC₅₀, µM)	Primary Hepatocytes (IC₅₀, µM)
5-MIT-01	Unsubstituted	50	75	60	120
5-MIT-02	4-Chloro substitution	25	40	35	80
5-MIT-03	4-Methoxy substitution	80	110	95	>200
5-MIT-04	N-benzyl substitution	45	60	55	100

Interpretation of Results and Structure-Activity Relationship (SAR):

• Effect of Halogenation: The introduction of a chloro group at the 4-position (5-MIT-02) significantly increased the cytotoxicity across all normal cell lines compared to the unsubstituted parent compound (5-MIT-01). This suggests that electron-withdrawing groups may enhance the cytotoxic potential of the 5-methylisothiazole scaffold.

• Effect of Electron-Donating Groups: Conversely, the presence of an electron-donating methoxy group at the 4-position (5-MIT-03) markedly decreased the cytotoxicity, with IC₅₀ values being the highest among the tested derivatives. This indicates that electron-donating substitutions may reduce the off-target toxicity.

• Effect of N-Substitution: The addition of a bulky benzyl group at the nitrogen (5-MIT-04) resulted in a slight decrease in cytotoxicity compared to the parent compound, suggesting that steric hindrance at this position might influence the interaction with cellular targets.

• Differential Sensitivity of Cell Lines: Primary hepatocytes consistently showed the highest tolerance to the tested compounds, which could be attributed to their robust metabolic and detoxification capabilities. Keratinocytes (HaCaT) appeared to be the most sensitive cell line in this hypothetical dataset.

Conclusion and Future Directions

This guide provides a comprehensive framework for the systematic evaluation of the cytotoxicity of 5-methylisothiazole derivatives against normal cell lines. By employing a panel of diverse cell lines and a combination of cytotoxicity assays, researchers can gain a more complete understanding of the safety profile of their compounds. The illustrative data highlights the importance of exploring structure-activity relationships to guide the design of derivatives with improved therapeutic indices.

Future studies should aim to expand the panel of normal cell lines to include those from other critical organs, such as renal and neuronal cells, to build a more comprehensive safety profile. Furthermore, investigating the underlying molecular mechanisms of cytotoxicity, such as the induction of oxidative stress or inhibition of specific cellular enzymes, will provide deeper insights into the toxicological properties of this important class of compounds.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 5-Methylisothiazole for Laboratory Professionals

For researchers and scientists engaged in drug development and other advanced scientific endeavors, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a safe and ethical research environment. This guide provides an in-depth, procedural framework for the proper disposal of 5-Methylisothiazole, a potent biocide and preservative. Our objective is to equip you with the necessary knowledge to manage this chemical safely, ensuring the protection of both laboratory personnel and the environment, thereby fostering a culture of safety and trust in your critical work.

Understanding the Hazard: Why Proper Disposal of 5-Methylisothiazole is Crucial

5-Methylisothiazole, and isothiazolinones in general, are highly effective biocides, meaning they are toxic to a wide range of microorganisms. This very property necessitates stringent disposal protocols. Improper disposal can lead to significant environmental damage, particularly to aquatic ecosystems, and poses health risks to humans.[1] According to the European Chemicals Agency (ECHA), substances in this class can be fatal if inhaled, toxic if swallowed or in contact with skin, and cause severe skin burns and eye damage.[2] Therefore, all waste containing 5-Methylisothiazole must be treated as hazardous waste.

Immediate Safety and Spill Management: Your First Line of Defense

Before initiating any disposal procedure, it is imperative to have a robust plan for immediate safety and spill containment.

Personal Protective Equipment (PPE)

When handling 5-Methylisothiazole in any form—pure, in solution, or as waste—the following PPE is mandatory:

• Eye Protection: Chemical safety goggles are essential.

• Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, must be worn.

• Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.

• Respiratory Protection: In case of aerosols or dust, a NIOSH-approved respirator is necessary.[3][4][5][6][7]

Spill Response Protocol

In the event of a spill, immediate and decisive action is required to mitigate exposure and environmental contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Control the Source: If it is safe to do so, stop the source of the spill.

• Containment: For liquid spills, create a dike around the spill using an inert absorbent material like vermiculite or sand.[8]

• Neutralization (for acidic or basic solutions): If the spilled material is in an acidic or basic solution, it should be neutralized before absorption.

• Absorption: Once contained, absorb the spill with a suitable material.

• Collection: Carefully collect the absorbent material and place it in a clearly labeled, sealed container for hazardous waste.[8]

• Decontamination: Decontaminate the spill area with a suitable cleaning agent. For many chemicals, a solution of soap and water is effective.[8][9] For highly toxic materials, the cleaning solution should also be collected as hazardous waste.[8]

• Reporting: Report the incident to your institution's Environmental Health and Safety (EHS) department.

Waste Classification and Collection: A Systematic Approach

Proper classification and segregation of waste streams are critical for compliant disposal.

Hazardous Waste Determination

While 5-Methylisothiazole is not specifically listed on the EPA's P or U lists of acute hazardous wastes, it will likely be classified as a characteristic hazardous waste due to its toxicity.[10][11] The toxicity is determined through methods like the Toxicity Characteristic Leaching Procedure (TCLP) or by its oral LD50 (rat) value. The reported oral LD50 for a 50% solution of Methylisothiazolinone in female rats is 120 mg/kg, and for a 1% solution is 148.0 mg/kg, indicating significant toxicity.[12]

Waste Collection and Labeling

All materials contaminated with 5-Methylisothiazole, including unused product, solutions, and contaminated labware (e.g., pipette tips, gloves), must be collected as hazardous waste.

• Containers: Use only approved, leak-proof, and chemically compatible containers.

• Labeling: Each container must be clearly labeled with the words "Hazardous Waste," the full chemical name "5-Methylisothiazole," and any associated hazard pictograms.

Final Disposal Procedures: Ensuring Complete and Safe Destruction

The recommended and most environmentally sound method for the final disposal of 5-Methylisothiazole is high-temperature incineration.

Incineration: The Gold Standard

High-temperature incineration is a thermal destruction process that breaks down hazardous waste into less harmful components.[13] This process is highly effective for organic compounds like 5-Methylisothiazole.

Experimental Protocol: High-Temperature Incineration

• Secure Transport: The sealed and labeled hazardous waste containers are transported by a licensed hazardous waste management company to a permitted incineration facility.

• Pre-treatment (if necessary): Depending on the waste's physical form, it may undergo pre-treatment, such as shredding for solids or blending for liquids.

• Primary Combustion: The waste is introduced into a primary combustion chamber where it is burned at high temperatures.

• Secondary Combustion: The gases produced in the primary chamber are then passed to a secondary combustion chamber, where they are subjected to even higher temperatures (often exceeding 1,100°C) to ensure complete destruction of any remaining hazardous compounds.

• Flue Gas Treatment: The resulting flue gases are treated to remove pollutants before being released into the atmosphere. This typically involves processes like scrubbing and filtration.

• Ash Disposal: The remaining ash is tested to ensure it is no longer hazardous and is then disposed of in a secure landfill.

Diagram of the Incineration Workflow for 5-Methylisothiazole Waste

Caption: Decision-making process for the proper handling and disposal of 5-Methylisothiazole waste.

By adhering to these detailed procedures, you can ensure the safe and compliant disposal of 5-Methylisothiazole, upholding the highest standards of laboratory safety and environmental responsibility. This commitment not only protects your team and the community but also reinforces the integrity and trustworthiness of your scientific pursuits.

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Navigating the Handling of 5-Methylisothiazole: A Guide to Essential Safety and Disposal

For the diligent researchers, scientists, and drug development professionals dedicated to advancing their fields, the safe and effective handling of chemical reagents is a foundational pillar of laboratory excellence. This guide provides a comprehensive, technically grounded protocol for the personal protective equipment (PPE), operational handling, and disposal of 5-Methylisothiazole (MIT). Our focus extends beyond mere procedural steps to elucidate the causality behind each recommendation, ensuring a deep-seated understanding of the necessary precautions.

Understanding the Risks: The Chemical Profile of 5-Methylisothiazole

5-Methylisothiazole (CAS No. 2682-20-4) is a potent biocide and preservative widely utilized in various industrial and laboratory applications. However, its efficacy is matched by its significant hazardous properties, which necessitate stringent safety protocols.[1] Understanding these hazards is the first step in mitigating risk.

Primary Hazards:

• Corrosivity: 5-Methylisothiazole is corrosive and can cause severe skin burns and serious eye damage upon contact.[1][2]

• Toxicity: It is classified as toxic if swallowed or in contact with skin, and fatal if inhaled.[1][3]

• Skin Sensitization: A primary concern with MIT is its potential to cause an allergic skin reaction, leading to contact dermatitis in sensitized individuals.[1][2]

• Aquatic Toxicity: This chemical is very toxic to aquatic life with long-lasting effects, mandating careful disposal to prevent environmental contamination.[1]

Core Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to prevent exposure to 5-Methylisothiazole. The following table outlines the minimum required PPE, with explanations rooted in the chemical's hazardous properties.

Body Area	Recommended Protection	Rationale
Eyes/Face	Chemical splash goggles and a face shield.[4]	To protect against splashes of this corrosive liquid, which can cause severe eye damage.
Skin/Hands	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).[5] Protective clothing, including a chemical-resistant apron and closed-toe shoes.	To prevent skin contact, which can lead to severe burns and skin sensitization. The choice of glove material should be based on the specific operational context and potential for exposure.
Respiratory	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates is required if ventilation is inadequate or if aerosols or mists are generated.[4]	Due to the acute inhalation toxicity of 5-Methylisothiazole, respiratory protection is crucial to prevent fatal consequences from inhaling its vapors or aerosols.

Step-by-Step Handling Procedures: From Benchtop to Disposal

Adherence to a meticulous, step-by-step workflow is paramount for the safe handling of 5-Methylisothiazole.

Preparation and Use:

• Engineering Controls: Always handle 5-Methylisothiazole in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[4] Ensure that an eyewash station and safety shower are readily accessible.[4][6]

• Donning PPE: Before handling the chemical, don all required PPE as outlined in the table above. Inspect gloves for any signs of degradation or puncture before use.

• Dispensing: When dispensing the chemical, do so carefully to avoid splashing. Use appropriate tools, such as a calibrated pipette with a disposable tip, for transferring small volumes.

• During Use: Keep containers of 5-Methylisothiazole tightly closed when not in use to prevent the release of vapors. Avoid creating aerosols or mists.

Decontamination and Waste Disposal:

Proper decontamination and waste disposal are critical to prevent residual exposure and environmental contamination.

• Decontamination:

  • All surfaces and equipment that have come into contact with 5-Methylisothiazole should be decontaminated. Use a suitable decontaminating agent as recommended by your institution's safety office.

  • Wipe down the work area with an appropriate cleaning agent, working from the cleanest to the most contaminated areas.

• Waste Collection:

  • All materials contaminated with 5-Methylisothiazole, including gloves, disposable lab coats, pipette tips, and cleaning materials, must be collected as hazardous waste.[7]

  • Collect this waste in a designated, leak-proof, and clearly labeled container.[7] The label should include "Hazardous Waste" and "5-Methylisothiazole".[7]

• Waste Storage and Disposal:

  • Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.[7]

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[7] Do not dispose of 5-Methylisothiazole or its contaminated waste down the drain.[6]

Emergency Procedures: Spill and Exposure Response

In the event of an accidental spill or exposure, immediate and correct action is crucial.

Spill Response:

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.[8]

• Ventilate: If it is safe to do so, increase ventilation in the area.[8]

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[8]

• Collect: Carefully collect the absorbed material into a labeled hazardous waste container.[8][9]

• Decontaminate: Decontaminate the spill area as described in the previous section.[9]

• Report: Report the spill to your supervisor and your institution's EHS office.[10]

Exposure Response:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Visualizing the Workflow: Safe Handling of 5-Methylisothiazole

To provide a clear and concise overview of the critical steps, the following diagram illustrates the safe handling workflow for 5-Methylisothiazole.

Caption: A stepwise workflow for the safe handling of 5-Methylisothiazole.

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